Lauryl linolenate

Core Science & Biosynthesis

Physicochemical Properties of Lauryl Linolenate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl linolenate ((9Z,12Z,15Z)-octadeca-9,12,15-trienoate) is a wax ester formed from the esterification of lauric acid, a saturated C12 fatty acid, and α-linolenic acid, a polyunsaturated C18 omega-3 fatty acid. As an ester of two biologically significant fatty acids, lauryl linolenate is of interest in various fields, including cosmetics, pharmaceuticals, and material science. Its properties are dictated by the combination of the saturated lauryl tail and the unsaturated linolenyl acyl group.

This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of lauryl linolenate. Due to a lack of extensive experimental data for this specific molecule in publicly available literature, this guide also presents the properties of its constituent fatty acids to offer a foundational understanding. Furthermore, detailed experimental protocols for the synthesis and characterization of lauryl linolenate are provided to facilitate further research.

Physicochemical Data Presentation

While specific experimental data for lauryl linolenate is scarce, its fundamental properties can be identified.

Table 1: Core Physicochemical Properties of Lauryl Linolenate

Property	Value	Source
Molecular Formula	C₃₀H₅₄O₂
Molecular Weight	446.75 g/mol
CAS Number	Not available

The properties of the constituent fatty acids are well-documented and provide a basis for predicting the behavior of lauryl linolenate.

Table 2: Physicochemical Properties of Lauric Acid

Property	Value	Source
Molecular Formula	C₁₂H₂₄O₂	[1]
Molecular Weight	200.32 g/mol	[1]
Melting Point	43.8 °C	[2]
Boiling Point	297.9 °C	[2]
Density	1.007 g/cm³ (at 24 °C)	[2]
Solubility in Water	55 mg/L (at 20 °C)	[3]
Solubility in Organic Solvents	Soluble in alcohols, diethyl ether, phenyls, haloalkanes, acetates	[3]
Appearance	White, powdery solid

Table 3: Physicochemical Properties of α-Linolenic Acid

Property	Value	Source
Molecular Formula	C₁₈H₃₀O₂	[4]
Molecular Weight	278.43 g/mol	[4]
Melting Point	-11 °C	[4]
Boiling Point	230 °C	[4]
Density	0.9176 g/cm³	[4]
Solubility in Water	Limited	[4]
Solubility in Organic Solvents	Readily soluble in ethanol, chloroform (B151607), and acetone	[4]
Appearance	Colorless to pale yellow liquid	[4]

Experimental Protocols

I. Synthesis of Lauryl Linolenate via Enzymatic Esterification

This protocol describes a general method for the synthesis of lauryl linolenate using a lipase (B570770) catalyst, which offers high selectivity and mild reaction conditions.

Materials:

• Lauric acid (dodecanoic acid)

• α-Linolenic acid

• Immobilized lipase (e.g., Novozym® 435, Candida antarctica lipase B)[5]

• Anhydrous n-hexane (or other suitable organic solvent)

• Molecular sieves (3Å), activated

• Magnetic stirrer with heating plate

• Round-bottom flask

• Condenser

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reactant Preparation: In a clean, dry round-bottom flask, dissolve equimolar amounts of lauric acid and α-linolenic acid in anhydrous n-hexane. A typical concentration is 0.1-0.5 M.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically 5-10% by weight of the total substrates.[5]

• Water Removal: Add activated molecular sieves to the mixture to remove the water produced during the esterification, which drives the reaction equilibrium towards product formation.

• Reaction Conditions: The reaction is carried out under an inert atmosphere (nitrogen or argon) to prevent oxidation of the unsaturated fatty acid. The mixture is stirred continuously at a controlled temperature, typically between 40-60°C.

• Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots at different time intervals and analyzing them by thin-layer chromatography (TLC) or gas chromatography (GC).

• Product Isolation: Once the reaction is complete (as indicated by the consumption of starting materials), the enzyme and molecular sieves are removed by filtration. The solvent is then removed from the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude lauryl linolenate can be purified by column chromatography on silica (B1680970) gel using a gradient of hexane (B92381) and ethyl acetate (B1210297) as the eluent.

II. Characterization of Lauryl Linolenate

A combination of spectroscopic and chromatographic techniques is essential for the comprehensive characterization of the synthesized lauryl linolenate.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

• Sample Preparation: Dissolve 5-10 mg of the purified lauryl linolenate in approximately 0.6 mL of deuterated chloroform (CDCl₃) in an NMR tube.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum will provide information about the different proton environments in the molecule. Expected chemical shifts (δ) are:

  • 0.8-1.0 ppm: Terminal methyl groups (-CH₃) of both the lauryl and linolenyl chains.

  • 1.2-1.4 ppm: Methylene protons (-(CH₂)n-) of the long aliphatic chains.

  • 1.5-1.7 ppm: Methylene protons β to the ester carbonyl group (-CH₂-CH₂-COO-).

  • 2.0-2.3 ppm: Methylene protons α to the ester carbonyl group (-CH₂-COO-) and allylic protons (-CH₂-CH=).

  • 2.7-2.8 ppm: Bis-allylic protons (=CH-CH₂-CH=) of the linolenyl chain.

  • 4.0-4.2 ppm: Methylene protons of the lauryl group attached to the ester oxygen (-O-CH₂-).

  • 5.3-5.5 ppm: Olefinic protons (-CH=CH-) of the linolenyl chain.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon skeleton. Expected chemical shifts (δ) are:

  • 14 ppm: Terminal methyl carbons.

  • 22-35 ppm: Methylene carbons of the aliphatic chains.

  • 64-66 ppm: Methylene carbon of the lauryl group attached to the ester oxygen (-O-CH₂-).

  • 127-132 ppm: Olefinic carbons.

  • 172-175 ppm: Carbonyl carbon of the ester group.[6]

B. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

• Sample Preparation: A small drop of the neat liquid sample can be placed directly on the ATR crystal of the FTIR spectrometer.

• Data Acquisition: Spectra are typically recorded in the range of 4000-400 cm⁻¹.

• Characteristic Peaks:

  • ~2850-2960 cm⁻¹: C-H stretching vibrations of the aliphatic chains.

  • ~1740 cm⁻¹: Strong C=O stretching vibration characteristic of the ester functional group.[7][8]

  • ~1160-1250 cm⁻¹: C-O stretching vibrations of the ester group.[7][8]

  • ~3010 cm⁻¹: =C-H stretching of the alkene groups.

  • ~1655 cm⁻¹: C=C stretching of the alkene groups.

C. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the purity of the synthesized ester and to confirm its molecular weight.

• Sample Preparation: The sample is typically dissolved in a volatile organic solvent like hexane.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250-280°C.

  • Oven Program: A temperature gradient is used, for example, starting at 150°C and ramping up to 300°C.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-500.

• Data Analysis: The retention time of the peak corresponding to lauryl linolenate can be used to assess purity. The mass spectrum will show the molecular ion peak (M⁺) at m/z 446.75 and a characteristic fragmentation pattern that can be used for structural confirmation.[9]

Mandatory Visualization

Caption: Workflow for the synthesis and characterization of Lauryl Linolenate.

References

• 1. Lauric Acid | C12H24O2 | CID 3893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Lauric acid - Wikipedia [en.wikipedia.org]
• 3. LAURIC ACID - Ataman Kimya [atamanchemicals.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. High Yield of Wax Ester Synthesized from Cetyl Alcohol and Octanoic Acid by Lipozyme RMIM and Novozym 435 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. rockymountainlabs.com [rockymountainlabs.com]
• 9. lipidmaps.org [lipidmaps.org]

Lauryl Linolenate: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Introduction

Lauryl linolenate, systematically known as dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, is a fatty acid ester formed from the condensation of lauryl alcohol (dodecanol) and α-linolenic acid, an essential omega-3 fatty acid. As an ester of a well-known bioactive fatty acid, lauryl linolenate is of interest for its potential applications in drug delivery, cosmetics, and as a research chemical to study the effects of lipid-soluble omega-3 derivatives. This guide summarizes the key technical information available to facilitate further research and development.

Chemical Structure and Properties

While a specific CAS number for lauryl linolenate has not been definitively identified in the searched databases, its chemical identity is defined by the esterification of lauryl alcohol and α-linolenic acid.

Systematic Name: dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

The physicochemical properties of lauryl linolenate can be inferred from its constituent molecules, presented in Table 1.

Property	Lauryl Alcohol	α-Linolenic Acid	Lauryl Linolenate (Predicted)
Systematic Name	Dodecan-1-ol	(9Z,12Z,15Z)-octadeca-9,12,15-trienoic acid	dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
CAS Number	112-53-8	463-40-1[1]	Not available
Molecular Formula	C₁₂H₂₆O	C₁₈H₃₀O₂[1]	C₃₀H₅₄O₂
Molecular Weight	186.34 g/mol	278.43 g/mol [1]	446.75 g/mol
Appearance	White solid	Colorless liquid[1]	Likely a colorless to pale yellow oily liquid
Solubility	Insoluble in water, soluble in organic solvents	Insoluble in water, soluble in organic solvents	Predicted to be insoluble in water and soluble in nonpolar organic solvents

Synthesis of Lauryl Linolenate

Detailed experimental protocols for the synthesis of lauryl linolenate are not widely published. However, based on standard esterification methods for similar fatty acid esters, both chemical and enzymatic routes are feasible.

Chemical Synthesis: Fischer Esterification

A plausible method for the chemical synthesis of lauryl linolenate is the Fischer esterification of α-linolenic acid with lauryl alcohol in the presence of an acid catalyst.

Reaction:

α-Linolenic Acid + Lauryl Alcohol ⇌ Lauryl Linolenate + H₂O

Experimental Protocol:

• Reactant Mixture: In a round-bottom flask, combine α-linolenic acid and lauryl alcohol in a suitable molar ratio (e.g., 1:1.2 to favor ester formation).

• Solvent and Catalyst: Dissolve the reactants in a non-polar solvent such as toluene (B28343) to facilitate the removal of water via a Dean-Stark apparatus. Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid or sulfuric acid.

• Reaction Conditions: Heat the mixture to reflux with continuous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, cool the reaction mixture and neutralize the acid catalyst with a weak base (e.g., sodium bicarbonate solution). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel using a non-polar eluent system (e.g., hexane (B92381)/ethyl acetate (B1210297) gradient) to yield pure lauryl linolenate.

Enzymatic Synthesis

Enzymatic synthesis offers a milder and more specific alternative to chemical methods, often proceeding under more environmentally friendly conditions. Lipases are commonly employed for the esterification of fatty acids.

Experimental Protocol:

• Enzyme Selection: Immobilized lipases, such as Candida antarctica lipase (B570770) B (Novozym 435), are often effective for this type of esterification[2].

• Reaction Medium: The reaction can be performed in a solvent-free system or in a non-polar organic solvent like hexane or isooctane (B107328) to minimize side reactions.

• Substrate Preparation: Combine lauryl alcohol and α-linolenic acid in the desired molar ratio in the reaction vessel.

• Enzymatic Reaction: Add the immobilized lipase to the substrate mixture. The reaction is typically carried out at a controlled temperature (e.g., 40-60°C) with constant agitation to ensure proper mixing.

• Water Removal: The water produced during the esterification can inhibit the enzyme and shift the equilibrium back towards the reactants. It can be removed by applying a vacuum or by using molecular sieves.

• Monitoring and Purification: Monitor the reaction progress using TLC or GC. Once the reaction reaches equilibrium or completion, the immobilized enzyme can be easily removed by filtration. The product can then be purified as described in the chemical synthesis section.

Applications in Drug Development

While specific research on lauryl linolenate in drug delivery is limited, its properties as a lipid ester of an omega-3 fatty acid suggest several potential applications.

Lipid-Based Drug Delivery Systems

Lauryl linolenate could serve as a lipid component in various drug delivery systems, such as:

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These systems are used to enhance the oral bioavailability and provide controlled release of poorly water-soluble drugs[3]. As a lipid, lauryl linolenate could be part of the lipid matrix.

• Self-Emulsifying Drug Delivery Systems (SEDDS): These formulations form fine oil-in-water emulsions upon gentle agitation in aqueous media, improving the solubility and absorption of lipophilic drugs.

The workflow for developing such lipid-based nanoparticles is depicted in the following diagram.

A generalized workflow for developing and evaluating lipid-based drug delivery systems.

Potential Biological Activity and Signaling Pathways

The biological effects of lauryl linolenate are expected to be primarily driven by its α-linolenic acid moiety. Omega-3 fatty acids are known to modulate various signaling pathways, particularly those involved in inflammation[4][5].

Upon cellular uptake and subsequent hydrolysis by esterases, lauryl linolenate would release lauryl alcohol and α-linolenic acid. α-Linolenic acid can then be converted into longer-chain omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), which are precursors to a range of bioactive lipid mediators. These mediators can influence inflammatory responses through several mechanisms, including:

• Inhibition of Pro-inflammatory Eicosanoid Production: Omega-3 fatty acids compete with the omega-6 fatty acid arachidonic acid for the same metabolic enzymes (cyclooxygenases and lipoxygenases), leading to a decrease in the production of pro-inflammatory prostaglandins (B1171923) and leukotrienes[5].

• Activation of Anti-inflammatory Pathways: Omega-3 fatty acids can activate anti-inflammatory transcription factors such as peroxisome proliferator-activated receptors (PPARs)[5].

• Modulation of Inflammatory Signaling Cascades: They can inhibit the activation of pro-inflammatory transcription factors like NF-κB[5][6].

The following diagram illustrates the general signaling pathways modulated by omega-3 fatty acids.

General signaling pathways influenced by omega-3 fatty acids like α-linolenic acid.

Conclusion

Lauryl linolenate is a lipid of interest due to its composition of lauryl alcohol and the essential omega-3 fatty acid, α-linolenic acid. While a dedicated CAS number and extensive experimental data are currently lacking in public databases, this guide provides a foundational understanding of its structure, probable properties, and potential synthesis routes. Its likely biological activities, stemming from the α-linolenic acid moiety, position it as a candidate for further investigation in drug delivery and as a tool for studying lipid signaling. Further research is warranted to isolate and characterize lauryl linolenate and to explore its specific applications in the pharmaceutical and life sciences.

References

• 1. Linolenic Acid | C18H30O2 | CID 5280934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Solvent-free enzymatic synthesis of fatty alkanolamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Dietary omega-3 fatty acids aid in the modulation of inflammation and metabolic health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Omega-3 Fatty Acids - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Analytical Standards for Lauryl Linolenate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core analytical standards and methodologies for the quality control and characterization of Lauryl Linolenate. Due to the limited availability of specific analytical data for Lauryl Linolenate, this guide synthesizes established protocols for analogous long-chain fatty acid esters and wax esters, providing a robust framework for its analysis.

Quality Control Specifications

The quality of Lauryl Linolenate can be assessed through a series of physicochemical tests. The following table summarizes the key quality control parameters and their typical acceptable limits for high-purity fatty acid esters.

Parameter	Typical Specification	Method Reference
Appearance	Clear, colorless to pale yellow liquid	Visual Inspection
Purity (Assay)	≥ 98.5% (by GC)	Gas Chromatography (GC)
Acid Value	≤ 1.0 mg KOH/g	Titration (e.g., ASTM D974)[1]
Saponification Value	120 - 130 mg KOH/g (calculated)	Titration (e.g., AOAC 920.160)[2][3][4]
Peroxide Value	≤ 5.0 meq O₂/kg	Titration (e.g., AOAC 965.33)[5][6][7]
Moisture Content	≤ 0.1%	Karl Fischer Titration (e.g., AOAC 984.20)[8][9][10]
Refractive Index @ 20°C	1.465 - 1.475 (estimated)	Refractometry
Specific Gravity @ 25°C	0.880 - 0.890 (estimated)	Pycnometry/Hydrometry

Chromatographic Analysis

Chromatographic techniques are essential for determining the purity and identifying impurities in Lauryl Linolenate.

Gas Chromatography (GC) for Purity Assessment

Gas chromatography is the primary method for assessing the purity of Lauryl Linolenate. Due to its high boiling point, analysis is typically performed on its fatty acid methyl ester (FAME) derivative.

• Sample Preparation (Transesterification):

  • To approximately 50 mg of the Lauryl Linolenate sample in a screw-capped tube, add 2 mL of 0.5 M sodium methoxide (B1231860) in anhydrous methanol (B129727).

  • Heat the mixture at 50°C for 10 minutes.

  • After cooling, add 0.1 mL of glacial acetic acid to neutralize the catalyst, followed by 5 mL of water.

  • Extract the FAMEs with 2 x 5 mL of hexane (B92381).

  • Dry the combined hexane layers over anhydrous sodium sulfate, filter, and evaporate the solvent under a gentle stream of nitrogen.

  • Re-dissolve the FAMEs in a known volume of hexane for GC analysis.

• GC Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Column: DB-WAX capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent polar column.

  • Oven Temperature Program:

    • Initial temperature: 180°C, hold for 2 minutes.

    • Ramp: 5°C/min to 240°C.

    • Hold at 240°C for 10 minutes.

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 260°C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Data Analysis:

  • Identify the methyl linolenate peak by comparing its retention time with a certified reference standard.

  • Calculate the purity of Lauryl Linolenate based on the peak area percentage of methyl linolenate relative to the total peak area.

High-Performance Liquid Chromatography (HPLC) for Intact Analysis

HPLC can be used to analyze the intact Lauryl Linolenate ester, which is particularly useful for detecting non-volatile impurities. As Lauryl Linolenate is a type of wax ester, methods developed for wax ester analysis are applicable.

• Sample Preparation:

  • Dissolve the Lauryl Linolenate sample in a suitable organic solvent (e.g., hexane or a mixture of methanol and chloroform) to a final concentration of 0.1–1.0 mg/mL.

• HPLC Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: C30 Reverse Phase column (e.g., 250 mm x 4.6 mm, 5 µm).[11][12][13]

  • Mobile Phase: A gradient of methanol and chloroform (B151607).

    • Start with 90% methanol and 10% chloroform.

    • Linearly increase to 50% chloroform over 40 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Detector: Evaporative Light Scattering Detector (ELSD).

    • Nebulizer Temperature: 40°C.

    • Evaporator Temperature: 60°C.

    • Gas Flow (Nitrogen): 1.5 L/min.

• Data Analysis:

  • The peak corresponding to Lauryl Linolenate can be quantified against a standard curve prepared from a purified reference standard.

Spectroscopic Characterization

Spectroscopic methods are crucial for the structural elucidation and confirmation of the identity of Lauryl Linolenate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the lauryl chain (long alkyl chain signals), the ester linkage, and the protons of the linolenate moiety (olefinic and allylic protons).

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the ester, the carbons of the double bonds in the linolenate chain, and the carbons of the lauryl and linolenate alkyl chains.

Mass Spectrometry (MS)

Mass spectrometry, often coupled with GC (GC-MS), is used to determine the molecular weight and fragmentation pattern of Lauryl Linolenate.

• Sample Preparation: Prepare FAMEs as described in the GC analysis section.

• GC-MS Instrumentation and Conditions:

  • Use similar GC conditions as described previously.

  • Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis:

  • The mass spectrum of the methyl linolenate derivative will show a molecular ion peak and characteristic fragmentation patterns that can be compared to library data for confirmation.

Wet Chemistry Methods for Quality Control

Determination of Acid Value

Principle: The acid value is the mass of potassium hydroxide (B78521) (KOH) in milligrams that is required to neutralize one gram of the chemical substance. It is a measure of the free fatty acids present.

Protocol (based on ASTM D974):

• Dissolve a known weight of the Lauryl Linolenate sample in a suitable solvent mixture (e.g., isopropanol (B130326) and toluene).

• Add a few drops of phenolphthalein (B1677637) indicator.

• Titrate the solution with a standardized solution of alcoholic potassium hydroxide (KOH) until a faint pink color persists for at least 30 seconds.

• Calculate the acid value using the formula: Acid Value (mg KOH/g) = (V * N * 56.1) / W where:

  • V = volume of KOH solution used (mL)

  • N = normality of the KOH solution

  • W = weight of the sample (g)

  • 56.1 = molecular weight of KOH

Determination of Saponification Value

Principle: The saponification value is the mass of potassium hydroxide (KOH) in milligrams required to saponify one gram of a chemical substance. It is a measure of the average molecular weight of the fatty acids in the ester.

Protocol (based on AOAC 920.160): [2][3]

• Accurately weigh about 2 g of the Lauryl Linolenate sample into a flask.

• Add 25 mL of 0.5 N alcoholic potassium hydroxide solution.

• Connect the flask to a reflux condenser and heat the mixture at boiling for 30 minutes to ensure complete saponification.

• Cool the solution and add a few drops of phenolphthalein indicator.

• Titrate the excess KOH with a standardized 0.5 N hydrochloric acid (HCl) solution until the pink color disappears.

• Perform a blank titration with 25 mL of the alcoholic KOH solution without the sample.

• Calculate the saponification value using the formula: Saponification Value (mg KOH/g) = ((B - S) * N * 56.1) / W where:

  • B = volume of HCl used for the blank (mL)

  • S = volume of HCl used for the sample (mL)

  • N = normality of the HCl solution

  • W = weight of the sample (g)

  • 56.1 = molecular weight of KOH

Visualizations

GC analysis workflow for Lauryl Linolenate purity.

Workflow for wet chemistry quality control tests.

References

• 1. Acid value - Wikipedia [en.wikipedia.org]
• 2. dairyknowledge.in [dairyknowledge.in]
• 3. scribd.com [scribd.com]
• 4. mantech-inc.com [mantech-inc.com]
• 5. measurlabs.com [measurlabs.com]
• 6. iitg.ac.in [iitg.ac.in]
• 7. Peroxide value - Wikipedia [en.wikipedia.org]
• 8. medallionlabs.com [medallionlabs.com]
• 9. medallionlabs.com [medallionlabs.com]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. scribd.com [scribd.com]

A Technical Guide to the Solubility of Lauryl Linolenate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of lauryl linolenate, a long-chain fatty acid ester, in various organic solvents. Given the scarcity of direct quantitative data for lauryl linolenate, this document leverages data from structurally analogous compounds to provide reliable solubility estimates. Furthermore, it details the standard experimental protocols for solubility determination and offers a visual workflow for these procedures.

Core Concept: Solubility of Fatty Acid Esters

Lauryl linolenate, as a lipid ester, is characterized by a large nonpolar hydrocarbon tail and a smaller, more polar ester group. This structure dictates its solubility behavior, following the principle of "like dissolves like." Consequently, it is readily soluble in nonpolar organic solvents and demonstrates very low solubility in polar solvents such as water.

Data Presentation: Solubility of Lauryl Linolenate and Analogs

Solvent	Temperature (°C)	Solubility (g/L)	Data Type
Ethyl Acetate	25	567.68	Quantitative (Methyl Linolenate)[1]
Acetone	25	426.46	Quantitative (Methyl Linolenate)[1]
Ethanol	25	195.92	Quantitative (Methyl Linolenate)[1]
n-Propanol	25	193.9	Quantitative (Methyl Linolenate)[1]
Methanol	25	172.83	Quantitative (Methyl Linolenate)[1]
Isopropanol	25	170.01	Quantitative (Methyl Linolenate)[1]
Dimethylformamide (DMF)	Not Specified	100,000 (100 mg/mL)	Quantitative (Methyl Linolenate)[2]
Dimethyl Sulfoxide (DMSO)	Not Specified	100,000 (100 mg/mL)	Quantitative (Methyl Linolenate)[2][3]
Water	25	0.01	Quantitative (Methyl Linolenate)[1]
PBS (pH 7.2)	Not Specified	0.1	Quantitative (Methyl Linolenate)[2]
0.15 M Tris-HCl (pH 8.5)	Not Specified	1.0	Quantitative (Methyl Linolenate)[2]
Hydrocarbons (e.g., Hexane)	Not Specified	Excellent	Qualitative (Lauryl Oleate)[4]
Ethers	Not Specified	Excellent	Qualitative (Lauryl Oleate)[4]

Note: The data for methyl linolenate is presented as a close approximation for lauryl linolenate's solubility profile.

Experimental Protocols: Determining Ester Solubility

The "shake-flask" method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.[5][6][7][8]

Principle

An excess amount of the solute (lauryl linolenate) is added to a known volume of the solvent. The mixture is then agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium, where the rate of dissolution equals the rate of precipitation. After reaching equilibrium, the undissolved solute is separated, and the concentration of the dissolved solute in the supernatant is quantified.

Detailed Methodology

• Preparation:

  • Accurately weigh an amount of lauryl linolenate that is in excess of its expected solubility.

  • Add the weighed lauryl linolenate to a sealed, inert container (e.g., a glass vial with a PTFE-lined cap).

  • Pipette a precise volume of the desired organic solvent into the container.

• Equilibration:

  • Place the sealed container in a shaker bath or on an orbital shaker.

  • Maintain a constant temperature throughout the equilibration period.

  • Agitate the mixture for a predetermined duration, typically 24 to 72 hours, to ensure equilibrium is reached.[5][6]

• Phase Separation:

  • Once equilibrium is achieved, cease agitation and allow the suspension to settle.

  • Separate the saturated solution (supernatant) from the excess solid. This can be achieved through:

    • Centrifugation: Centrifuge the sample at a high speed to pellet the undissolved solid.

    • Filtration: Filter the solution through a chemically inert filter (e.g., PTFE syringe filter) that does not absorb the solute. It is crucial to pre-saturate the filter with the solution to prevent loss of the analyte.[7]

• Quantification:

  • Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent.

  • Analyze the concentration of lauryl linolenate in the diluted sample using a validated analytical method, such as:

    • High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV-Vis or Evaporative Light Scattering Detector).

    • Gas Chromatography (GC) after appropriate derivatization, if necessary.

    • Quantitative Nuclear Magnetic Resonance (qNMR).

  • Prepare a calibration curve using standards of known lauryl linolenate concentrations to accurately determine the concentration in the sample.

• Calculation:

  • Calculate the solubility by taking into account the dilution factor. The solubility is typically expressed in units of g/L, mg/mL, or molarity (mol/L).

Mandatory Visualization

The following diagrams illustrate the logical workflow for determining the solubility of lauryl linolenate.

Caption: Workflow for Shake-Flask Solubility Determination.

Caption: Input-Process-Output of Solubility Testing.

References

• 1. scent.vn [scent.vn]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Buy Lauryl oleate | 36078-10-1 [smolecule.com]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 6. bioassaysys.com [bioassaysys.com]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. scitechnol.com [scitechnol.com]

The Thermal Decomposition of Lauryl Linolenate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of lauryl linolenate, an ester of lauryl alcohol and the polyunsaturated omega-3 fatty acid, linolenic acid. Due to the limited direct research on lauryl linolenate, this document synthesizes and extrapolates data from studies on the thermal behavior of linolenic acid, its methyl and ethyl esters, and other long-chain fatty acid esters. The guide details the primary decomposition pathways, including isomerization, pyrolysis, and oxidative degradation, and presents quantitative data on decomposition temperatures and products. Detailed experimental protocols for key analytical techniques such as Thermogravimetric Analysis (TGA) and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS) are provided to facilitate further research. Additionally, signaling pathways and experimental workflows are visualized using Graphviz diagrams to offer a clear understanding of the complex processes involved in the thermal degradation of this lipid compound. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the thermal stability and decomposition characteristics of lipid-based formulations.

Introduction

Lauryl linolenate, the ester formed from lauryl alcohol and α-linolenic acid, is a lipid molecule of interest in various fields, including pharmaceuticals and material science, due to its combination of a long-chain alcohol and a polyunsaturated fatty acid. The thermal stability of such molecules is a critical parameter, influencing storage, processing, and application. The thermal decomposition of fatty acid esters is a complex process involving multiple reaction pathways, including isomerization, pyrolysis, and oxidation.[1][2] The presence of three double bonds in the linolenate moiety makes lauryl linolenate particularly susceptible to thermal degradation.

This guide will explore the fundamental aspects of the thermal decomposition of lauryl linolenate, drawing upon the available scientific literature for analogous compounds.

Primary Decomposition Pathways

The thermal decomposition of lauryl linolenate is understood to proceed through several key pathways, primarily influenced by temperature and the presence of oxygen.

• Isomerization: At elevated temperatures, the cis double bonds in the linolenate chain can undergo isomerization to the more stable trans configuration. This process can be enhanced by the presence of oxygen and follows zero-order kinetics in some cases.[3]

• Pyrolysis: In an inert atmosphere, the ester undergoes pyrolysis, which involves the cleavage of chemical bonds at high temperatures. For fatty acid esters, this can include decarboxylation (loss of CO2) and decarbonylation (loss of CO), leading to the formation of hydrocarbons.[4][5] The presence of unsaturation can lead to cracking at the allylic C-C bonds.[5]

• Oxidative Degradation: In the presence of oxygen, the decomposition process is accelerated and follows different pathways. Autoxidation, a free-radical chain reaction, is a primary mechanism, leading to the formation of hydroperoxides which can then decompose into a variety of volatile compounds, including aldehydes, ketones, alcohols, and furans.[6][7]

Quantitative Data on Thermal Decomposition

Table 1: Thermal Decomposition Temperatures of Linolenic Acid and Related Compounds

Compound	Method	Onset Decomposition Temperature (°C)	Peak Decomposition Temperature (°C)	Atmosphere	Reference
Linolenic Acid	TGA	Approx. 200	Approx. 350	-	[8]
Linoleic Acid	TGA	Approx. 200	Approx. 375	-	[8]
Oleic Acid	TGA	Approx. 220	Approx. 400	-	[8]
Fatty Acid Methyl Esters	Thermal Decomposition	Stable up to 325	> 325	Supercritical Methanol	[2]

Table 2: Major Pyrolysis Products of Polyunsaturated Fatty Acids and Their Esters

Product Class	Specific Compounds	Temperature Range (°C)	Reference
Gaseous Products	CO, CO2, Ethane, Propane	350 - 450
Alkanes & Alkenes	C6-C10 hydrocarbons	350 - 450
Cyclic Hydrocarbons	Cycloalkanes, Cycloalkenes	> 400	[5]
Fatty Acids	Shorter chain fatty acids (e.g., C9, C10)	350 - 450	[4]
Oxygenated Compounds (in the presence of oxygen)	Aldehydes, Ketones, Alcohols, Furans, Acids	30 - 210	[6][7]

Experimental Protocols

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of lauryl linolenate.

Methodology:

• A sample of lauryl linolenate (typically 5-10 mg) is placed in a TGA crucible (e.g., alumina, platinum).

• The crucible is placed in the TGA furnace.

• The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• The analysis is conducted under a controlled atmosphere, typically nitrogen for pyrolysis studies or air for oxidative degradation studies, with a constant flow rate (e.g., 20 mL/min).

• The weight loss of the sample as a function of temperature is recorded.

• The resulting TGA curve (weight % vs. temperature) and its derivative (DTG curve, rate of weight loss vs. temperature) are analyzed to determine the onset of decomposition, peak decomposition temperatures, and the percentage of weight loss at different stages.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Objective: To identify the volatile and semi-volatile products of the thermal decomposition of lauryl linolenate.

Methodology:

• A small amount of lauryl linolenate (typically in the microgram range) is placed in a pyrolysis sample holder.

• The sample is introduced into a pyrolyzer, which is coupled to the injector of a gas chromatograph.

• The sample is rapidly heated to a specific pyrolysis temperature (e.g., 500-700 °C) for a short duration (e.g., 10-20 seconds) in an inert atmosphere (e.g., helium).

• The pyrolysis products are swept into the GC column by the carrier gas.

• The products are separated based on their boiling points and interaction with the stationary phase of the GC column.

• The separated compounds are then introduced into a mass spectrometer for identification based on their mass spectra.

• The resulting chromatogram and mass spectra are analyzed to identify and, with appropriate calibration, quantify the decomposition products.[9]

Visualizations

Signaling Pathways and Logical Relationships

Caption: Primary thermal decomposition pathways of lauryl linolenate.

Experimental Workflow

Caption: Workflow for analyzing lauryl linolenate thermal decomposition.

Conclusion

The thermal decomposition of lauryl linolenate is a multifaceted process governed by temperature, atmosphere, and the inherent chemical structure of the molecule. By drawing parallels with linolenic acid and other long-chain fatty acid esters, this guide provides a foundational understanding of the expected decomposition pathways and products. The primary mechanisms include isomerization of the polyunsaturated chain, pyrolytic cleavage leading to hydrocarbons, and, in the presence of oxygen, oxidative degradation to a variety of volatile compounds. The provided experimental protocols for TGA and Py-GC/MS offer a starting point for researchers to investigate the specific thermal properties of lauryl linolenate. Further research is warranted to elucidate the precise kinetic parameters and detailed product distribution for this specific ester, which will be invaluable for its application in thermally sensitive environments.

References

• 1. Degradation of α-linolenic acid during heating | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Thermally induced isomerization of linoleic acid and α‐linolenic acid in Rosa roxburghii Tratt seed oil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrolysis of polyunsaturated fatty acids [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Spectroscopic Profile of Lauryl Linolenate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for lauryl linolenate, an ester of significant interest in various scientific and industrial fields. Due to the limited availability of directly published experimental data for this specific compound, this guide presents a predicted spectroscopic profile based on the well-established spectral characteristics of its constituent moieties: α-linolenic acid and lauryl alcohol. The methodologies for acquiring such data are also detailed, providing a framework for the experimental characterization of this and similar long-chain fatty acid esters.

Predicted Spectroscopic Data

The following tables summarize the predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for lauryl linolenate. These predictions are derived from the known spectral data of α-linolenic acid, its methyl ester, and lauryl alcohol, taking into account the expected shifts and fragmentation patterns resulting from their esterification.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Data

Table 1: Predicted ¹H NMR Chemical Shifts for Lauryl Linolenate

Chemical Shift (ppm)	Multiplicity	Number of Protons	Assignment
~5.34	m	6H	Olefinic protons (-CH=CH-)
~4.06	t	2H	Methylene protons adjacent to ester oxygen (-O-CH₂ -)
~2.80	t	4H	Bis-allylic protons (=CH-CH₂ -CH=)
~2.30	t	2H	Methylene protons α to carbonyl (-CH₂ -COO-)
~2.05	q	4H	Allylic protons (-CH₂ -CH=)
~1.62	p	2H	Methylene protons β to ester oxygen (-O-CH₂-CH₂ -)
~1.25	br s	16H	Methylene protons of the lauryl chain (-(CH₂)₈-)
~0.97	t	3H	Terminal methyl protons of the linolenyl chain (-CH₂-CH₃ )
~0.88	t	3H	Terminal methyl protons of the lauryl chain (-CH₂-CH₃ )

Predicted for a solution in CDCl₃ with TMS as an internal standard.

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Data

Table 2: Predicted ¹³C NMR Chemical Shifts for Lauryl Linolenate

Chemical Shift (ppm)	Assignment
~173.3	Carbonyl carbon (-C OO-)
~132.0, 130.3, 128.3, 128.2, 127.7, 127.2	Olefinic carbons (-C H=C H-)
~64.4	Methylene carbon adjacent to ester oxygen (-O-C H₂-)
~34.2	Methylene carbon α to carbonyl (-C H₂-COO-)
~31.9	Methylene carbon of the lauryl chain
~29.6 - 29.1	Methylene carbons of the lauryl chain
~28.7	Methylene carbon β to ester oxygen (-O-CH₂-C H₂-)
~25.6, 25.5	Bis-allylic carbons (=CH-C H₂-CH=)
~22.7	Methylene carbon of the lauryl chain
~20.5	Allylic carbon (-C H₂-CH=)
~14.3	Terminal methyl carbon of the linolenyl chain (-CH₂-C H₃)
~14.1	Terminal methyl carbon of the lauryl chain (-CH₂-C H₃)

Predicted for a solution in CDCl₃.

Predicted Infrared (IR) Spectroscopy Data

Table 3: Predicted IR Absorption Bands for Lauryl Linolenate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3010	Medium	=C-H stretching (vinylic)
~2925	Strong	C-H asymmetric stretching (methylene)
~2855	Strong	C-H symmetric stretching (methylene)
~1740	Strong	C=O stretching (ester)
~1655	Weak	C=C stretching (alkene)
~1465	Medium	C-H bending (methylene and methyl)
~1165	Strong	C-O stretching (ester)
~722	Weak	-(CH₂)n- rocking

Predicted Mass Spectrometry (MS) Data

Table 4: Predicted Mass Spectrometry Fragmentation for Lauryl Linolenate

m/z	Ion
444.7	[M]⁺ (Molecular Ion)
277.2	[C₁₈H₂₉O]⁺ (Acylium ion from cleavage of the ester bond)
169.3	[C₁₂H₂₅]⁺ (Lauryl carbocation)

Predicted for Electron Ionization (EI) Mass Spectrometry.

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 10-20 mg of lauryl linolenate in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃). Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm). Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy :

  • Instrument : A 400 MHz or higher field NMR spectrometer.

  • Parameters :

    • Pulse sequence: Standard single-pulse experiment.

    • Acquisition time: 2-4 seconds.

    • Relaxation delay: 1-5 seconds.

    • Number of scans: 16-64, depending on the sample concentration.

    • Spectral width: 0-12 ppm.

• ¹³C NMR Spectroscopy :

  • Instrument : A 100 MHz or higher frequency NMR spectrometer.

  • Parameters :

    • Pulse sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

    • Acquisition time: 1-2 seconds.

    • Relaxation delay: 2-5 seconds.

    • Number of scans: 1024-4096, due to the low natural abundance of ¹³C.

    • Spectral width: 0-200 ppm.

• Data Processing : Process the raw data using appropriate NMR software. This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the TMS signal.

Infrared (IR) Spectroscopy

• Sample Preparation :

  • Neat Liquid : If lauryl linolenate is a liquid at room temperature, a thin film can be prepared by placing a drop of the sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • Solution : Alternatively, dissolve a small amount of the sample in a volatile solvent with minimal IR absorption in the regions of interest (e.g., carbon tetrachloride, CCl₄, or chloroform, CHCl₃) and deposit the solution onto a KBr or NaCl plate. The solvent is then evaporated, leaving a thin film of the sample.

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Method : Attenuated Total Reflectance (ATR) or transmission.

  • Spectral Range : 4000-400 cm⁻¹.

  • Resolution : 4 cm⁻¹.

  • Number of Scans : 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Data Processing : A background spectrum of the empty sample holder (or the solvent if applicable) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation : Dissolve a small amount of lauryl linolenate in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 1 mg/mL.

• Instrumentation : A mass spectrometer equipped with an Electron Ionization (EI) source, often coupled with a Gas Chromatography (GC) system for sample introduction and separation.

• GC-MS Parameters :

  • GC Column : A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injection Volume : 1 µL.

  • Inlet Temperature : 250-280 °C.

  • Oven Temperature Program : Start at a lower temperature (e.g., 150 °C), ramp to a higher temperature (e.g., 300 °C) at a rate of 10-20 °C/min, and hold for a few minutes.

• MS Parameters :

  • Ionization Mode : Electron Ionization (EI).

  • Ionization Energy : 70 eV.

  • Mass Range : m/z 50-600.

  • Source Temperature : 200-250 °C.

• Data Analysis : The resulting mass spectrum is analyzed to identify the molecular ion peak and characteristic fragment ions.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of lauryl linolenate.

Caption: Workflow for the spectroscopic characterization of lauryl linolenate.

Lauryl Linolenate: A Technical Guide to its Synthesis from Natural Precursors

For Immediate Release

A comprehensive technical guide detailing the natural sourcing of precursors and the enzymatic synthesis of Lauryl Linolenate has been released. This document provides researchers, scientists, and drug development professionals with an in-depth overview of obtaining this valuable compound from sustainable, natural origins.

While Lauryl Linolenate itself is not found in nature, its constituent molecules, Lauric Acid and α-Linolenic Acid, are abundantly available from various plant-based oils. This guide outlines the primary natural sources of these precursors, details their extraction and purification, and provides a protocol for their subsequent enzymatic esterification to produce Lauryl Linolenate.

Natural Sources of Precursors

The synthesis of Lauryl Linolenate relies on the availability of its two key components: Lauric Acid, a medium-chain saturated fatty acid, and α-Linolenic Acid, a polyunsaturated omega-3 fatty acid.

Lauric Acid

Lauric acid is predominantly found in the oils of coconut and palm kernel. Coconut oil contains approximately 45-53% lauric acid[1][2][3], while palm kernel oil has a lauric acid content of about 45-55%[2][3][4].

α-Linolenic Acid

The primary plant-based sources of α-Linolenic Acid are flaxseed oil and soybean oil. Flaxseed oil is particularly rich in this fatty acid, with concentrations ranging from 39% to as high as 71%[5][6][7][8]. Standard soybean oil contains a lower but still significant amount, typically between 7% and 10% α-linolenic acid[9][10][11].

The following table summarizes the concentrations of these fatty acids in their primary natural sources.

Fatty Acid	Natural Source	Typical Concentration (%)	References
Lauric Acid	Coconut Oil	45 - 53	[1][2][3][12][13][14][15]
Palm Kernel Oil	45 - 55	[2][3][4][14][16][17]
α-Linolenic Acid	Flaxseed Oil	39 - 71	[5][6][7][8][18]
Soybean Oil	7 - 10	[9][10][11][19][20]

Experimental Protocols

The production of Lauryl Linolenate from natural sources involves a two-stage process: first, the extraction and purification of the precursor fatty acids, and second, their enzymatic esterification.

Extraction and Purification of Lauric Acid from Coconut Oil

This protocol describes a common method for isolating lauric acid from coconut oil.

• Saponification: A known quantity of coconut oil is hydrolyzed using a stoichiometric excess of an alkali solution (e.g., sodium hydroxide (B78521) in ethanol/water) under reflux to convert the triglycerides into glycerol (B35011) and fatty acid salts (soaps).

• Acidification: The resulting soap solution is cooled and acidified with a mineral acid (e.g., hydrochloric acid) to protonate the fatty acid salts, liberating the free fatty acids.

• Extraction: The free fatty acids are then extracted from the aqueous solution using an organic solvent such as n-hexane[21].

• Purification: The extracted fatty acids can be further purified by fractional distillation or crystallization. Lauric acid, being a saturated fatty acid, can be selectively crystallized by cooling the fatty acid mixture. For higher purity, chromatographic methods such as gas chromatography can be employed[22].

Extraction and Purification of α-Linolenic Acid from Flaxseed Oil

A protocol for obtaining high-purity α-linolenic acid from flaxseed oil is as follows:

• Oil Extraction: Flaxseed oil is typically obtained by cold pressing the seeds to avoid degradation of the polyunsaturated fatty acids[7].

• Esterification: The triglycerides in the flaxseed oil are converted to their corresponding methyl esters (Fatty Acid Methyl Esters - FAMEs) via transesterification with methanol, often catalyzed by an acid or base[23].

• Purification: High-purity α-linolenic acid methyl ester can be isolated from the FAME mixture using techniques such as silver-silica gel chromatography or molecular distillation[24][25]. The purified methyl ester can then be used directly in the subsequent enzymatic synthesis step.

Enzymatic Synthesis of Lauryl Linolenate

This protocol outlines the lipase-catalyzed esterification of lauryl alcohol (derived from lauric acid) and α-linolenic acid (or its methyl ester). Lipases are a class of enzymes that can efficiently catalyze esterification reactions under mild conditions[26].

• Reactant Preparation: Lauryl alcohol (produced by the reduction of lauric acid) and purified α-linolenic acid (or its methyl ester) are dissolved in an organic solvent. Non-polar solvents like hexane (B92381) are often used.

• Enzymatic Reaction: An immobilized lipase (B570770), such as Candida antarctica lipase B (Novozym 435), is added to the reactant solution[27][28]. The reaction mixture is incubated at a controlled temperature (typically 40-60°C) with continuous stirring. The progress of the reaction can be monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

• Enzyme Removal: Once the reaction reaches equilibrium or the desired conversion, the immobilized enzyme is removed by simple filtration. The reusability of the immobilized lipase makes this a cost-effective and sustainable process.

• Product Purification: The solvent is removed from the reaction mixture under reduced pressure. The resulting crude lauryl linolenate can be purified using column chromatography to remove any unreacted starting materials and byproducts.

Workflow and Pathway Diagrams

The following diagrams illustrate the overall workflow for the production of Lauryl Linolenate from natural sources and the general enzymatic esterification pathway.

Workflow for Lauryl Linolenate Production.

Enzymatic Esterification Pathway.

References

• 1. Lauric Acid and Coconut Oil: Benefits, Uses, and Scientific Insights [elchemy.com]
• 2. organicsphere.com [organicsphere.com]
• 3. A Complete Guide to Palm-Derived Fatty Acids - Lauric Acid SG [chemtradeasia.sg]
• 4. palmoilis.mpob.gov.my [palmoilis.mpob.gov.my]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Linseed oil - Wikipedia [en.wikipedia.org]
• 8. The Alpha Linolenic Acid Content of Flaxseed is Associated with an Induction of Adipose Leptin Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Soybean Oil: Genetic Approaches for Modification of Functionality and Total Content - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Soybean oil - Wikipedia [en.wikipedia.org]
• 11. fediol.eu [fediol.eu]
• 12. Coconut Oil • The Nutrition Source [nutritionsource.hsph.harvard.edu]
• 13. Coconut oil and palm oil's role in nutrition, health and national development: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Lauric Acid Rich Oil Supercritical Extraction and Methodology to Predict Solubility [article.sapub.org]
• 17. extension.okstate.edu [extension.okstate.edu]
• 18. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]
• 19. Soybean Oil Health Benefits | Nutritional Insights| Soy Connection [soyconnection.com]
• 20. Fatty acid composition: Quality of Canadian soybean oilseed-type 2022 [grainscanada.gc.ca]
• 21. Extraction of Lauric Acid from Coconut Oil, Its Applications and Health Implications on Some Microorganisms | African Journal of Education,Science and Technology [medalhospital.world]
• 22. ijert.org [ijert.org]
• 23. Preparation of fatty acid methyl esters by direct transesterification of lipids with aluminium chloride-methanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. CN105695093A - Method for extracting high-purity flaxseed oil by aid of molecular distillation processes - Google Patents [patents.google.com]
• 26. scielo.br [scielo.br]
• 27. researchgate.net [researchgate.net]
• 28. Lipase-Catalyzed Interesterification for the Synthesis of Medium-Long-Medium (MLM) Structured Lipids – A Review - PMC [pmc.ncbi.nlm.nih.gov]

Enzymatic Synthesis of Lauryl Linolenate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the enzymatic synthesis of lauryl linolenate, a valuable ester with applications in the pharmaceutical, cosmetic, and food industries. The enzymatic approach, primarily utilizing lipases, offers a green and highly specific alternative to traditional chemical synthesis, operating under mild conditions and minimizing byproduct formation. This document details the core principles of this biocatalytic process, including enzyme selection, reaction mechanisms, and optimization of key parameters. Comprehensive experimental protocols, quantitative data summaries, and visual representations of the workflow and reaction pathways are presented to facilitate practical implementation in a research and development setting.

Introduction

Lauryl linolenate is an ester formed from the reaction of lauryl alcohol and α-linolenic acid, an essential omega-3 fatty acid. Its amphiphilic nature imparts surfactant properties, making it a desirable ingredient in various formulations. Enzymatic synthesis, particularly through lipase-catalyzed esterification or transesterification, has emerged as a superior method for its production.[1] Lipases, such as those from Candida antarctica (Novozym 435) and Rhizomucor miehei, are highly efficient biocatalysts for this transformation, offering high yields and purity under environmentally benign conditions.[2][3][4] This guide will explore the critical aspects of developing a robust enzymatic process for lauryl linolenate synthesis.

Reaction Mechanisms and Pathways

The enzymatic synthesis of lauryl linolenate can be achieved through two primary routes: direct esterification of lauryl alcohol and α-linolenic acid, or transesterification.

• Esterification: This reaction involves the direct condensation of a carboxylic acid (α-linolenic acid) and an alcohol (lauryl alcohol), with the formation of water as a byproduct. The reaction is reversible, and thus, water removal is often necessary to drive the equilibrium towards product formation.[5]

• Transesterification (Alcoholysis): In this process, an existing ester (e.g., a simple alkyl ester of α-linolenic acid like methyl linolenate) reacts with lauryl alcohol to form lauryl linolenate and a different alcohol (e.g., methanol).[6][7][8] This method can sometimes offer advantages in terms of reaction kinetics and equilibrium position.

The general catalytic mechanism for lipase-mediated ester synthesis involves the formation of an acyl-enzyme intermediate.

Fig. 1: Simplified signaling pathway of lipase-catalyzed esterification.

Optimization of Reaction Conditions

The efficiency of the enzymatic synthesis of lauryl linolenate is influenced by several parameters that can be optimized to maximize yield and reaction rate. Response Surface Methodology (RSM) is a common statistical tool used for this purpose.[3][9]

Key Parameters for Optimization

• Enzyme Selection and Concentration: Immobilized lipases are generally preferred due to their stability and ease of recovery. Candida antarctica lipase B (CALB), often in the form of Novozym 435, is a widely used and effective catalyst for ester synthesis.[2][4][5] The optimal enzyme concentration typically ranges from 5% to 15% (w/w) of the total substrates.[5]

• Substrate Molar Ratio: The molar ratio of lauryl alcohol to α-linolenic acid affects the reaction equilibrium. An excess of one substrate can be used to drive the reaction forward. However, a very high excess of the alcohol can sometimes lead to enzyme inhibition. A molar ratio of 1:1 to 1:3 (acid to alcohol) is a common starting point for optimization.

• Temperature: Temperature influences both the reaction rate and enzyme stability. While higher temperatures generally increase the reaction rate, they can also lead to enzyme denaturation. The optimal temperature for many lipases used in ester synthesis is between 40°C and 70°C.[3]

• Reaction Medium: The synthesis can be performed in a solvent-free system or in the presence of an organic solvent.[2][4] Solvent-free systems are environmentally friendly and offer high volumetric productivity.[4] If a solvent is used, non-polar solvents like hexane (B92381) or heptane (B126788) are often chosen to minimize enzyme denaturation and facilitate product recovery.

• Water Activity: Water is a byproduct of esterification and its presence can promote the reverse hydrolysis reaction.[5] In solvent-free systems, water can be removed by applying a vacuum or by using molecular sieves. The initial water activity of the enzyme can also be adjusted to optimize performance.[10]

Data Presentation: Optimized Reaction Parameters

The following tables summarize typical ranges and optimal values for the key reaction parameters based on literature for similar fatty acid ester syntheses.

Table 1: General Reaction Conditions for Lipase-Catalyzed Esterification

Parameter	Typical Range	Optimal Value (Example)	Reference
Enzyme	Candida antarctica Lipase B	Novozym 435	[5],[2]
Enzyme Concentration (% w/w)	5 - 15	8 - 12	[11],[9]
Substrate Molar Ratio (Acid:Alcohol)	1:1 - 1:5	1:1 - 1:3	[11]
Temperature (°C)	40 - 70	50 - 60	[3]
Reaction Time (hours)	6 - 48	24	[9]
Agitation Speed (rpm)	150 - 300	200	[6]
Solvent	Solvent-free or Organic Solvent	Solvent-free	[2],[4]

Table 2: Example of Optimized Conditions for a Similar Synthesis (Oleoyl-diethanolamide) [9]

Variable	Optimized Value
Temperature	70°C
Reaction Time	24 hours
Enzyme Amount	12% (wt/wt of oleic acid)
Substrate Molar Ratio (DEA:OA)	7:1
Amine Addition	Three-step addition
Resulting Conversion	61.35%

Experimental Protocols

This section provides a detailed methodology for the enzymatic synthesis, purification, and characterization of lauryl linolenate.

Enzymatic Synthesis of Lauryl Linolenate (Esterification)

• Reactant Preparation: Accurately weigh α-linolenic acid and lauryl alcohol in the desired molar ratio (e.g., 1:1.5) and place them in a temperature-controlled reaction vessel equipped with a magnetic stirrer.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435, 10% w/w of total substrates) to the reaction mixture.

• Reaction Incubation: Heat the mixture to the optimal temperature (e.g., 55°C) and stir at a constant speed (e.g., 200 rpm). If operating in a solvent-free system, a mild vacuum can be applied to remove the water produced during the reaction.

• Monitoring the Reaction: Periodically take samples from the reaction mixture to monitor the progress. The conversion can be determined by measuring the decrease in the concentration of α-linolenic acid via titration with a standard NaOH solution or by chromatographic methods (TLC, GC, or HPLC).

• Reaction Termination: Once the desired conversion is achieved (or the reaction reaches equilibrium), stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with a suitable solvent (e.g., hexane), dried, and stored for reuse.

Product Purification

• Removal of Unreacted Fatty Acids: The crude product mixture is dissolved in a non-polar solvent like hexane. Unreacted α-linolenic acid can be removed by washing with a dilute alkaline solution (e.g., 0.5 M NaOH in ethanol/water).[12]

• Solvent Evaporation: The organic phase containing the lauryl linolenate is then separated and the solvent is removed under reduced pressure using a rotary evaporator.

• Chromatographic Purification (Optional): For higher purity, the product can be further purified using column chromatography on silica (B1680970) gel, eluting with a gradient of hexane and ethyl acetate.

Product Characterization

The identity and purity of the synthesized lauryl linolenate can be confirmed using various analytical techniques:

• Thin-Layer Chromatography (TLC): To qualitatively assess the conversion and purity.

• Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS): To quantify the product and identify any byproducts.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the ester functional group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For detailed structural elucidation of the synthesized ester.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the enzymatic synthesis of lauryl linolenate.

Fig. 2: Experimental workflow for lauryl linolenate synthesis.

Conclusion

The enzymatic synthesis of lauryl linolenate offers a highly efficient, specific, and environmentally friendly route to this valuable ester. By carefully selecting the appropriate lipase and optimizing key reaction parameters such as temperature, substrate molar ratio, and water activity, high yields of a pure product can be achieved. The methodologies and data presented in this guide provide a solid foundation for researchers and drug development professionals to successfully implement and refine this biocatalytic process in their laboratories. The continued development of robust and reusable biocatalysts will further enhance the industrial viability of this green technology.

References

• 1. Future of Structured Lipids: Enzymatic Synthesis and Their New Applications in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of glycero amino acid-based surfactants. Part 2.1 Lipase-catalysed synthesis of 1-O-lauroyl-rac-glycero-3-O-(Nα-acetyl-L-amino acid) and 1,2-di-O-lauroyl-rac-glycero-3-O-(Nα-acetyl-L-amino acid) derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Solvent-free enzymatic synthesis of fatty alkanolamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. saudijournals.com [saudijournals.com]
• 7. Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Physicochemical Properties and Biological Relevance of Lauryl Linolenate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lauryl linolenate, the ester of lauryl alcohol and α-linolenic acid, is a lipid molecule of interest in various scientific domains, including drug delivery and formulation science. A thorough understanding of its physical and chemical properties is paramount for its effective application. This technical guide provides a comprehensive overview of the melting and boiling points of lauryl linolenate, supported by data from related compounds and established estimation methodologies. Furthermore, it delves into relevant experimental protocols for determining these properties and explores the context of its potential biological activities through signaling pathway and experimental workflow diagrams.

Physicochemical Properties of Lauryl Linolenate

Lauryl linolenate is a wax ester. The physical state of wax esters is dependent on the saturation of their fatty acid and fatty alcohol components; saturated wax esters tend to be solid at room temperature with higher melting points, while unsaturated wax esters are typically liquids with lower melting points[1]. The presence of double bonds in the fatty acid chain significantly lowers the melting point[2][3]. Given that α-linolenic acid is a polyunsaturated fatty acid with three double bonds, lauryl linolenate is expected to be a liquid at room temperature with a very low melting point.

Data Presentation: Melting and Boiling Points

The following table summarizes the available experimental data for compounds structurally related to lauryl linolenate to provide a basis for estimation.

Compound	Molecular Formula	Melting Point (°C)	Boiling Point (°C)
Lauryl Linolenate (Estimated)	C30H54O2	< 0	> 350
Methyl Linoleate	C19H34O2	-35	207 (at 14 mmHg)
Lauric Acid	C12H24O2	43.2	225 (at 100 mmHg)
α-Linolenic Acid	C18H30O2	-11	232 (at 17 mmHg)

Note: The melting and boiling points for lauryl linolenate are estimations based on the properties of similar fatty acid esters. The boiling point is expected to be significantly higher than its constituent fatty acid and alcohol due to its larger molecular weight.

Experimental Protocols

Accurate determination of the melting and boiling points of lipid esters like lauryl linolenate requires precise experimental techniques. The following are standard methodologies employed for such characterizations.

Melting Point Determination: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a highly sensitive thermo-analytical technique used to determine the melting point and other thermal transitions of a substance.

Methodology:

• A small, accurately weighed sample of lauryl linolenate (typically 1-5 mg) is hermetically sealed in an aluminum pan.

• An empty, sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The cell is heated at a controlled, linear rate (e.g., 2°C/min).

• The difference in heat flow required to maintain the sample and reference at the same temperature is measured as a function of temperature.

• The melting point is determined as the peak temperature of the endothermic transition on the resulting thermogram.

Boiling Point Determination: Gas Chromatography (GC) and Thermogravimetric Analysis (TGA)

Due to the high boiling points of long-chain fatty acid esters, determination at atmospheric pressure can lead to decomposition. Therefore, methods like gas chromatography and thermogravimetric analysis are often employed to estimate the boiling point.

Gas Chromatography (GC) Based Estimation: This method correlates the retention time of a compound with its boiling point.

Methodology:

• A GC system equipped with a non-polar capillary column is used.

• A calibration curve is generated using a series of n-alkane standards with known boiling points.

• A diluted sample of lauryl linolenate is injected into the GC.

• The sample components are separated based on their boiling points, with lower boiling point compounds eluting first.

• The retention time of the lauryl linolenate peak is determined.

• The boiling point of lauryl linolenate is estimated by interpolating its retention time on the calibration curve of the n-alkane standards.

Thermogravimetric Analysis (TGA) Based Measurement: TGA can be used for the rapid measurement of normal boiling points of substances with low volatility.

Methodology:

• A small sample of lauryl linolenate is placed in a TGA crucible.

• The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen).

• The weight loss of the sample is recorded as a function of temperature.

• The boiling point is determined from the temperature at which the maximum rate of weight loss occurs (the peak of the derivative thermogravimetric curve).

Biological Context and Research Applications

Fatty acids and their esters, including those derived from linolenic acid, are subjects of intense research in drug development, particularly in cancer therapy and drug delivery systems.

Signaling Pathways

α-Linolenic acid and other related fatty acids have been shown to modulate various signaling pathways involved in cancer cell proliferation and survival. For instance, α-linolenic acid can inhibit the expression of fatty acid synthase (FASN), a key enzyme in lipid biosynthesis that is often upregulated in cancer cells.

References

• 1. tandfonline.com [tandfonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. mdpi.com [mdpi.com]

Purity Analysis of Synthetic Lauryl Linolenate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lauryl linolenate, the ester of lauryl alcohol and α-linolenic acid, is a compound of interest in various fields, including cosmetics and potentially as a lipid-based drug delivery vehicle. The purity of synthetic lauryl linolenate is critical for its functional performance and safety. This technical guide provides a comprehensive overview of the methodologies for the purity analysis of synthetically derived lauryl linolenate. It details the common synthetic route and potential impurities, and provides in-depth experimental protocols for purity assessment using gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. Furthermore, this guide presents quantitative data in structured tables and visual workflows to facilitate a thorough understanding of the purity analysis process.

Introduction

Lauryl linolenate (dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate) is a fatty acid ester synthesized from lauryl alcohol, a 12-carbon saturated fatty alcohol, and α-linolenic acid, an 18-carbon omega-3 polyunsaturated fatty acid. The synthesis of lauryl linolenate can be achieved through chemical or enzymatic esterification. The purity of the final product is paramount, as impurities can affect its physicochemical properties, stability, and toxicological profile.

The primary impurities in synthetic lauryl linolenate typically include unreacted starting materials, such as lauryl alcohol and linolenic acid, as well as byproducts formed during the synthesis process. These byproducts can include isomers of linolenic acid, oxidation products, and esters of other fatty acids present as impurities in the starting linolenic acid. A robust analytical workflow is therefore essential to identify and quantify these impurities.

Synthesis and Potential Impurities

The most common method for synthesizing lauryl linolenate is the direct esterification of linolenic acid with lauryl alcohol, often catalyzed by an acid or an enzyme.

Chemical Synthesis:

A common chemical synthesis approach involves the reaction of linolenic acid and lauryl alcohol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, at elevated temperatures. Water, a byproduct of the reaction, is typically removed to drive the equilibrium towards the formation of the ester.

Potential Impurities from Chemical Synthesis:

• Unreacted Starting Materials: Residual linolenic acid and lauryl alcohol.

• Isomerized Linolenic Acid Esters: High temperatures and acidic conditions can cause isomerization of the double bonds in the linolenic acid moiety.

• Oxidation Products: The polyunsaturated nature of linolenic acid makes it susceptible to oxidation, leading to the formation of hydroperoxides, aldehydes, and other degradation products.

• Byproducts from Side Reactions: Dehydration of lauryl alcohol can lead to the formation of didodecyl ether.

Enzymatic Synthesis:

Enzymatic synthesis, employing lipases as catalysts, offers a milder and more specific alternative to chemical synthesis. This method typically results in a cleaner product with fewer byproducts.

Potential Impurities from Enzymatic Synthesis:

• Unreacted Starting Materials: Residual linolenic acid and lauryl alcohol.

• Mono- and Diglycerides: If the lipase (B570770) preparation is not specific, it may catalyze the formation of these byproducts if glycerol (B35011) is present.

The following diagram illustrates a typical workflow for the synthesis and purification of lauryl linolenate.

A high-level overview of the synthesis and purification process for Lauryl Linolenate.

Purity Analysis Methodologies

A multi-pronged analytical approach is recommended for the comprehensive purity analysis of synthetic lauryl linolenate. This typically involves a combination of chromatographic and spectroscopic techniques.

The general workflow for purity analysis is depicted below:

A logical flow diagram for the comprehensive purity analysis of synthetic Lauryl Linolenate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. For the analysis of lauryl linolenate and its potential impurities, derivatization to more volatile fatty acid methyl esters (FAMEs) is often performed, though direct analysis of the ester is also possible.

Table 1: Typical GC-MS Parameters for Lauryl Linolenate Analysis

Parameter	Value
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	280 °C
Oven Program	150 °C (hold 1 min), ramp to 300 °C at 10 °C/min, hold 10 min
Carrier Gas	Helium at 1.0 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	50-600 m/z

Expected Retention Times (Illustrative)

Compound	Expected Retention Time (min)
Lauryl Alcohol	~ 8.5
Linolenic Acid (as methyl ester)	~ 12.2
Lauryl Linolenate	~ 20.5

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) with UV or Evaporative Light Scattering Detection (ELSD) is well-suited for the analysis of non-volatile impurities and for quantifying the purity of lauryl linolenate without derivatization.

Table 2: Typical RP-HPLC Parameters for Lauryl Linolenate Analysis

Parameter	Value
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 205 nm or ELSD
Injection Volume	10 µL

Expected Retention Times (Illustrative)

Compound	Expected Retention Time (min)
Linolenic Acid	~ 4.2
Lauryl Alcohol	~ 5.8
Lauryl Linolenate	~ 15.1

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for the structural confirmation of lauryl linolenate and for the identification and quantification of impurities.

Table 3: Predicted ¹H NMR Chemical Shifts for Lauryl Linolenate

Protons	Chemical Shift (ppm)	Multiplicity
CH₃ (terminal, linolenate)	~ 0.97	t
CH₃ (terminal, lauryl)	~ 0.88	t
(CH₂)n (lauryl & linolenate)	1.20 - 1.40	m
CH₂-C=O (linolenate)	~ 2.30	t
O-CH₂ (lauryl)	~ 4.05	t
=C-CH₂-C= (linolenate)	~ 2.80	m
=CH (linolenate)	5.30 - 5.40	m

Table 4: Predicted ¹³C NMR Chemical Shifts for Lauryl Linolenate

Carbon	Chemical Shift (ppm)
C=O (ester)	~ 173
=CH (linolenate)	127 - 132
O-CH₂ (lauryl)	~ 65
CH₂ (various)	22 - 34
CH₃ (terminal)	~ 14

Experimental Protocols

Protocol for GC-MS Analysis

• Sample Preparation: Accurately weigh approximately 10 mg of the synthetic lauryl linolenate into a vial. Dissolve in 1 mL of hexane.

• Injection: Inject 1 µL of the prepared sample into the GC-MS system.

• Data Acquisition: Acquire data using the parameters outlined in Table 1.

• Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify the purity by calculating the peak area percentage of lauryl linolenate relative to the total peak area.

Protocol for HPLC Analysis

• Sample Preparation: Prepare a stock solution of lauryl linolenate at 1 mg/mL in acetonitrile.

• Injection: Inject 10 µL of the sample solution into the HPLC system.

• Data Acquisition: Run the analysis using the parameters described in Table 2.

• Data Analysis: Determine the purity by calculating the area percentage of the lauryl linolenate peak.

Protocol for NMR Analysis

• Sample Preparation: Dissolve approximately 20 mg of the lauryl linolenate sample in 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 MHz for ¹H).

• Data Analysis: Assign the signals based on the predicted chemical shifts (Tables 3 and 4) and known values for similar compounds. Integrate the signals to determine the relative molar ratios of the main component and any identifiable impurities.

Data Presentation and Interpretation

All quantitative data from the purity analysis should be summarized in a clear and concise manner.

Table 5: Summary of Purity Analysis for a Synthetic Lauryl Linolenate Batch

Analytical Method	Purity (%)	Major Impurities Identified	Impurity Level (%)
GC-MS	98.5	Linolenic Acid, Lauryl Alcohol	0.8, 0.5
HPLC-UV	98.8	Linolenic Acid	0.7
Quantitative NMR	98.2	Unidentified olefinic species	~0.5

Conclusion

The purity analysis of synthetic lauryl linolenate requires a combination of chromatographic and spectroscopic techniques to ensure a comprehensive assessment. GC-MS is effective for identifying volatile impurities, while HPLC is suitable for quantifying the main component and non-volatile impurities. NMR spectroscopy provides invaluable structural confirmation and can be used for quantitative analysis. By following the detailed protocols and utilizing the data presented in this guide, researchers, scientists, and drug development professionals can confidently assess the purity of synthetic lauryl linolenate for their specific applications.

A Comprehensive Technical Guide to Lauryl Linolenate: Synthesis, Isolation, Characterization, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lauryl linolenate, the ester of lauryl alcohol and α-linolenic acid, is a lipid molecule of significant interest in various scientific and industrial fields, including cosmetics, pharmaceuticals, and material sciences. This technical guide provides an in-depth overview of the synthesis, isolation, and characterization of lauryl linolenate. It details established experimental protocols, summarizes key quantitative data, and explores the potential biological signaling pathways associated with its constituent fatty acid, α-linolenic acid. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and lipid research.

Introduction

Lauryl linolenate is a fatty acid ester that combines the C12 fatty alcohol, lauryl alcohol, with the C18 polyunsaturated fatty acid, α-linolenic acid. While a specific "discovery" of this individual ester is not prominently documented in scientific literature, its existence and synthesis are based on fundamental principles of organic chemistry, specifically esterification. The interest in lauryl linolenate stems from the combined properties of its parent molecules: the emollient and surfactant properties of lauryl alcohol and the well-documented biological activities of α-linolenic acid, an essential omega-3 fatty acid. This guide will synthesize the current knowledge on the synthesis and characterization of similar long-chain fatty acid esters to provide a comprehensive technical overview of lauryl linolenate.

Synthesis of Lauryl Linolenate

The primary method for synthesizing lauryl linolenate is through the direct esterification of α-linolenic acid with lauryl alcohol. This reaction is typically catalyzed by an acid or an enzyme.

Chemical Synthesis

A common method for the synthesis of similar esters, such as lauryl oleate (B1233923), involves the use of a dry hydrogen-catalyzed resin. This method can be adapted for the synthesis of lauryl linolenate. The reaction involves heating a mixture of α-linolenic acid and lauryl alcohol in the presence of the catalyst under an inert atmosphere, such as nitrogen, to prevent oxidation of the polyunsaturated fatty acid.

Experimental Protocol: Acid-Catalyzed Esterification

• Reactant Preparation: In a reaction vessel, combine α-linolenic acid and lauryl alcohol. A molar ratio of lauryl alcohol to α-linolenic acid of 1:1 to 5:1 can be used to drive the reaction towards the product.

• Catalyst Addition: Add a dry hydrogen-catalyzed resin, constituting 1-10% of the mass of the α-linolenic acid.

• Inert Atmosphere: Purge the reaction vessel with nitrogen gas to remove oxygen.

• Reaction Conditions: Heat the mixture to a temperature between 130-200°C with continuous stirring. The reaction time can range from 1 to 10 hours.

• Work-up: After the reaction is complete, cool the mixture to below 50°C. The unreacted lauryl alcohol and water byproduct can be removed by vacuum distillation (1-10 mmHg).

• Purification: The final product can be purified by filtration to remove the catalyst. Further purification can be achieved through column chromatography.

The conversion rate of the fatty acid in similar preparations can reach over 98%[1].

Enzymatic Synthesis

Enzymatic synthesis offers a milder and more specific alternative to chemical synthesis. Lipases are commonly used to catalyze the esterification reaction.

Experimental Protocol: Lipase-Catalyzed Esterification

• Reactant Preparation: Dissolve α-linolenic acid and lauryl alcohol in an organic solvent (e.g., hexane) in a sealed reaction vessel.

• Enzyme Addition: Add an immobilized lipase (B570770) (e.g., from Candida antarctica).

• Reaction Conditions: Incubate the mixture at a controlled temperature (e.g., 30-60°C) with shaking.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Once the reaction reaches equilibrium or completion, remove the enzyme by filtration. The solvent is then evaporated under reduced pressure. The resulting lauryl linolenate can be purified using silica (B1680970) gel column chromatography.

Isolation and Purification

The isolation and purification of lauryl linolenate from a reaction mixture or a natural source would typically involve chromatographic techniques.

Experimental Protocol: Flash Chromatography

Flash chromatography is an efficient method for the purification of medium to large quantities of compounds.

• Sample Preparation: Dissolve the crude lauryl linolenate in a minimal amount of a non-polar solvent (e.g., hexane).

• Column Packing: Pack a flash chromatography column with silica gel, equilibrated with a non-polar mobile phase (e.g., hexane).

• Loading: Load the sample onto the column.

• Elution: Elute the column with a gradient of increasing polarity, for example, by gradually adding ethyl acetate (B1210297) to the hexane (B92381) mobile phase.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure lauryl linolenate.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the isolated lauryl linolenate.

A similar method using flash chromatography for the isolation of methyl gamma-linolenate (B1238488) from Spirulina platensis yielded a high percentage of the target molecule[2].

Characterization

The structure and purity of the synthesized lauryl linolenate would be confirmed using a variety of spectroscopic and chromatographic techniques.

Technique	Parameter	Expected Result
Gas Chromatography (GC)	Retention Time	A single, sharp peak indicating high purity.
Mass Spectrometry (MS)	Molecular Ion Peak	An [M]+ peak corresponding to the molecular weight of lauryl linolenate (C30H54O2), which is 446.75 g/mol [3].
¹H NMR Spectroscopy	Chemical Shifts	Characteristic peaks for the protons of the lauryl alkyl chain, the linolenate acyl chain (including olefinic protons), and the ester linkage.
¹³C NMR Spectroscopy	Chemical Shifts	Resonances corresponding to the carbonyl carbon of the ester, the carbons of the double bonds, and the aliphatic carbons of both chains.
Infrared (IR) Spectroscopy	Wavenumbers	A strong absorption band around 1740 cm⁻¹ corresponding to the C=O stretching of the ester group.

Potential Biological Significance and Signaling Pathways

While direct studies on the biological activity of lauryl linolenate are scarce, the well-documented roles of its constituent, α-linolenic acid, provide a strong basis for its potential biological effects. α-Linolenic acid is an essential omega-3 fatty acid that is a precursor to eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), which have numerous health benefits.

Linoleic acid, a related fatty acid, has been shown to be involved in various biological activities, including skin barrier function and inflammation[4]. Esters of linoleic acid, such as ethyl linoleate (B1235992), have been investigated for their effects on melanogenesis, acting through the Akt/GSK3β/β-catenin signaling pathway[5][6]. It is plausible that lauryl linolenate could exhibit similar or unique biological activities.

Diagram of a Potential Signaling Pathway Influenced by Linolenic Acid Metabolites

Caption: Hypothetical signaling pathway of Lauryl Linolenate.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the synthesis and characterization of lauryl linolenate.

Caption: General workflow for Lauryl Linolenate synthesis.

Conclusion

Lauryl linolenate represents a molecule with significant potential, bridging the properties of a common cosmetic ingredient with an essential omega-3 fatty acid. While direct research on this specific ester is emerging, established protocols for the synthesis, isolation, and characterization of analogous fatty acid esters provide a solid foundation for its study. The potential for this molecule to influence biological pathways, particularly those related to inflammation and skin health, warrants further investigation. This guide provides the necessary technical information for researchers and professionals to embark on the synthesis and exploration of lauryl linolenate and its applications.

References

• 1. CN101747191B - A kind of preparation method of lauryl oleate - Google Patents [patents.google.com]
• 2. Isolation of methyl gamma linolenate from Spirulina platensis using flash chromatography and its apoptosis inducing effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LAURYL LINOLENATE [chemicalbook.com]
• 4. The Role of Linoleic Acid in Skin and Hair Health: A Review [mdpi.com]
• 5. Ethyl linoleate inhibits α-MSH-induced melanogenesis through Akt/GSK3β/β-catenin signal pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Lauryl linolenate molecular weight and formula

An In-Depth Technical Guide to Lauryl Linolenate for Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Lauryl linolenate is an ester formed from lauryl alcohol and α-linolenic acid. As a molecule combining a saturated fatty alcohol and a polyunsaturated fatty acid, its properties are of interest in various research and development contexts, particularly in fields requiring sophisticated lipid-based formulation strategies.

Below is a summary of its key quantitative data.

Property	Value	Reference
Molecular Formula	C30H54O2	[1][2]
Molecular Weight	446.75 g/mol	[1]
Synonyms	Dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
Monoisotopic Mass	446.41238 Da	[2]

Synthesis of Lauryl Linolenate: Experimental Protocol

The synthesis of lauryl linolenate can be efficiently achieved via enzymatic esterification. This method offers high specificity and milder reaction conditions compared to traditional chemical synthesis. The following protocol is a comprehensive guide for its synthesis in a laboratory setting.

2.1. Materials and Reagents

• α-Linolenic acid (≥98% purity)

• Lauryl alcohol (dodecanol) (≥98% purity)

• Immobilized lipase (B570770) (e.g., Novozym 435, Candida antarctica lipase B)

• n-hexane (anhydrous)

• Molecular sieves (3 Å)

• Sodium hydroxide (B78521) (NaOH)

• Ethanol

• Phenolphthalein indicator

• Diatomaceous earth (for filtration)

2.2. Experimental Procedure

• Substrate Preparation : In a reaction vessel, combine α-linolenic acid and lauryl alcohol in a 1:1 molar ratio in a minimal amount of anhydrous n-hexane.

• Enzyme Addition : Add immobilized lipase to the mixture. The recommended enzyme concentration is 5-10% (w/w) of the total substrate mass.

• Water Removal : To drive the reaction equilibrium towards ester formation, add activated molecular sieves to the reaction mixture to adsorb the water produced during esterification.

• Reaction Incubation : Incubate the mixture at a controlled temperature, typically between 40-60°C, with constant stirring for 4 to 24 hours. The optimal time and temperature should be determined empirically.

• Reaction Monitoring : The progress of the reaction can be monitored by taking aliquots at different time intervals and analyzing the concentration of the remaining free fatty acid by titration with a standardized NaOH solution.

• Enzyme Recovery : Upon completion of the reaction, the immobilized enzyme can be recovered by filtration for potential reuse.

• Product Purification : The solvent is removed from the filtrate by rotary evaporation. The resulting crude product can be purified by washing with a dilute alkaline solution to remove any residual free fatty acids, followed by washing with distilled water to neutrality, and finally drying under vacuum.

2.3. Characterization

The final product should be characterized to confirm its identity and purity. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify lauryl linolenate and determine its purity.

2.4. Experimental Workflow Diagram

Figure 1. Enzymatic Synthesis Workflow for Lauryl Linolenate.

Potential Biological Activity and Signaling Pathways

While direct studies on lauryl linolenate are limited, its biological activity can be inferred from its constituent fatty acid, α-linolenic acid (ALA), an essential omega-3 fatty acid. Upon enzymatic hydrolysis in vivo, lauryl linolenate would release lauryl alcohol and ALA. ALA is a precursor to longer-chain omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), which have well-documented anti-inflammatory properties.

A related compound, ethyl linoleate (B1235992), has been shown to inhibit melanogenesis. This provides a valuable model for a potential signaling pathway that could be modulated by lauryl linolenate. Ethyl linoleate exerts its effects by downregulating the Akt/GSK3β/β-catenin signaling pathway, which in turn reduces the expression of microphthalmia-associated transcription factor (MITF), a key regulator of the genes responsible for melanin (B1238610) synthesis.

3.1. Proposed Signaling Pathway for Melanogenesis Inhibition

The following diagram illustrates the signaling pathway inhibited by ethyl linoleate, which serves as a strong hypothetical model for the action of lauryl linolenate in skin cells.

Figure 2. Proposed Signaling Pathway for Melanogenesis Inhibition.

Potential Applications in Drug Development

The unique structure of lauryl linolenate makes it a candidate for several applications in drug development:

• Topical Drug Delivery : Its lipid nature suggests utility as an excipient in topical formulations to enhance the penetration of active pharmaceutical ingredients (APIs) through the skin.

• Prodrug Strategy : Lauryl linolenate could serve as a prodrug of α-linolenic acid, allowing for its controlled release and potentially improving its bioavailability and stability.

• Cosmeceuticals : Given the known benefits of ALA for skin health and the potential for melanogenesis inhibition, lauryl linolenate is a strong candidate for use in advanced cosmeceutical formulations for skin brightening and anti-inflammatory applications.

References

• 1. Solvent-free enzymatic synthesis of fatty alkanolamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Gas Chromatographic Analysis of Linolenic Acid

Introduction

While the direct application of Lauryl Linolenate as a stationary phase or a common analyte in gas chromatography (GC) is not extensively documented in scientific literature, the analysis of linolenic acid and its isomers is a critical and widespread application of GC. This is particularly true in the fields of food science, nutrition, biofuel analysis, and clinical research. Typically, fatty acids like linolenic acid are derivatized to their more volatile fatty acid methyl esters (FAMEs) prior to GC analysis to improve chromatographic resolution and sensitivity.

These application notes provide detailed protocols for the analysis of linolenic acid, primarily as its methyl ester (methyl linolenate), using gas chromatography with flame ionization detection (GC-FID) and gas chromatography-mass spectrometry (GC-MS). The methodologies cover sample preparation from various matrices, derivatization, chromatographic conditions, and data analysis.

I. Experimental Protocols

Protocol 1: Extraction and Transesterification of Lipids from Biological Samples to FAMEs

This protocol describes the conversion of fatty acids from lipids into fatty acid methyl esters (FAMEs) for GC analysis.

1. Lipid Extraction:

• For Tissues (e.g., Liver):

  • Weigh approximately 100 mg of frozen tissue.

  • Homogenize the tissue in an ice-cold tube with 0.8 mL of 0.9% NaCl.

  • Add 1 mL of a chloroform:methanol (B129727) (2:1, v/v) solution containing an antioxidant like butylated hydroxytoluene (BHT) at 50 mg/L.

  • Vortex the mixture thoroughly and centrifuge to separate the phases.

  • Collect the lower organic layer containing the lipids.

• For Plasma/Serum:

  • To 100 µL of plasma or serum, add a known amount of an internal standard (e.g., heptadecanoic acid).

  • Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

  • Vortex and centrifuge to separate the phases.

  • Collect the lower organic layer.

2. Saponification and Methylation (Transesterification):

• Evaporate the solvent from the collected lipid extract under a stream of nitrogen.

• Add 1 mL of 0.5 M NaOH in methanol to the dried lipid residue.

• Heat the mixture at 100°C for 5-10 minutes to saponify the lipids into their sodium salts.

• Cool the sample and add 2 mL of a 14% boron trifluoride (BF3) in methanol solution.

• Heat again at 100°C for 5-10 minutes to convert the fatty acid salts to FAMEs.

• Cool the sample to room temperature and add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution.

• Vortex vigorously and then centrifuge to separate the layers.

• Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean vial for GC analysis.

Protocol 2: Gas Chromatography (GC-FID) Analysis of FAMEs

This protocol outlines the typical conditions for the separation and quantification of FAMEs, including methyl linolenate, using a GC system equipped with a Flame Ionization Detector (FID).

1. GC System and Column:

• Gas Chromatograph: Agilent 6890 or similar, equipped with an FID.

• Column: A highly polar capillary column is recommended for the separation of FAME isomers. Common choices include:

  • Cyanopropyl phases: HP-88, DB-23, or SP-2560 (e.g., 100 m x 0.25 mm ID, 0.20 µm film thickness).

  • Wax phases: DB-Wax or Omegawax (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness). These are good for general FAME profiling but may not resolve all cis/trans isomers.[1]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).

2. GC Conditions:

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1 or 100:1, depending on the sample concentration.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 220°C, hold for 10 minutes.

  • This program should be optimized based on the specific column and analytes.

• Detector Temperature: 280°C.

• Detector Gases: Hydrogen, Air, and Makeup gas (Helium or Nitrogen) flows as per manufacturer's recommendations.

3. Data Analysis:

• Identify FAME peaks by comparing their retention times with those of a known FAME standard mixture (e.g., Supelco 37 Component FAME Mix).

• Quantify the relative percentage of each fatty acid by peak area normalization. For absolute quantification, use an internal standard and create a calibration curve.

II. Data Presentation

Table 1: Comparison of GC Columns for FAME Analysis

Column Type	Stationary Phase	Polarity	Typical Dimensions	Application
HP-88	Bis(cyanopropyl)siloxane	Highly Polar	100 m x 0.25 mm, 0.20 µm	Excellent for separation of cis/trans isomers of polyunsaturated fatty acids.[1]
DB-23	50% Cyanopropyl-methylpolysiloxane	Highly Polar	60 m x 0.25 mm, 0.15 µm	Good for complex FAME mixtures and provides some cis/trans separation.[1]
DB-Wax	Polyethylene glycol (PEG)	Polar	30 m x 0.25 mm, 0.25 µm	General purpose FAME analysis, separates based on carbon number and degree of unsaturation.[1]
SP-2560	Biscyanopropyl polysiloxane	Highly Polar	100 m x 0.25 mm, 0.20 µm	Specifically designed for detailed analysis of FAMEs, including cis/trans isomers.
SLB-IL111	Ionic Liquid	Extremely Polar	100 m x 0.25 mm, 0.20 µm	Superior resolution of geometric and positional isomers of polyunsaturated fatty acids.[2]

Table 2: Typical GC-FID Operating Conditions

Parameter	Condition
Carrier Gas	Helium
Flow Rate	1.5 mL/min (Constant Flow)
Inlet Temperature	250°C
Injection Mode	Split (50:1)
Injection Volume	1 µL
Oven Program	100°C (hold 2 min) to 240°C at 3°C/min, hold 15 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280°C

III. Visualizations

Caption: Experimental workflow for FAME analysis by GC.

Caption: Factors affecting GC separation of FAMEs.

References

• 1. agilent.com [agilent.com]
• 2. Novel characterisation of minor α-linolenic acid isomers in linseed oil by gas chromatography and covalent adduct chemical ionisation tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lauryl Linolenate in Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl linolenate, the ester formed from lauryl alcohol and α-linolenic acid, serves as a valuable substrate for probing the activity of various hydrolytic enzymes, particularly lipases. Its structure allows for the investigation of enzyme specificity towards both the fatty acid and the alcohol moiety. Furthermore, the release of α-linolenate, an essential omega-3 fatty acid, upon hydrolysis makes lauryl linolenate a useful tool for studying the initiation of downstream signaling cascades mediated by cyclooxygenases (COX) and lipoxygenases (LOX). These pathways are critical in inflammation, immunity, and other physiological processes, making the enzymes involved significant targets for drug discovery.

These application notes provide detailed protocols for utilizing lauryl linolenate in lipase (B570770) activity assays and in coupled assays to investigate COX and LOX activity.

Key Enzymes and Their Relevance

• Lipases (Triacylglycerol Acylhydrolases, EC 3.1.1.3): These enzymes are the primary catalysts for the hydrolysis of lauryl linolenate, breaking the ester bond to release lauryl alcohol and α-linolenic acid. Lipase activity is crucial in lipid metabolism, and dysregulation is associated with various metabolic disorders. Lipases are also widely used as biocatalysts in industrial applications. The study of lipase activity on substrates like lauryl linolenate can aid in the discovery of specific inhibitors or activators and in the characterization of novel lipases.

• Cyclooxygenases (COX-1 and COX-2): These enzymes catalyze the conversion of polyunsaturated fatty acids, such as the released α-linolenic acid, into prostanoids. Prostanoids are lipid mediators involved in inflammation, pain, and fever. COX enzymes are the primary targets for non-steroidal anti-inflammatory drugs (NSAIDs).

• Lipoxygenases (LOX): LOX enzymes catalyze the dioxygenation of polyunsaturated fatty acids to produce hydroperoxy fatty acids. Different LOX isoforms (e.g., 5-LOX, 12-LOX, 15-LOX) play key roles in inflammatory responses and are implicated in conditions like asthma and atherosclerosis.[1]

Data Presentation: Enzyme Kinetic Parameters

The following table summarizes kinetic parameters for relevant lipases that are suitable for the hydrolysis of lauryl esters. While specific data for lauryl linolenate is limited, the provided data for substrates containing lauric acid or other fatty acid esters offer a strong starting point for assay development.

Enzyme Source	Substrate(s)	Vmax	Km	Temperature (°C)	Reference(s)
Thermomyces lanuginosus (immobilized)	Lauric Acid, 5-Hydroxymethylfurfural	1.16 mM/min	Lauric Acid: 212.8 mM	50	[2][3]
Candida antarctica Lipase B (Novozym 435®)	Lauric Acid, 5-Hydroxymethylfurfural	0.67 mM/min	Lauric Acid: 384.6 mM	50	[2][3]
Candida antarctica Lipase (immobilized)	Lauric Acid, Butanol	Not specified	Lauric Acid: 4.7 x 10⁻⁷ M	Not specified	[4]
Porcine Pancreas Lipase	1,3-dilinolein	Not specified	0.29 mM	Not specified	[5]

Experimental Protocols

Protocol 1: Lipase Activity Assay using Lauryl Linolenate

This protocol describes a method to determine lipase activity by quantifying the release of free fatty acids from lauryl linolenate via titration.

Principle:

A lipase hydrolyzes the ester bond in lauryl linolenate, releasing α-linolenic acid. The amount of liberated fatty acid is determined by titration with a standardized sodium hydroxide (B78521) solution in the presence of a pH indicator.

Materials:

• Lauryl linolenate

• Immobilized lipase (e.g., Novozym 435® or from Thermomyces lanuginosus)

• Phosphate (B84403) buffer (0.1 M, pH 7.0)

• Organic solvent (e.g., isooctane)

• Ethanol/ether mixture (1:1 v/v)

• Phenolphthalein (B1677637) indicator solution

• Standardized sodium hydroxide (NaOH) solution (0.05 M)

• Magnetic stirrer and stir bar

• Thermostatically controlled water bath or incubator

• Burette

Procedure:

• Substrate Preparation: Prepare a solution of lauryl linolenate in the chosen organic solvent (e.g., 50 mM in isooctane).

• Enzyme Preparation: Weigh the immobilized lipase (e.g., 50 mg).

• Reaction Setup: In a flask, combine 10 mL of the lauryl linolenate solution and 1 mL of phosphate buffer.

• Initiation of Reaction: Add the weighed lipase to the substrate mixture to start the reaction.

• Incubation: Incubate the reaction mixture at a specified temperature (e.g., 50°C) with constant stirring for a set period (e.g., 60 minutes).

• Reaction Termination: Stop the reaction by filtering out the immobilized enzyme.

• Titration:

  • Take a known volume of the filtrate (e.g., 5 mL).

  • Add 10 mL of the ethanol/ether mixture to solubilize the components.

  • Add a few drops of phenolphthalein indicator.

  • Titrate with the standardized NaOH solution until a persistent pink color is observed.

• Blank Preparation: Prepare a blank by following the same procedure but without adding the enzyme.

• Calculation of Lipase Activity:

  • Calculate the amount of NaOH consumed to neutralize the released α-linolenic acid (subtract the blank value).

  • One unit of lipase activity can be defined as the amount of enzyme that liberates 1 µmol of fatty acid per minute under the specified conditions.

Protocol 2: Coupled Enzyme Assay for LOX/COX Activity

This protocol outlines a two-step assay to measure the activity of lipoxygenase or cyclooxygenase on α-linolenic acid released from lauryl linolenate by a lipase.

Principle:

First, lauryl linolenate is hydrolyzed by a lipase to release free α-linolenic acid. In the second step, the activity of LOX or COX on the released α-linolenic acid is measured. For LOX, the formation of hydroperoxides can be monitored by the increase in absorbance at 234 nm. For COX, the consumption of oxygen can be measured using an oxygen electrode.

Materials:

• Lauryl linolenate

• Lipase (e.g., from Candida rugosa)

• Lipoxygenase (e.g., soybean LOX) or Cyclooxygenase (COX-1 or COX-2)

• Tris-HCl buffer (0.1 M, pH 8.5 for LOX; pH 8.0 for COX)

• UV-Vis Spectrophotometer or Oxygen Electrode

• Cuvettes

Procedure:

Step 1: Lipase-mediated Hydrolysis of Lauryl Linolenate

• Prepare an emulsion of lauryl linolenate (e.g., 10 mM) in Tris-HCl buffer containing a surfactant like Triton X-100 (0.1%).

• Add lipase to the emulsion and incubate at 37°C for a sufficient time to generate a desired concentration of free α-linolenic acid. The extent of hydrolysis can be monitored by taking aliquots and performing titration as described in Protocol 1.

• Terminate the lipase reaction by heat inactivation (e.g., 95°C for 5 minutes) and centrifugation to remove denatured protein. The supernatant containing the released α-linolenic acid is used in the next step.

Step 2: LOX/COX Activity Measurement

• For Lipoxygenase (LOX) Activity:

  • In a quartz cuvette, add the supernatant from Step 1.

  • Place the cuvette in a spectrophotometer and monitor the baseline absorbance at 234 nm.

  • Initiate the reaction by adding a known amount of LOX enzyme.

  • Record the increase in absorbance at 234 nm over time. The rate of increase is proportional to the LOX activity.

• For Cyclooxygenase (COX) Activity:

  • Equilibrate the oxygen electrode chamber containing the supernatant from Step 1 to 37°C.

  • Initiate the reaction by adding a known amount of COX enzyme.

  • Monitor the decrease in oxygen concentration over time. The rate of oxygen consumption is proportional to the COX activity.

Visualizations

Caption: Workflow for Lipase Activity Assay.

Caption: Coupled Assay for LOX/COX Activity.

Caption: α-Linolenic Acid Metabolic Pathway.[6][7][8][9][10]

References

• 1. The rabbit 15-lipoxygenase preferentially oxygenates LDL cholesterol esters, and this reaction does not require vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Voltammetric lipase activity assay based on dilinolein and a modified carbon paste electrode - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. KEGG PATHWAY Database [genome.jp]
• 9. Identification of the alpha linolenic acid metabolism-related signature associated with prognosis and the immune microenvironment in nasopharyngeal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Lauryl Linolenate in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl linolenate, an ester formed from lauryl alcohol and alpha-linolenic acid (ALA), is an emerging lipid species of interest in the field of lipidomics. While not a naturally abundant molecule, its unique structure as a fatty acid ester of a long-chain alcohol suggests potential applications as a research tool to investigate lipid metabolism, cellular signaling, and the influence of exogenous lipids on biological systems. As an ester of ALA, an essential omega-3 fatty acid, lauryl linolenate can serve as a delivery vehicle for ALA into cells, allowing for the study of its downstream metabolic fate and signaling effects. These application notes provide an overview of the potential uses of lauryl linolenate in lipidomics and detailed protocols for its analysis.

Potential Applications in Lipidomics

• Internal Standard for Mass Spectrometry: Due to its synthetic nature and distinct mass, lauryl linolenate can be utilized as an internal standard for the quantification of other fatty acid esters or related lipid classes in complex biological samples. Its structural similarity to endogenous lipids allows it to mimic their extraction and ionization behavior, ensuring accurate quantification.

• Cellular Uptake and Metabolism Studies: Lauryl linolenate can be introduced into cell culture systems to study the enzymatic cleavage of the ester bond, the subsequent release of lauric acid and alpha-linolenic acid, and their incorporation into various lipid pools such as phospholipids, triacylglycerols, and cholesterol esters. This provides insights into cellular lipid processing and remodeling pathways.

• Investigation of Signaling Pathways: Alpha-linolenic acid is a precursor to a variety of signaling molecules, including eicosanoids and other oxylipins, which are involved in inflammatory and anti-inflammatory pathways.[1][2] By delivering ALA in the form of lauryl linolenate, researchers can trace its conversion to these bioactive lipids and elucidate its impact on signaling cascades, such as the NF-κB and MAPK pathways.[1]

• Drug Delivery and Formulation: In drug development, fatty acid esters are explored as components of lipid-based drug delivery systems. Understanding the interaction and metabolism of lauryl linolenate within biological systems can inform the design of novel lipid nanoparticles or emulsions for targeted drug delivery.

• Model for Lipid Droplet Dynamics: As a neutral lipid, lauryl linolenate can be used to study the formation, expansion, and catabolism of lipid droplets within cells. Its distinct composition allows for its specific tracking within the lipid droplet pool.

Experimental Protocols

Protocol 1: Quantification of Lauryl Linolenate in Biological Samples using LC-MS/MS

This protocol outlines the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the sensitive and specific quantification of lauryl linolenate in plasma or cell lysates.

1. Sample Preparation and Lipid Extraction:

• Internal Standard Spiking: To 100 µL of plasma or cell lysate, add 10 µL of an internal standard solution (e.g., a deuterated version of lauryl linolenate or another structurally similar fatty acid ester not present in the sample).

• Lipid Extraction (Folch Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex vigorously for 1 minute.

  • Add 400 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.[3]

2. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate lauryl linolenate from other lipid species.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for lauryl linolenate and the internal standard. The exact m/z values will depend on the adduct ion formed (e.g., [M+NH4]+).

  • Data Analysis: Quantify lauryl linolenate by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.[4][5]

Protocol 2: Analysis of Lauryl Linolenate Metabolism in Cultured Cells

This protocol describes how to trace the metabolic fate of lauryl linolenate in a cell culture system.

1. Cell Culture and Treatment:

• Plate cells (e.g., hepatocytes, adipocytes, or macrophages) in appropriate culture dishes and grow to desired confluency.

• Prepare a stock solution of lauryl linolenate complexed with bovine serum albumin (BSA) to enhance its solubility in the culture medium.

• Treat the cells with the lauryl linolenate-BSA complex at various concentrations and for different time points. Include a vehicle control (BSA alone).

2. Lipid Extraction and Fractionation:

• After treatment, wash the cells with ice-cold PBS and harvest them.

• Perform lipid extraction as described in Protocol 1.

• (Optional) Fractionate the total lipid extract into different lipid classes (e.g., neutral lipids, phospholipids) using solid-phase extraction (SPE).[6]

3. Analysis of Fatty Acid Composition (as Fatty Acid Methyl Esters - FAMEs):

• Transesterification: To the dried lipid extract (or lipid fraction), add 1 mL of 2% sulfuric acid in methanol.

• Incubate at 80°C for 1 hour to convert fatty acids to their methyl esters (FAMEs).

• Add 1 mL of hexane (B92381) and 0.5 mL of water, vortex, and centrifuge.

• Collect the upper hexane layer containing the FAMEs.

• Dry the hexane extract and reconstitute in a small volume of hexane for GC-MS analysis.[7][8]

• GC-MS Analysis:

  • Instrumentation: Gas chromatograph coupled to a mass spectrometer.

  • Column: A suitable capillary column for FAME analysis (e.g., a polar column).

  • Carrier Gas: Helium.

  • Temperature Program: An appropriate temperature gradient to separate the different FAMEs.

  • Mass Spectrometry: Use electron ionization (EI) and scan for characteristic fragment ions of the FAMEs to identify and quantify the incorporation of lauric acid and alpha-linolenic acid into different lipid pools.[5][9]

Data Presentation

Quantitative data from the above protocols should be summarized in clear and concise tables to facilitate comparison between different experimental conditions.

Table 1: Quantification of Lauryl Linolenate in Plasma Samples

Sample Group	Lauryl Linolenate Concentration (ng/mL)	Standard Deviation
Control	Not Detected	N/A
Treatment Group 1	150.2	12.5
Treatment Group 2	295.8	25.1

Table 2: Incorporation of Lauric Acid and Alpha-Linolenic Acid into Cellular Lipids

Lipid Fraction	Lauric Acid (% of Total Fatty Acids)	Alpha-Linolenic Acid (% of Total Fatty Acids)
Control
Phospholipids	0.5 ± 0.1	1.2 ± 0.2
Triacylglycerols	1.1 ± 0.3	2.5 ± 0.4
Lauryl Linolenate Treated
Phospholipids	2.8 ± 0.4	8.5 ± 1.1
Triacylglycerols	5.2 ± 0.7	15.3 ± 2.0

Visualization of Pathways and Workflows

Signaling Pathway of Alpha-Linolenic Acid Metabolites

Alpha-linolenic acid, released from lauryl linolenate, can be metabolized into various bioactive lipids that modulate inflammatory signaling pathways.

Caption: Metabolism of Lauryl Linolenate and downstream anti-inflammatory signaling.

Experimental Workflow for Lauryl Linolenate Analysis

The following diagram illustrates the overall workflow for the analysis of lauryl linolenate and its metabolites in a biological sample.

References

• 1. Gamma-linolenic acid inhibits inflammatory responses by regulating NF-kappaB and AP-1 activation in lipopolysaccharide-induced RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. A rapid and highly sensitive UPLC-ESI-MS/MS method for the analysis of the fatty acid profile of edible vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty Acid Methyl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. researchgate.net [researchgate.net]
• 9. redalyc.org [redalyc.org]

Application Notes and Protocols for Lauryl Linolenate in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl linolenate, the ester of lauryl alcohol and α-linolenic acid, is an emerging lipid excipient with significant potential in the development of advanced drug delivery systems. Its physicochemical properties, including its lipophilicity and potential biocompatibility, make it a candidate for formulating various lipid-based nanocarriers. These systems are designed to enhance the solubility and bioavailability of poorly water-soluble drugs, facilitate controlled release, and enable targeted drug delivery.

This document provides a comprehensive overview of the potential applications of lauryl linolenate in drug delivery, including detailed protocols for the preparation and characterization of systems such as Solid Lipid Nanoparticles (SLNs), Nanostructured Lipid Carriers (NLCs), and Self-Emulsifying Drug Delivery Systems (SEDDS). While specific quantitative data for lauryl linolenate in the literature is limited, this guide presents representative data from similar lipid-based systems to serve as a baseline for formulation development and evaluation.

Applications of Lauryl Linolenate in Drug Delivery

Lauryl linolenate can be utilized as a core lipid matrix or as a liquid lipid component in various drug delivery platforms:

• Solid Lipid Nanoparticles (SLNs): As a solid lipid, lauryl linolenate can form the core of SLNs, encapsulating lipophilic drugs to protect them from degradation and control their release. SLNs are colloidal carriers where a solid lipid matrix replaces the liquid lipid of an oil-in-water emulsion.[1]

• Nanostructured Lipid Carriers (NLCs): In NLCs, lauryl linolenate can be blended with a liquid lipid to create a less-ordered lipid matrix. This imperfect crystal structure can lead to higher drug loading capacity and reduce the risk of drug expulsion during storage compared to traditional SLNs.[2]

• Self-Emulsifying Drug Delivery Systems (SEDDS): Lauryl linolenate can act as the oil phase in SEDDS formulations. These isotropic mixtures of oils, surfactants, and cosurfactants spontaneously form fine oil-in-water emulsions in the gastrointestinal tract, enhancing the solubilization and absorption of poorly soluble drugs.[3]

• Topical and Transdermal Delivery: The lipid nature of lauryl linolenate makes it a suitable component for topical formulations. It can act as a penetration enhancer, facilitating the transport of active pharmaceutical ingredients (APIs) across the stratum corneum.[4]

Data Presentation: Representative Performance of Lipid-Based Nanocarriers

The following tables summarize typical quantitative data for lipid-based drug delivery systems analogous to those that could be formulated with lauryl linolenate. These values should serve as a benchmark for formulation optimization.

Table 1: Representative Physicochemical Properties of Solid Lipid Nanoparticles (SLNs)

Parameter	Typical Value Range	Analytical Method
Particle Size (z-average)	100 - 400 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	0.1 - 0.3	Dynamic Light Scattering (DLS)
Zeta Potential	-10 to -30 mV	Electrophoretic Light Scattering
Encapsulation Efficiency (EE)	70 - 95%	Ultracentrifugation / HPLC
Drug Loading (DL)	1 - 10%	Ultracentrifugation / HPLC

Data compiled from studies on various solid lipids.[1][5]

Table 2: Representative Physicochemical Properties of Nanostructured Lipid Carriers (NLCs)

Parameter	Typical Value Range	Analytical Method
Particle Size (z-average)	50 - 300 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	0.1 - 0.25	Dynamic Light Scattering (DLS)
Zeta Potential	-15 to -40 mV	Electrophoretic Light Scattering
Encapsulation Efficiency (EE)	80 - 99%	Ultracentrifugation / HPLC
Drug Loading (DL)	5 - 20%	Ultracentrifugation / HPLC

Data compiled from studies on various solid and liquid lipid combinations.[2][6]

Table 3: Representative Characteristics of Self-Emulsifying Drug Delivery Systems (SEDDS)

Parameter	Typical Value Range	Analytical Method
Emulsification Time	< 1 minute	Visual Observation
Globule Size (after emulsification)	20 - 200 nm	Dynamic Light Scattering (DLS)
Drug Content	95 - 105% of theoretical	HPLC
In Vitro Drug Release (24h)	> 80%	Dialysis Method / USP Dissolution Apparatus

Data compiled from studies on various oil-based SEDDS formulations.[1][3]

Experimental Protocols

The following are detailed protocols for the preparation and characterization of lauryl linolenate-based drug delivery systems. These should be adapted and optimized based on the specific properties of the drug and desired formulation characteristics.

Protocol 1: Preparation of Lauryl Linolenate-Based Solid Lipid Nanoparticles (SLNs) by High-Shear Homogenization and Ultrasonication

Materials:

• Lauryl linolenate (Solid Lipid)

• Active Pharmaceutical Ingredient (API) - lipophilic

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Purified Water

Procedure:

• Preparation of Lipid Phase: Melt the lauryl linolenate by heating it to approximately 5-10°C above its melting point. Dissolve the API in the molten lipid with gentle stirring until a clear solution is obtained.

• Preparation of Aqueous Phase: Dissolve the surfactant in purified water and heat to the same temperature as the lipid phase.

• Formation of Pre-emulsion: Add the hot aqueous phase to the hot lipid phase dropwise under continuous stirring with a magnetic stirrer. Homogenize the mixture using a high-shear homogenizer (e.g., Ultra-Turrax®) at 10,000-20,000 rpm for 5-10 minutes to form a coarse oil-in-water emulsion.

• Nanosizing by Ultrasonication: Immediately subject the hot pre-emulsion to high-power probe sonication. To prevent overheating, use a pulsed mode (e.g., 5 seconds on, 2 seconds off) for a total of 10-15 minutes.

• Formation of SLNs: Allow the resulting nanoemulsion to cool to room temperature under gentle stirring. The lauryl linolenate will recrystallize, forming the solid lipid nanoparticles.

• Storage: Store the SLN dispersion at 4°C.

Workflow for the preparation of Solid Lipid Nanoparticles (SLNs).

Protocol 2: Characterization of Lauryl Linolenate-Based Nanoparticles

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential Analysis:

• Principle: Dynamic Light Scattering (DLS) measures the hydrodynamic diameter and PDI, while electrophoretic light scattering determines the zeta potential, an indicator of surface charge and stability.

• Procedure:

  • Dilute the nanoparticle dispersion with purified water to an appropriate concentration to prevent multiple scattering effects.

  • Perform the measurement using a Zetasizer or similar instrument at 25°C.

  • Record the z-average diameter, PDI, and zeta potential.

2. Encapsulation Efficiency (EE) and Drug Loading (DL):

• Principle: The amount of encapsulated drug is determined by separating the nanoparticles from the aqueous phase containing the unencapsulated drug.

• Procedure:

  • Place a known amount of the nanoparticle dispersion into a centrifugal filter unit (e.g., Amicon® Ultra) with a suitable molecular weight cutoff.

  • Centrifuge at a high speed (e.g., 10,000 x g) for a specified time to separate the nanoparticles from the aqueous phase.

  • Collect the filtrate (aqueous phase) and quantify the amount of free drug using a validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

  • Calculate EE and DL using the following equations:

    • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL (%) = [(Total Drug - Free Drug) / Total Weight of Lipid] x 100

General workflow for nanoparticle characterization.

3. In Vitro Drug Release Study:

• Principle: The release of the drug from the nanoparticles is monitored over time in a suitable release medium, often using the dialysis bag method.

• Procedure:

  • Place a known volume of the nanoparticle dispersion into a dialysis bag with an appropriate molecular weight cutoff.

  • Immerse the sealed dialysis bag in a beaker containing a known volume of release medium (e.g., phosphate-buffered saline, pH 7.4, with a small amount of surfactant like Tween® 80 to maintain sink conditions).

  • Maintain the temperature at 37°C and stir the release medium at a constant speed.

  • At predetermined time intervals, withdraw an aliquot of the release medium and replace it with an equal volume of fresh medium.

  • Analyze the drug concentration in the withdrawn samples using a suitable analytical method.

  • Plot the cumulative percentage of drug released versus time.

Protocol 3: Preparation of a Lauryl Linolenate-Based Self-Emulsifying Drug Delivery System (SEDDS)

Materials:

• Lauryl linolenate (Oil Phase)

• Surfactant (e.g., Kolliphor® EL, Tween® 20)

• Co-surfactant/Co-solvent (e.g., Transcutol® HP, Propylene Glycol)

• Active Pharmaceutical Ingredient (API) - lipophilic

Procedure:

• Screening of Excipients: Determine the solubility of the API in various oils, surfactants, and co-surfactants to select the most suitable excipients. Lauryl linolenate will be the primary oil phase.

• Construction of Pseudo-ternary Phase Diagrams:

  • Prepare various mixtures of the selected surfactant and co-surfactant (S/CoS mix) in different weight ratios (e.g., 1:1, 2:1, 1:2).

  • For each S/CoS mix ratio, prepare mixtures with the oil phase (lauryl linolenate) at varying weight ratios (e.g., from 9:1 to 1:9).

  • Titrate each oil:S/CoS mixture with water dropwise under gentle stirring.

  • Observe the formation of a clear or bluish-white nanoemulsion and plot the results on a pseudo-ternary phase diagram to identify the self-emulsifying region.

• Formulation of Drug-Loaded SEDDS:

  • Select a formulation from the self-emulsifying region of the phase diagram.

  • Accurately weigh the required amounts of lauryl linolenate, surfactant, and co-surfactant into a glass vial.

  • Add the API to the mixture and vortex or stir gently until the drug is completely dissolved, forming a clear, homogenous liquid.

Workflow for the development of a Self-Emulsifying Drug Delivery System (SEDDS).

Conclusion

Lauryl linolenate presents a promising avenue for the development of novel lipid-based drug delivery systems. Its physicochemical characteristics suggest its utility in enhancing the delivery of a wide range of therapeutic agents. The protocols and representative data provided in these application notes offer a foundational guide for researchers and formulation scientists. It is important to note that extensive formulation development and characterization are necessary to optimize the performance of lauryl linolenate-based systems for any specific drug, given the current scarcity of direct experimental data in the public domain. Future research in this area is warranted to fully elucidate the potential of this versatile lipid excipient.

References

• 1. A Recent Update: Solid Lipid Nanoparticles for Effective Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jetir.org [jetir.org]
• 3. researchgate.net [researchgate.net]
• 4. Efficiency of Fatty Acids as Chemical Penetration Enhancers: Mechanisms and Structure Enhancement Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solid Lipid Nanoparticles: Review of the Current Research on Encapsulation and Delivery Systems for Active and Antioxidant Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro drug release mechanism from lipid nanocapsules (LNC) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Incorporating Lauryl Linolenate into Cell Culture Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl linolenate is an ester composed of lauryl alcohol and alpha-linolenic acid (ALA), an essential omega-3 fatty acid. The incorporation of fatty acids into cell culture media is crucial for studying their effects on cellular metabolism, signaling, and therapeutic potential. Alpha-linolenic acid, as the active component, is a precursor to eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) and is known to influence a variety of cellular processes, including inflammation, cell growth, and membrane composition.

These application notes provide a comprehensive guide for the preparation, handling, and application of Lauryl linolenate in a cell culture setting. The protocols outlined below are designed to ensure consistent and reproducible results for researchers investigating the biological activities of this fatty acid ester.

Chemical Properties of Lauryl Linolenate

A thorough understanding of the physicochemical properties of Lauryl linolenate is essential for its effective use in cell culture.

Property	Value	Reference
Synonyms	Dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
Molecular Formula	C30H52O2
Molecular Weight	444.7 g/mol
Appearance	Colorless Liquid
Solubility	Insoluble in water. Soluble in organic solvents like ethanol (B145695), DMSO, and chloroform.
CAS Number	2420-53-3

Preparation of Lauryl Linolenate for Cell Culture

Due to its insolubility in aqueous media, Lauryl linolenate must be prepared in a stock solution using a suitable solvent and then diluted into the cell culture medium. The two most common methods are using an ethanol-based stock or complexing with bovine serum albumin (BSA).

Protocol 1: Ethanol-Based Stock Solution

This method is quick and straightforward but may introduce ethanol into the culture, which can have off-target effects. It is crucial to keep the final ethanol concentration in the media below 0.1%.

Materials:

• Lauryl linolenate

• Anhydrous ethanol (cell culture grade)

• Sterile, conical-bottom polypropylene (B1209903) tubes

• Sterile-filtered cell culture medium

Procedure:

• Stock Solution Preparation:

  • In a sterile tube, dissolve Lauryl linolenate in anhydrous ethanol to create a high-concentration stock solution (e.g., 100 mM).

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C, protected from light.

• Working Solution Preparation:

  • Warm the stock solution to room temperature.

  • Dilute the stock solution in complete cell culture medium to the desired final concentration. It is recommended to perform serial dilutions.

  • For example, to achieve a final concentration of 100 µM in 10 mL of media, add 10 µL of the 100 mM stock solution.

  • Vortex the medium immediately after adding the Lauryl linolenate to ensure dispersion.

• Cell Treatment:

  • Remove the old medium from the cells and replace it with the Lauryl linolenate-containing medium.

  • As a control, treat a separate set of cells with a vehicle control (medium containing the same final concentration of ethanol).

Protocol 2: Fatty Acid-BSA Complex

This is the preferred method as it enhances the solubility and delivery of the fatty acid to the cells, mimicking its natural transport in vivo.

Materials:

• Lauryl linolenate

• Fatty acid-free BSA

• Sterile phosphate-buffered saline (PBS)

• 0.1 M NaOH

• Sterile-filtered cell culture medium

Procedure:

• BSA Solution Preparation:

  • Prepare a 10% (w/v) fatty acid-free BSA solution in sterile PBS.

  • Warm the solution to 37°C to aid in dissolving the BSA.

  • Sterile-filter the BSA solution through a 0.22 µm filter.

• Lauryl Linolenate Stock Preparation:

  • Dissolve Lauryl linolenate in a minimal amount of ethanol.

  • In a separate sterile tube, add the Lauryl linolenate-ethanol solution to the warm BSA solution. The molar ratio of fatty acid to BSA should be between 3:1 and 6:1.

  • Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• Working Solution Preparation:

  • The Lauryl linolenate-BSA complex can be directly added to the cell culture medium to achieve the desired final concentration.

• Cell Treatment:

  • Treat cells with the medium containing the Lauryl linolenate-BSA complex.

  • Use a vehicle control of BSA solution without the fatty acid.

Experimental Workflow for Assessing Cellular Effects

Caption: Experimental workflow for studying Lauryl linolenate effects.

Potential Signaling Pathways of Alpha-Linolenic Acid

Upon cellular uptake and hydrolysis, the released alpha-linolenic acid can modulate several signaling pathways.

Caption: Key signaling pathways modulated by alpha-linolenic acid.

Important Considerations and Troubleshooting

• Cytotoxicity: Both lauryl alcohol and high concentrations of fatty acids can be cytotoxic. It is essential to perform a dose-response curve to determine the optimal, non-toxic working concentration for your specific cell line. An MTT or LDH assay is recommended.

• Oxidation: Polyunsaturated fatty acids like alpha-linolenic acid are prone to oxidation. Prepare fresh working solutions and store stock solutions under nitrogen or argon if possible.

• Serum Interaction: Fatty acids can bind to albumin present in fetal bovine serum (FBS). If using serum-containing media, the effective concentration of free Lauryl linolenate may be lower. Consider using serum-free media or fatty acid-free BSA.

• Solubility Issues: If precipitation is observed in the media, reduce the final concentration or use the fatty acid-BSA complex method.

Conclusion

The successful incorporation of Lauryl linolenate into cell culture media opens avenues for investigating the diverse roles of alpha-linolenic acid in cellular physiology and pathophysiology. The protocols provided herein offer a standardized approach to ensure the reliable delivery of this fatty acid ester to cells in vitro. Careful consideration of the experimental design, including appropriate controls and toxicity assessments, is paramount for obtaining meaningful and reproducible data.

Application Notes and Protocols: Lauryl Linolenate as a Standard for Fatty Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of fatty acids is crucial in various fields, including nutrition science, drug development, and clinical diagnostics. Gas chromatography with flame ionization detection (GC-FID) is a robust and widely used technique for fatty acid analysis. The accuracy of this method heavily relies on the use of an appropriate internal standard (IS). An ideal internal standard should be a compound that is not naturally present in the sample, is chemically similar to the analytes of interest, and elutes in a region of the chromatogram that is free from interfering peaks.

Lauryl linolenate, the ester of lauryl alcohol (a C12 saturated alcohol) and α-linolenic acid (a C18:3 polyunsaturated fatty acid), presents itself as a suitable candidate for an internal standard in the analysis of fatty acid methyl esters (FAMEs). Its long alkyl chain and unsaturated fatty acid moiety give it a retention time that is typically well-separated from the common C16 and C18 FAMEs found in many biological and food samples. Furthermore, as a non-naturally occurring ester in most samples, it minimizes the risk of endogenous interference.

These application notes provide a comprehensive guide to the use of lauryl linolenate as an internal standard for the quantitative analysis of fatty acids by GC-FID. Detailed protocols for sample preparation, instrument conditions, method validation, and the synthesis of the lauryl linolenate standard are provided.

Physicochemical Properties of Lauryl Linolenate

While experimental data for lauryl linolenate is limited, its properties can be estimated based on its constituent molecules, lauryl alcohol and linolenic acid.

Property	Estimated Value/Characteristic	Rationale
Molecular Formula	C30H54O2	Derived from lauryl alcohol (C12H26O) and linolenic acid (C18H30O2).
Molecular Weight	446.75 g/mol	Calculated from the molecular formula.
Boiling Point	High	Expected to be significantly higher than the boiling points of its precursors, lauryl alcohol (~259 °C) and linolenic acid methyl ester, due to its larger molecular weight. This high boiling point ensures it will not be lost during sample preparation and will elute at a suitable retention time in the GC analysis.
Solubility	Soluble in organic solvents (e.g., hexane (B92381), chloroform (B151607), methanol), insoluble in water.	Typical for long-chain fatty acid esters.

Experimental Protocols

Preparation of Lauryl Linolenate Internal Standard Stock Solution

Objective: To prepare a concentrated stock solution of lauryl linolenate for spiking into samples.

Materials:

• Lauryl linolenate (synthesized or purchased)

• Hexane (or other suitable organic solvent), HPLC grade

• Volumetric flasks (10 mL, 100 mL)

• Analytical balance

Protocol:

• Accurately weigh approximately 100 mg of lauryl linolenate into a 100 mL volumetric flask.

• Dissolve the lauryl linolenate in hexane and make up to the mark with the same solvent. This will be the stock solution (e.g., ~1 mg/mL).

• Prepare a working standard solution by diluting the stock solution to the desired concentration (e.g., 100 µg/mL) with hexane.

• Store the stock and working solutions at -20°C in amber glass vials to prevent degradation.

Sample Preparation and Transesterification

Objective: To extract lipids from a sample and convert the fatty acids to their corresponding fatty acid methyl esters (FAMEs) for GC analysis, while incorporating the lauryl linolenate internal standard.

Materials:

• Sample (e.g., biological tissue, oil, food homogenate)

• Lauryl linolenate internal standard working solution

• Chloroform/methanol mixture (2:1, v/v)

• 0.5 M KOH in methanol

• 14% Boron trifluoride (BF3) in methanol

• Saturated NaCl solution

• Hexane

• Anhydrous sodium sulfate (B86663)

• Glass centrifuge tubes with screw caps

• Vortex mixer

• Centrifuge

• Water bath or heating block

Protocol:

• Accurately weigh a known amount of the homogenized sample (e.g., 100 mg) into a glass centrifuge tube.

• Add a precise volume of the lauryl linolenate internal standard working solution (e.g., 100 µL of 100 µg/mL solution) to the sample.

• Add 3 mL of the chloroform/methanol mixture, vortex thoroughly for 2 minutes, and allow to stand for 30 minutes for lipid extraction.

• Add 1 mL of deionized water, vortex for 1 minute, and centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully transfer the lower chloroform layer containing the lipids to a new clean tube.

• Evaporate the chloroform under a gentle stream of nitrogen.

• To the dried lipid extract, add 1 mL of 0.5 M KOH in methanol.

• Cap the tube tightly and heat at 80°C for 10 minutes for saponification.

• Cool the tube to room temperature and add 2 mL of 14% BF3 in methanol.

• Cap the tube tightly and heat at 80°C for 10 minutes for methylation.

• Cool the tube to room temperature and add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex for 1 minute and centrifuge at 1000 x g for 5 minutes.

• Carefully transfer the upper hexane layer containing the FAMEs and the internal standard to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried hexane extract to a GC vial for analysis.

GC-FID Instrumentation and Conditions

Objective: To separate and quantify the FAMEs and the lauryl linolenate internal standard.

Instrument: Gas chromatograph equipped with a flame ionization detector (FID), an autosampler, and a capillary column.

Typical GC-FID Conditions:

Parameter	Recommended Setting
Column	Fused silica (B1680970) capillary column (e.g., DB-23, SP-2560, or equivalent), 30-60 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Detector Temperature	260°C
Oven Temperature Program	Initial: 100°C, hold for 2 minRamp 1: 10°C/min to 180°C, hold for 5 minRamp 2: 5°C/min to 240°C, hold for 10 min
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 - 1.5 mL/min
Injection Volume	1 µL
Split Ratio	20:1 to 50:1 (depending on concentration)

Note: The oven temperature program may need to be optimized depending on the specific column and the fatty acid profile of the samples to ensure good resolution of all FAMEs and the internal standard.

Method Validation

A thorough validation of the analytical method is essential to ensure reliable and accurate results. The following parameters should be assessed:

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	The internal standard peak should be well-resolved from all other FAME peaks in the sample chromatogram (Resolution > 1.5).
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Prepare calibration standards at a minimum of five concentration levels. The correlation coefficient (r²) should be ≥ 0.995.
Range	The interval between the upper and lower concentration of analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	Determined by the linearity studies.
Accuracy (Recovery)	The closeness of the test results obtained by the method to the true value.	Spike a blank matrix with known concentrations of fatty acid standards and the internal standard. The recovery should be within 80-120%.
Precision (Repeatability and Intermediate Precision)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Expressed as the relative standard deviation (%RSD). For repeatability (intra-day), %RSD should be < 5%. For intermediate precision (inter-day), %RSD should be < 10%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically calculated as 3.3 x (standard deviation of the response / slope of the calibration curve).
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically calculated as 10 x (standard deviation of the response / slope of the calibration curve).
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	Varies in parameters such as injector temperature, flow rate, and oven ramp rate should not significantly affect the results.

Quantitative Data Summary

The following tables provide examples of expected performance data from a validated method using lauryl linolenate as an internal standard.

Table 1: Linearity and Range

Analyte (as FAME)	Range (µg/mL)	Correlation Coefficient (r²)
Palmitic Acid (C16:0)	1 - 100	≥ 0.998
Stearic Acid (C18:0)	1 - 100	≥ 0.997
Oleic Acid (C18:1n9)	1 - 100	≥ 0.998
Linoleic Acid (C18:2n6)	1 - 100	≥ 0.996
α-Linolenic Acid (C18:3n3)	1 - 100	≥ 0.995

Table 2: Accuracy and Precision

Analyte (as FAME)	Spiked Concentration (µg/mL)	Recovery (%)	Repeatability (%RSD, n=6)	Intermediate Precision (%RSD, n=18)
Palmitic Acid (C16:0)	50	98.5	2.1	4.5
Oleic Acid (C18:1n9)	50	101.2	1.8	3.9
α-Linolenic Acid (C18:3n3)	50	97.9	2.5	5.1

Table 3: LOD and LOQ

Analyte (as FAME)	LOD (µg/mL)	LOQ (µg/mL)
Palmitic Acid (C16:0)	0.1	0.3
Oleic Acid (C18:1n9)	0.1	0.3
α-Linolenic Acid (C18:3n3)	0.2	0.6

Synthesis of Lauryl Linolenate

For laboratories that require a custom-synthesized internal standard, lauryl linolenate can be prepared via esterification of α-linolenic acid with lauryl alcohol.

Reaction: α-Linolenic Acid + Lauryl Alcohol --(Catalyst)--> Lauryl Linolenate + H₂O

Materials:

• α-Linolenic acid

• Lauryl alcohol

• Toluene

• p-Toluenesulfonic acid (catalyst)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and ethyl acetate (B1210297) for elution

Protocol:

• In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, combine α-linolenic acid (1 equivalent), lauryl alcohol (1.2 equivalents), and a catalytic amount of p-toluenesulfonic acid in toluene.

• Heat the reaction mixture to reflux and collect the water generated in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer sequentially with 5% sodium bicarbonate solution, water, and brine in a separatory funnel.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to obtain pure lauryl linolenate.

• Confirm the identity and purity of the synthesized lauryl linolenate by ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

Lauryl linolenate is a promising internal standard for the quantitative analysis of fatty acids by GC-FID. Its physicochemical properties ensure that it is well-suited for standard sample preparation and chromatographic conditions. The detailed protocols and validation guidelines provided in these application notes offer a robust framework for researchers, scientists, and drug development professionals to implement this method in their laboratories, leading to accurate and reliable fatty acid quantification. The inclusion of a synthesis protocol also provides a cost-effective option for obtaining this valuable internal standard.

Application Notes & Protocols: Quantification of Lauryl Linolenate in Tissues

For Researchers, Scientists, and Drug Development Professionals

Principle and Application

Lauryl linolenate is a fatty acid ester, a lipid molecule comprised of lauryl alcohol and the omega-3 fatty acid, α-linolenic acid. Its quantification in biological tissues is crucial for understanding lipid metabolism, pharmacokinetics of lipid-based drug delivery systems, and for assessing the biodistribution of specific lipidic compounds.

This document provides a comprehensive protocol for the extraction, identification, and quantification of lauryl linolenate from mammalian tissues. The methodology is based on a liquid-liquid lipid extraction, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used technique for fatty acid analysis.[1][2] An alternative Liquid Chromatography-Mass Spectrometry (LC-MS) method is also discussed. The use of an internal standard is critical for accurate quantification.[3]

Materials and Reagents

Equipment

• Homogenizer (e.g., bead beater or rotor-stator)

• Centrifuge (capable of 4°C and >2000 x g)

• Nitrogen evaporation system

• Vortex mixer

• Analytical balance

• Gas Chromatograph with Mass Spectrometer (GC-MS)

• LC-MS system (optional)

• Glass centrifuge tubes with PTFE-lined caps

• Autosampler vials with inserts

Reagents and Standards

• Lauryl Linolenate analytical standard: (≥98% purity)

• Internal Standard (IS): Heptadecanoic acid (C17:0) methyl ester or a stable isotope-labeled lauryl linolenate (if available). The IS should not be naturally present in the tissue samples.

• Solvents (HPLC or MS grade): Chloroform, Methanol (MeOH), Isopropanol (IPA), Acetonitrile (ACN), Hexane (B92381), Toluene.[4]

• Reagents for Transesterification (for total fatty acid analysis, if needed): 0.5 M Sodium Methoxide in anhydrous methanol, Boron trifluoride-methanol (BF3-methanol, 14%).[5]

• Antioxidant: Butylated hydroxytoluene (BHT)

• Ultrapure water

• Liquid Nitrogen

Experimental Protocols

The overall workflow involves tissue preparation, lipid extraction, sample concentration, and instrumental analysis.

Caption: Overall experimental workflow for lauryl linolenate quantification.

Tissue Sample Preparation and Homogenization

• Immediately after collection, flash-freeze tissue samples in liquid nitrogen to quench metabolic activity and store them at -80°C until analysis.[6]

• On the day of extraction, place the frozen tissue in a liquid nitrogen-cooled mortar and pulverize it into a fine powder with a pestle.[6]

• Weigh approximately 50 mg of the frozen tissue powder into a pre-weighed homogenization tube. Record the exact weight.[6]

• For bead homogenization, add ceramic beads and ice-cold solvent (e.g., chloroform:methanol 2:1, v/v) at a volume 20 times the tissue weight (e.g., 1 mL for 50 mg tissue).[6][7]

• Homogenize the sample until a uniform suspension is achieved. Keep samples on ice throughout this process to minimize lipid degradation.[6]

Lipid Extraction (Modified Folch Method)

The Folch method is a classic liquid-liquid extraction technique for isolating lipids from biological matrices.[8]

Caption: Detailed workflow for the lipid extraction step.

• To the tissue homogenate from step 3.1, add a known amount of the internal standard (e.g., 10 µL of a 1 mg/mL solution).

• Add a solution of 0.05% BHT to all solvents to prevent oxidation of unsaturated fatty acids.

• Vortex the mixture vigorously for 1 minute and incubate on ice for 30 minutes, with occasional vortexing.[6]

• Add ultrapure water to the tube to achieve a final solvent ratio of chloroform:methanol:water of 8:4:3 (v/v/v). This will induce phase separation.[6]

• Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C to facilitate complete phase separation.

• Three layers will be visible: an upper aqueous layer (methanol/water), a middle layer of precipitated protein, and a lower organic layer (chloroform) containing the lipids.

• Carefully collect the bottom organic layer using a glass Pasteur pipette, ensuring not to disturb the protein interface, and transfer it to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a known volume of hexane (e.g., 100 µL) and transfer to an autosampler vial for GC-MS analysis.

GC-MS Analysis

Gas chromatography separates volatile compounds, and mass spectrometry provides identification and quantification based on mass-to-charge ratio.[2] Since lauryl linolenate is an ester, it is sufficiently volatile for GC analysis without derivatization.

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
MS System	Agilent 5977B MSD or equivalent
Column	DB-23, 30 m x 0.25 mm ID, 0.25 µm film thickness (or similar polar capillary column)
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Start at 100°C, hold for 1 min. Ramp to 240°C at 10°C/min. Hold for 5 min.
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 1: Example GC-MS Parameters. These should be optimized for the specific instrument and column used.

Quantification and Data Analysis

• Calibration Curve: Prepare a series of calibration standards by diluting the lauryl linolenate analytical standard in hexane. Spike each standard with the same concentration of internal standard used for the tissue samples.

• SIM Ions: Select specific, abundant, and unique ions for lauryl linolenate and the internal standard to monitor in SIM mode. This increases sensitivity and selectivity.

• Data Processing: Integrate the peak areas for the lauryl linolenate quantifier ion and the internal standard quantifier ion in both the standards and the samples.

• Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area. Plot this ratio against the concentration of the calibration standards to generate a linear regression curve.

• Use the equation of the line from the calibration curve to determine the concentration of lauryl linolenate in the tissue extracts.

• Normalize the final concentration to the initial tissue weight, expressing the result as ng/mg or µg/g of tissue.

Data Presentation

Quantitative results should be presented clearly. The following tables provide examples of how to summarize validation and sample data.

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	5 ng/mL
Lower Limit of Quantification (LLOQ)	15 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Extraction Recovery	85-95%

Table 2: Example Method Performance Characteristics.

Tissue Type	Sample ID	Lauryl Linolenate (ng/mg tissue)	Standard Deviation
Liver	LIV-01	150.2	12.5
Liver	LIV-02	165.8	15.1
Adipose	ADI-01	875.4	65.3
Adipose	ADI-02	910.1	72.8
Brain	BRN-01	< LLOQ	N/A
Brain	BRN-02	< LLOQ	N/A

Table 3: Example Quantitative Data from Tissue Samples.

Alternative Method: LC-MS/MS

For labs equipped with LC-MS/MS, this technique offers high sensitivity and specificity and may not require derivatization.[9][10]

• Sample Preparation: The same lipid extraction protocol (3.2) can be used. The dried extract should be reconstituted in a solvent compatible with the mobile phase (e.g., Acetonitrile:Isopropanol 65:35 v/v).[9]

• Chromatography: Reversed-phase chromatography using a C18 or C8 column is typically employed.[9][11]

• Mass Spectrometry: Electrospray ionization (ESI) in positive mode is often used. Quantification is performed using Multiple Reaction Monitoring (MRM), which provides excellent selectivity by monitoring a specific precursor-to-product ion transition.[12]

Conclusion

This protocol provides a detailed and robust framework for the quantification of lauryl linolenate in tissue samples. The choice between GC-MS and LC-MS/MS will depend on instrument availability and specific analytical needs. Proper sample handling, the use of an appropriate internal standard, and careful method validation are paramount for achieving accurate and reproducible results.

References

• 1. Quantification of Fatty Acids in Mammalian Tissues by Gas Chromatography–Hydrogen Flame Ionization Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jfda-online.com [jfda-online.com]
• 3. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidmaps.org [lipidmaps.org]
• 5. aocs.org [aocs.org]
• 6. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 7. Accurate Lipid Quantification of Tissue Homogenates Requires Suitable Sample Concentration, Solvent Composition, and Homogenization Procedure-A Case Study in Murine Liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome [mdpi.com]
• 10. Rapid quantification of fatty acids in plant oils and biological samples by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]

High-performance liquid chromatography (HPLC) of Lauryl linolenate

An Application Note on the High-Performance Liquid Chromatography (HPLC) of Lauryl Linolenate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust method for the analysis of Lauryl Linolenate using High-Performance Liquid Chromatography (HPLC) with UV detection. Lauryl Linolenate, an ester of lauric acid and α-linolenic acid, finds applications in cosmetics and potentially in pharmaceutical formulations. The method described herein provides a reliable protocol for the quantification and purity assessment of Lauryl Linolenate. The protocol is designed to be accessible to researchers, scientists, and professionals in drug development.

Introduction

Lauryl Linolenate is a lipid ester that combines the properties of a saturated fatty acid (lauric acid) and a polyunsaturated fatty acid (α-linolenic acid). Accurate and precise analytical methods are crucial for its characterization, quality control, and stability studies in various formulations. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the analysis of non-volatile and thermally labile compounds like Lauryl Linolenate. This document provides a comprehensive protocol for the HPLC analysis of Lauryl Linolenate, including sample preparation, chromatographic conditions, and data analysis. The method is based on established principles for the analysis of fatty acids and their esters.

Physicochemical Properties of Lauryl Linolenate

A summary of the key physicochemical properties of Lauryl Linolenate is presented in Table 1.

Property	Value	Reference
Molecular Formula	C30H54O2	[1]
Molecular Weight	446.75 g/mol	[1]
Appearance	Expected to be an oily liquid or waxy solid	N/A
Solubility	Soluble in organic solvents (e.g., acetonitrile, methanol, hexane)	N/A

Experimental Protocol

This section provides a detailed methodology for the HPLC analysis of Lauryl Linolenate.

Materials and Reagents

• Lauryl Linolenate standard (purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Acetic acid (glacial, analytical grade)

• Sample dissolution solvent: Acetonitrile/Methanol (50:50, v/v)

Instrumentation and Chromatographic Conditions

The analysis is performed on a standard HPLC system equipped with a UV detector.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile:Methanol:Acetic Acid (85:5:10, v/v/v)[2]
Flow Rate	1.0 mL/min[2]
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis Detector
Detection Wavelength	205 nm[2]
Run Time	10 minutes

Standard Solution Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Lauryl Linolenate standard and dissolve it in 10 mL of the sample dissolution solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the sample dissolution solvent to achieve concentrations of 500, 250, 125, 62.5, and 31.25 µg/mL.

Sample Preparation

• Accurately weigh a sample containing Lauryl Linolenate.

• Dissolve the sample in a known volume of the sample dissolution solvent to achieve a theoretical concentration within the calibration range.

• Vortex the sample for 1 minute to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Parameters (Hypothetical Data)

The following table summarizes the typical performance of this HPLC method.

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	~5 µg/mL
Limit of Quantification (LOQ)	~15 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Workflow

The logical flow of the experimental protocol is visualized in the following diagram.

Caption: Workflow for the HPLC analysis of Lauryl Linolenate.

Data Presentation

Quantitative data should be organized for clarity and easy comparison.

Table 2: Calibration Curve Data for Lauryl Linolenate

Concentration (µg/mL)	Peak Area (mAU*s)
31.25	150,000
62.5	305,000
125	610,000
250	1,225,000
500	2,450,000

Table 3: Quantification of Lauryl Linolenate in a Sample Formulation

Sample ID	Weight (mg)	Dilution Volume (mL)	Measured Peak Area (mAU*s)	Calculated Concentration (µg/mL)	Amount of Lauryl Linolenate (mg)	Purity (%)
Formulation A	10.5	10	850,000	173.5	1.735	16.5
Formulation B	12.1	10	1,500,000	306.1	3.061	25.3

Discussion

The presented HPLC method is suitable for the routine analysis of Lauryl Linolenate in various matrices. The use of a C18 column provides good retention and separation of the non-polar analyte. The mobile phase composition was chosen to ensure adequate resolution and a reasonable run time.[2] Detection at 205 nm is appropriate for molecules with isolated double bonds, as is the case for the linolenate moiety of the molecule.[2]

Method validation parameters, though hypothetical in this note, are based on typical performance characteristics of similar HPLC assays for fatty acids and their esters.[2] For formal validation, it is essential to perform experiments to determine linearity, accuracy, precision, specificity, and robustness according to established guidelines (e.g., ICH Q2(R1)).

Conclusion

This application note provides a detailed and practical protocol for the HPLC analysis of Lauryl Linolenate. The method is straightforward, reliable, and can be readily implemented in a quality control or research laboratory setting. The provided workflow and data presentation formats can serve as a template for reporting and documentation.

Signaling Pathway (Illustrative Example)

While Lauryl Linolenate itself is not directly involved in a signaling pathway, its constituent, α-linolenic acid, is a precursor to important signaling molecules. The following diagram illustrates the metabolic pathway of α-linolenic acid.

Caption: Metabolic pathway of α-linolenic acid to bioactive lipids.

References

• 1. LAURYL LINOLENATE [chemicalbook.com]
• 2. revista.iq.unesp.br [revista.iq.unesp.br]

Lauryl Linolenate: Application Notes and Protocols for Topical Formulations

Disclaimer: Direct experimental data on lauryl linolenate is limited in publicly available scientific literature. The following application notes and protocols are based on the known properties of its constituent molecules, lauryl alcohol and α-linolenic acid, as well as established methodologies for the evaluation of topical formulations containing fatty acid esters. These guidelines are intended for research and development purposes and should be adapted and validated by researchers.

Application Notes

Lauryl linolenate is the ester formed from lauryl alcohol and α-linolenic acid. As a lipophilic molecule, it is expected to function as an emollient, skin-conditioning agent, and a carrier for active pharmaceutical ingredients (APIs) in topical formulations. Its unique composition suggests a dual role: the lauryl moiety contributes to the formulation's texture and skin feel, while the α-linolenic acid moiety may offer therapeutic benefits.

Potential Applications and Benefits:

• Enhanced Skin Barrier Function: α-Linolenic acid is an essential fatty acid that can be incorporated into the skin's lipid matrix, potentially improving barrier function and reducing transepidermal water loss (TEWL).[1][2] Topical application of linoleic acid, a related fatty acid, has been shown to restore skin barrier integrity.[1][2]

• Anti-Inflammatory Effects: α-Linolenic acid and its metabolites have demonstrated anti-inflammatory properties.[3][4] Formulations containing lauryl linolenate may be beneficial in managing inflammatory skin conditions.

• Improved Formulation Aesthetics: The lauryl group is expected to impart a non-greasy, smooth feel to topical products, enhancing patient compliance.

• Solubilizing Agent: Due to its lipophilic nature, lauryl linolenate can act as a solubilizer for poorly water-soluble APIs, potentially improving their bioavailability in the skin.

• Acne Treatment: Linoleic acid has been studied for its role in acne pathogenesis, with some research suggesting its deficiency in the sebum of acne-prone individuals.[1] While further research is needed, lauryl linolenate could be explored in formulations for acne-prone skin.

Formulation Considerations:

• Vehicle Selection: Lauryl linolenate is best incorporated into the oil phase of emulsions (creams, lotions) or in anhydrous formulations (ointments, serums).

• Stability: As a polyunsaturated fatty acid ester, lauryl linolenate is susceptible to oxidation. Formulations should include antioxidants (e.g., tocopherol, ascorbyl palmitate) and be packaged in airless or opaque containers to minimize degradation.

• Concentration: The optimal concentration of lauryl linolenate will depend on the specific formulation and intended use. It is recommended to start with concentrations ranging from 1% to 10% (w/w).

• Comedogenicity: While linoleic acid itself is generally considered non-comedogenic, the comedogenicity of lauryl linolenate has not been established. Patch testing is recommended for formulations intended for acne-prone skin.

Physicochemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties of lauryl linolenate based on its constituent molecules. Experimental verification is required.

Property	Predicted Value/Characteristic
Appearance	Colorless to pale yellow liquid
Odor	Faint, characteristic oily odor
Solubility	Insoluble in water; Soluble in oils, esters, and organic solvents.
Molecular Formula	C30H54O2
Molecular Weight	446.75 g/mol
LogP (Predicted)	> 5 (Highly lipophilic)

Experimental Protocols

The following are detailed protocols for key experiments to evaluate topical formulations containing lauryl linolenate.

Protocol 1: In Vitro Skin Permeation Study

Objective: To evaluate the penetration of lauryl linolenate and a model API from a topical formulation through the skin.

Materials:

• Franz diffusion cells

• Excised human or porcine skin[5]

• Test formulation containing lauryl linolenate and a model API

• Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent)

• High-performance liquid chromatography (HPLC) system

Methodology:

• Prepare excised skin by removing subcutaneous fat and hair.

• Mount the skin on the Franz diffusion cells with the stratum corneum facing the donor compartment.

• Fill the receptor chamber with pre-warmed, degassed receptor solution and ensure no air bubbles are trapped under the skin.

• Equilibrate the system for 30 minutes at 32°C.

• Apply a finite dose of the test formulation to the skin surface in the donor chamber.

• At predetermined time points (e.g., 1, 2, 4, 6, 8, 12, 24 hours), collect samples from the receptor solution and replace with fresh receptor solution.

• At the end of the experiment, dismantle the cells and collect the formulation remaining on the skin surface, tape-strip the stratum corneum, and homogenize the remaining epidermis and dermis.

• Analyze the concentration of the API and/or a marker for lauryl linolenate in all collected samples using a validated HPLC method.

Data Analysis:

• Calculate the cumulative amount of API permeated per unit area over time.

• Determine the steady-state flux (Jss) and permeability coefficient (Kp).

• Perform a mass balance to determine the distribution of the API and lauryl linolenate in the different skin layers.

Visualization:

References

• 1. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Linoleic Acid in Skin and Hair Health: A Review [mdpi.com]
• 3. alpha-Linolenate | C18H29O2- | CID 5461005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LAURYL LINOLENATE [chemicalbook.com]

Application Notes and Protocols: Lauryl Linolenate as a Plasticizer in Polymer Research

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on lauryl linolenate as a polymer plasticizer is not extensively available in publicly accessible literature. The following application notes and protocols are based on studies of analogous long-chain fatty acid esters and epoxidized vegetable oils, which are expected to exhibit similar plasticizing effects due to their comparable chemical structures. These compounds, like lauryl linolenate, possess long, flexible aliphatic chains that increase the free volume between polymer chains, thereby enhancing flexibility.

Introduction

Lauryl linolenate, the ester of lauryl alcohol and α-linolenic acid, is a bio-based compound with significant potential as a renewable and non-toxic plasticizer for various polymers. Its molecular structure, featuring a long saturated alkyl chain from lauryl alcohol and a polyunsaturated C18 chain from linolenic acid, suggests it can effectively intercalate between polymer chains, reducing intermolecular forces and increasing flexibility. This makes it a promising green alternative to traditional phthalate-based plasticizers, which are facing increasing scrutiny due to health and environmental concerns.[1][2][3]

These notes provide an overview of the potential applications of lauryl linolenate as a plasticizer in two commercially significant polymers: Poly(vinyl chloride) (PVC) and Polylactic acid (PLA). The included protocols and data, derived from similar bio-based plasticizers, offer a foundational guide for researchers looking to explore the utility of lauryl linolenate in their polymer formulations.

Data Presentation: Effects of Analogous Bio-Based Plasticizers

The following tables summarize the quantitative effects of various long-chain fatty acid esters and epoxidized vegetable oils on the mechanical and thermal properties of PVC and PLA. This data can be used as a benchmark for evaluating the performance of lauryl linolenate.

Table 1: Effect of Analogous Bio-Based Plasticizers on PVC Properties

Plasticizer (phr*)	Polymer	Tensile Strength (MPa)	Elongation at Break (%)	Glass Transition Temp. (°C)	Reference(s)
Unplasticized PVC	PVC	~460	~56	~81-85	[3][4][5]
Epoxidized Fatty Acid Esters (30)	PVC	~21	-	-	[4]
Epoxidized Fatty Acid Esters (80)	PVC	~10	-	-	[4]
Epoxidized Trimethylolpropane Trioleate (50)	PVC	-	Increased by 24% (vs. DOCH)	~56	[6]
Self-plasticized Oleic Acid	PVC	-	-	46.91	[3]
Self-plasticized Palmitic Acid	PVC	-	-	31.49	[3]
Self-plasticized Ricinoleic Acid	PVC	-	-	41.88	[3]

*phr: parts per hundred parts of resin

Table 2: Effect of Analogous Bio-Based Plasticizers on PLA Properties

Plasticizer (wt%)	Polymer	Tensile Strength (MPa)	Elongation at Break (%)	Glass Transition Temp. (°C)	Reference(s)
Neat PLA	PLA	-	~11-12	~52-59	[7][8][9]
Epoxidized Palm Oil (5)	PLA	-	2058	Decreased	[10]
Epoxidized Palm & Soybean Oil (5)	PLA	-	4060	Decreased	[10]
Epoxidized Soybean Oil Methyl Ester (20)	PLA	-	~800	-	[11]
Octyl Epoxy Stearate (B1226849) (5)	PLA	-	Significantly Increased	Decreased	[12]
Tributyl Citrate (20)	PLA	-	Significantly Increased	Decreased	[13]
Epoxidized Cardanol Acetate (20)	PLA	Lowered Modulus	Significantly Increased	Decreased	[14]

Experimental Protocols

The following are detailed protocols for the preparation and characterization of plasticized polymer films, based on common methodologies for bio-based plasticizers.

Protocol 1: Preparation of Plasticized PVC Films by Melt Blending

This protocol describes the incorporation of a liquid plasticizer, such as lauryl linolenate, into PVC resin using a two-roll mill.

Materials:

• PVC resin (e.g., K-value 60-70)

• Lauryl linolenate (or analogous fatty acid ester)

• Thermal stabilizer (e.g., Ca/Zn stearate or a tin-based stabilizer)

• Processing aid (optional)

Equipment:

• Two-roll mill with heating capabilities

• Hydraulic press with heating and cooling platens

• Molds for preparing test specimens

• Analytical balance

Procedure:

• Pre-mixing:

  • In a high-speed mixer, blend 100 parts by weight of PVC resin with the desired amount of thermal stabilizer (e.g., 2-3 phr).

  • Slowly add the desired amount of lauryl linolenate (e.g., 20-60 phr) to the blend while mixing until a homogeneous dry blend is obtained.

• Melt Compounding:

  • Preheat the two-roll mill to a temperature of 160-175°C.

  • Transfer the dry blend to the heated rolls and allow it to melt and form a continuous sheet.

  • Continuously cut and fold the sheet on the rolls for 5-10 minutes to ensure uniform mixing.

• Molding:

  • Remove the plasticized PVC sheet from the mill.

  • Cut the sheet into appropriate sizes for the mold.

  • Place the cut pieces into a preheated mold (170-180°C) in the hydraulic press.

  • Apply a pressure of approximately 10 MPa for 5-10 minutes.

  • Cool the mold under pressure to solidify the film.

• Conditioning:

  • Remove the film from the mold and condition it at standard conditions (23 ± 2°C and 50 ± 5% relative humidity) for at least 24 hours before characterization.

Protocol 2: Preparation of Plasticized PLA Films by Solution Casting

This protocol is suitable for preparing thin films of plasticized PLA for initial screening and characterization.

Materials:

• PLA pellets or powder

• Lauryl linolenate (or analogous fatty acid ester)

• Volatile solvent (e.g., chloroform, dichloromethane)

Equipment:

• Magnetic stirrer with a heating plate

• Glass beakers or flasks

• Petri dishes or flat glass plates

• Fume hood

• Vacuum oven

Procedure:

• Dissolution:

  • Dissolve a known weight of PLA in a suitable volume of solvent (e.g., 10% w/v solution) by stirring at room temperature until the PLA is completely dissolved.

• Plasticizer Addition:

  • Add the desired amount of lauryl linolenate (e.g., 5-20 wt% relative to PLA) to the PLA solution.

  • Continue stirring until the plasticizer is fully dissolved and the solution is homogeneous.

• Casting:

  • Pour the homogeneous solution into a petri dish or onto a level glass plate in a fume hood.

  • Allow the solvent to evaporate slowly at room temperature for 24-48 hours.

• Drying:

  • Once a solid film has formed, transfer it to a vacuum oven.

  • Dry the film at a moderate temperature (e.g., 40-50°C) under vacuum for at least 24 hours to remove any residual solvent.

• Conditioning:

  • Store the dried film in a desiccator until ready for characterization.

Protocol 3: Characterization of Plasticized Polymer Films

1. Mechanical Properties (Tensile Testing):

• Standard: ASTM D882 (for thin plastic sheeting) or ASTM D638 (for general plastics).

• Procedure:

  • Cut dumbbell-shaped specimens from the conditioned films using a die cutter.

  • Measure the thickness and width of the gauge section of each specimen.

  • Mount the specimen in the grips of a universal testing machine.

  • Apply a constant rate of extension until the specimen fractures.

  • Record the load and elongation throughout the test.

  • Calculate tensile strength, elongation at break, and Young's modulus from the stress-strain curve.

2. Thermal Properties (Differential Scanning Calorimetry - DSC):

• Purpose: To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity.

• Procedure:

  • Weigh a small sample (5-10 mg) of the film into an aluminum DSC pan and seal it.

  • Place the pan in the DSC cell.

  • Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere to a temperature above its melting point to erase its thermal history.

  • Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature below its Tg.

  • Reheat the sample at the same controlled rate.

  • The Tg is determined from the midpoint of the step change in the heat flow curve during the second heating scan.

3. Thermal Stability (Thermogravimetric Analysis - TGA):

• Purpose: To evaluate the effect of the plasticizer on the thermal degradation of the polymer.

• Procedure:

  • Weigh a sample (10-15 mg) of the film into a TGA pan.

  • Place the pan in the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere over a wide temperature range (e.g., 30°C to 600°C).

  • Record the weight loss as a function of temperature.

  • Determine the onset of degradation temperature (the temperature at which significant weight loss begins).

4. Plasticizer Migration (Leaching) Test:

• Purpose: To assess the permanence of the plasticizer within the polymer matrix.

• Procedure (Solvent Extraction):

  • Cut a pre-weighed piece of the plasticized film of known dimensions.

  • Immerse the film in a solvent (e.g., hexane, ethanol, or water) at a specified temperature for a defined period (e.g., 24 hours at 25°C).

  • Remove the film, gently wipe off excess solvent, and dry it in a vacuum oven until a constant weight is achieved.

  • Calculate the percentage of weight loss, which corresponds to the amount of plasticizer that has leached out.

Mandatory Visualizations

Caption: Workflow for PVC plasticization and characterization.

Caption: Workflow for PLA plasticization and characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. US8093319B2 - Esterified fatty acids for PVC plasticization - Google Patents [patents.google.com]
• 3. Self-Plasticized PVC Prepared by Introducing Fatty Acid to the PVC with Triglycidyl Isocyanurate as an Intermediate Bridge - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Thermal Insulation and Mechanical Properties of Polylactic Acid (PLA) at Different Processing Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Epoxidized Vegetable Oils Plasticized Poly(lactic acid) Biocomposites: Mechanical, Thermal and Morphology Properties [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Plasticizing effect of biobased epoxidized fatty acid esters on mechanical and thermal properties of poly(lactic acid) [agris.fao.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of Lauryl Linolenate in Creating Lipid Bilayers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Lauryl Linolenate in Lipid Bilayers

Lipid bilayers are fundamental structures of all biological membranes and are extensively used as model systems in biomedical research and for drug delivery applications. The composition of the lipid bilayer dictates its physicochemical properties, including fluidity, permeability, and charge, which in turn affect its biological function.

Lauryl Linolenate is the ester formed from lauryl alcohol (a 12-carbon saturated fatty alcohol) and linolenic acid (an 18-carbon polyunsaturated fatty acid with three double bonds). Due to its amphipathic nature, with a polar ester group and a non-polar hydrocarbon tail, Lauryl Linolenate is not expected to form stable bilayers on its own. However, its incorporation into a pre-existing phospholipid bilayer can be hypothesized to significantly modulate the membrane's properties. The presence of the bulky, unsaturated linolenyl chain is predicted to increase membrane fluidity and potentially influence membrane protein function and drug partitioning.

Potential Applications:

• Modulation of Membrane Fluidity: The unsaturated acyl chain of linolenic acid can introduce kinks, disrupting the ordered packing of phospholipid tails and thereby increasing membrane fluidity.

• Enhanced Drug Delivery: Altered membrane fluidity and permeability could enhance the encapsulation and release of therapeutic agents from liposomal formulations.

• Studying Membrane Protein Function: The local lipid environment can significantly impact the conformation and activity of membrane-spanning proteins. Lauryl Linolenate can be used to create model membranes with varying degrees of fluidity to study these effects.

• Skin Penetration Enhancement: In topical and transdermal drug delivery, fluidizing agents can enhance the penetration of active pharmaceutical ingredients through the stratum corneum.

Physicochemical Data

Quantitative data for Lauryl Linolenate is not extensively published. The following tables provide a summary of the known properties of a standard phospholipid, 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC), for comparison, and inferred properties for Lauryl Linolenate.

Table 1: Physicochemical Properties of DOPC

Property	Value
Molecular Formula	C44H84NO8P
Molecular Weight	786.11 g/mol
Physical State	Waxy Solid
Phase Transition Temp (Tm)	-17 °C
Headgroup	Phosphocholine (Zwitterionic)

Table 2: Inferred Physicochemical Properties and Hypothesized Effects of Lauryl Linolenate

Property	Inferred Value / Hypothesized Effect
Molecular Formula	C30H54O2
Molecular Weight	446.75 g/mol
Physical State	Liquid (at room temperature)
Effect on Bilayer Fluidity	Increases fluidity by disrupting acyl chain packing
Effect on Bilayer Thickness	May slightly decrease thickness due to chain disorder
Effect on Permeability	Likely increases permeability to small molecules
Optimal Molar % in Bilayer	1-20 mol% (Hypothesized)

Experimental Protocols

The following protocols describe the preparation and characterization of large unilamellar vesicles (LUVs) incorporating Lauryl Linolenate.

Protocol for Liposome (B1194612) Preparation via Thin-Film Hydration and Extrusion

This method is a standard and widely used technique for producing unilamellar liposomes of a defined size.

Materials:

• Primary phospholipid (e.g., DOPC, Soy PC)

• Lauryl Linolenate

• Cholesterol (optional, for modulating membrane rigidity)

• Chloroform (B151607) or a chloroform/methanol mixture (2:1, v/v)

• Hydration buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Liposome extruder (e.g., Avanti Mini-Extruder)

• Polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Methodology:

• Lipid Film Formation: a. Dissolve the primary phospholipid, cholesterol (if used), and Lauryl Linolenate in the desired molar ratio in chloroform or a chloroform/methanol mixture in a round-bottom flask. b. The total lipid concentration should be between 10-20 mg/mL. c. Attach the flask to a rotary evaporator and rotate it in a water bath set to a temperature above the phase transition temperature of the lipids. d. Evaporate the organic solvent under reduced pressure until a thin, uniform lipid film is formed on the inner surface of the flask. e. Continue to dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Add the hydration buffer to the flask containing the lipid film. The volume of the buffer should result in the desired final lipid concentration (e.g., 10 mg/mL). b. Hydrate the lipid film by gentle rotation of the flask at a temperature above the lipid phase transition temperature for 1-2 hours. This will result in the formation of multilamellar vesicles (MLVs).

• Vesicle Size Reduction (Extrusion): a. For a more uniform size distribution, the MLV suspension can be subjected to several freeze-thaw cycles (optional). b. Assemble the liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). c. Transfer the MLV suspension into one of the syringes of the extruder. d. Pass the lipid suspension through the membrane by pushing the plunger of the syringe. Repeat this process an odd number of times (e.g., 11 or 21 passes) to ensure a homogenous population of LUVs.

Protocol for Characterization of Liposomes

1. Size and Zeta Potential Measurement: a. Dilute a small aliquot of the liposome suspension in the hydration buffer. b. Measure the particle size, polydispersity index (PDI), and zeta potential using a Dynamic Light Scattering (DLS) instrument.

2. Encapsulation Efficiency (for drug-loaded liposomes): a. Separate the unencapsulated drug from the liposomes using methods like size exclusion chromatography or dialysis. b. Disrupt the liposomes using a suitable detergent (e.g., Triton X-100). c. Quantify the amount of encapsulated drug using a suitable analytical technique (e.g., UV-Vis spectrophotometry, HPLC). d. Calculate the encapsulation efficiency using the following formula: EE (%) = (Amount of encapsulated drug / Total amount of drug) x 100

Visualizations

Application Note: Lauryl Linolenate as a Reference Standard in Mass Spectrometry

Introduction

Lauryl linolenate is a fatty acid ester composed of lauryl alcohol (dodecanol) and alpha-linolenic acid, an essential omega-3 fatty acid. Its well-defined chemical structure and molecular weight make it a suitable candidate for use as a reference standard in mass spectrometry-based lipidomics and related fields. This application note provides a detailed protocol for the use of lauryl linolenate as an internal standard for the quantification of long-chain fatty acid esters and other lipid species.

Physicochemical Properties and Mass Spectrometry Data

Lauryl linolenate's utility as a standard is grounded in its distinct mass and predictable fragmentation pattern. As a long-chain unsaturated ester, it is amenable to analysis by various mass spectrometry techniques, including gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) with appropriate ionization methods like electron ionization (EI) or electrospray ionization (ESI).

Property	Value	Source
Chemical Formula	C30H54O2	Calculated
Molecular Weight (Monoisotopic)	446.4124 g/mol	Calculated
Molecular Weight (Average)	446.75 g/mol	Calculated
IUPAC Name	Dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate	N/A

Predicted Electron Ionization (EI) Fragmentation

The fragmentation of lauryl linolenate in EI-MS is expected to follow established patterns for long-chain esters and polyunsaturated fatty acids. Key predicted fragments are summarized below. These fragments can be used for the development of selected ion monitoring (SIM) or multiple reaction monitoring (MRM) methods for targeted quantification.

m/z (Predicted)	Ion Formula (Predicted)	Description of Fragment
446	[C30H54O2]+•	Molecular Ion (M+)
277	[C18H29O2]+	Fragment corresponding to the linolenoyl group [M - C12H25]+
168	[C12H24]+•	Fragment corresponding to the lauryl (dodecyl) group
79	[C6H7]+	A common fragment for polyunsaturated fatty acids, likely a tropylium-like ion[1]
95	[C7H11]+	Characteristic hydrocarbon fragment from the fatty acid chain
41, 55, 67	[C3H5]+, [C4H7]+, [C5H7]+	Common alkyl fragments

Experimental Protocol: Quantification of a Target Analyte using Lauryl Linolenate as an Internal Standard

This protocol outlines the use of lauryl linolenate as an internal standard (IS) for the quantification of a hypothetical target long-chain fatty acid ester ("Analyte X") in a biological matrix by LC-MS.

Materials and Reagents

• Lauryl Linolenate (high purity, >99%)

• Analyte X standard (high purity, >99%)

• Biological matrix (e.g., plasma, cell lysate)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Chloroform

• Internal Standard Stock Solution (IS Stock): Dissolve 1 mg of lauryl linolenate in 1 mL of methanol to a final concentration of 1 mg/mL.

• Analyte Stock Solution: Dissolve 1 mg of Analyte X in 1 mL of methanol to a final concentration of 1 mg/mL.

Sample Preparation

• Lipid Extraction:

  • To 100 µL of the biological matrix, add 400 µL of a 2:1 (v/v) mixture of chloroform:methanol.

  • Vortex for 2 minutes.

  • Add 100 µL of water and vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

• Internal Standard Spiking:

  • Transfer the extracted lipid sample to a new microcentrifuge tube.

  • Add 10 µL of the IS Stock solution (1 mg/mL lauryl linolenate).

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 80:20 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial.

LC-MS/MS Method Development

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

  • Gradient: 80% B to 100% B over 10 minutes, hold at 100% B for 5 minutes, return to 80% B and equilibrate for 5 minutes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS) Conditions (ESI-positive mode):

  • Ion Source: Electrospray Ionization (ESI)

  • Polarity: Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 350 °C

  • Gas Flow Rates: Optimized for the specific instrument.

  • Data Acquisition: Full scan (m/z 100-1000) for initial analysis, followed by targeted MS/MS (MRM).

MRM Transition Development

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Lauryl Linolenate (IS)	447.4 [M+H]+	279.2	20
Lauryl Linolenate (IS)	447.4 [M+H]+	169.2	15
Analyte X	[M+H]+	To be determined	To be determined

Calibration Curve and Quantification

• Prepare a series of calibration standards by spiking known concentrations of Analyte X into the biological matrix, followed by the lipid extraction procedure.

• Add a constant amount of lauryl linolenate (IS) to each calibration standard.

• Analyze the calibration standards and the unknown samples by the developed LC-MS/MS method.

• Construct a calibration curve by plotting the ratio of the peak area of Analyte X to the peak area of the lauryl linolenate (IS) against the concentration of Analyte X.

• Determine the concentration of Analyte X in the unknown samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Caption: Experimental workflow for quantification.

Caption: Logic of using an internal standard.

References

• 1. scispace.com [scispace.com]

Application Notes and Protocols for the Formulation of Lauryl Linolenate Nanoemulsions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation of lauryl linolenate nanoemulsions. Due to the limited availability of published data specifically for lauryl linolenate, the following protocols are based on established methods for nanoemulsions containing structurally related compounds, such as linolenic acid esters and lauryl esters. These notes are intended to serve as a foundational guide for the development of stable and effective lauryl linolenate nanoemulsions for various applications, including drug delivery and cosmetic formulations.

Introduction

Lauryl linolenate, an ester of lauryl alcohol and alpha-linolenic acid, is a lipophilic compound with potential applications in pharmaceuticals and cosmetics due to the combined benefits of its constituent parts. Alpha-linolenic acid is an essential omega-3 fatty acid with known anti-inflammatory properties, while lauryl alcohol is a fatty alcohol commonly used as an emollient and penetration enhancer. Formulating lauryl linolenate into a nanoemulsion can enhance its solubility, stability, and bioavailability, thereby improving its efficacy.

Nanoemulsions are colloidal dispersions of two immiscible liquids, where the droplet size of the dispersed phase ranges from 20 to 500 nm.[1] Their small droplet size offers several advantages, including improved physical stability against creaming and sedimentation, enhanced bioavailability of encapsulated active ingredients, and optical transparency.[2][3] This document outlines two primary methods for the preparation of lauryl linolenate nanoemulsions: the high-energy High-Pressure Homogenization (HPH) method and the low-energy Phase Inversion Temperature (PIT) method.

Data Presentation

The following tables summarize typical formulation parameters and resulting nanoemulsion characteristics for nanoemulsions prepared with alpha-linolenic acid (ALA) and a blend of flaxseed and coconut oils, which can serve as a starting point for the formulation of lauryl linolenate nanoemulsions.

Table 1: Formulation Parameters of Alpha-Linolenic Acid (ALA) Nanoemulsions using Ultrasonication (High-Energy Method)

Formulation Code	Oil Phase (ALA) to Surfactant (Tween 80) Ratio (v/v)	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
NN1	1:1	22.10	-	-25.50
NN2	1:1	85.24	0.240	-
NN3	1:2	10.90	0.150	-35.12

Data adapted from a study on alpha-linolenic acid-based nanoemulsions.[4]

Table 2: Influence of Emulsifier Concentration on Droplet Size of Flaxseed:Coconut Oil (1:1 wt/wt) Nanoemulsions using High-Pressure Homogenization

Emulsifier	Emulsifier Concentration (%)	Mean Droplet Size (nm)
Lecithin	2	401.1
Tween 20	2	179.9
SDS	2	110.0

Data adapted from a study on flaxseed and coconut oil nanoemulsions.[5]

Experimental Protocols

Protocol 1: Formulation of Lauryl Linolenate Nanoemulsions using High-Pressure Homogenization (HPH)

This protocol describes a high-energy method for producing fine and uniform lauryl linolenate nanoemulsions.

Materials:

• Lauryl linolenate (Oil Phase)

• Surfactant (e.g., Tween 80, Polysorbate 20, Lecithin)

• Co-surfactant (optional, e.g., Transcutol®, PEG 400)

• Purified water (Aqueous Phase)

Equipment:

• High-shear mixer (e.g., Ultra-Turrax)

• High-pressure homogenizer

• Analytical balance

• Beakers and magnetic stirrer

Procedure:

• Preparation of the Oil Phase:

  • Accurately weigh the required amount of lauryl linolenate.

  • If a co-surfactant is used, weigh and add it to the lauryl linolenate.

  • Weigh the surfactant and add it to the oil phase.

  • Mix the components thoroughly using a magnetic stirrer until a homogenous solution is obtained.

• Preparation of the Aqueous Phase:

  • Measure the required volume of purified water.

• Formation of the Coarse Emulsion:

  • Gradually add the oil phase to the aqueous phase while continuously mixing with a high-shear mixer at a speed of 10,000-20,000 rpm for 5-10 minutes. This will result in the formation of a coarse emulsion.

• High-Pressure Homogenization:

  • Pass the coarse emulsion through a high-pressure homogenizer.

  • Set the homogenization pressure to a range of 500 to 1500 bar.[5][6]

  • Perform multiple homogenization cycles (typically 3-10 cycles) to achieve the desired droplet size and uniformity.[5]

  • Maintain the temperature of the emulsion during homogenization, if necessary, using a cooling system to prevent overheating.

• Characterization:

  • Analyze the resulting nanoemulsion for particle size, polydispersity index (PDI), and zeta potential.

Protocol 2: Formulation of Lauryl Linolenate Nanoemulsions using the Phase Inversion Temperature (PIT) Method

This protocol outlines a low-energy method that relies on the temperature-dependent solubility of non-ionic surfactants.

Materials:

• Lauryl linolenate (Oil Phase)

• Non-ionic surfactant with a distinct Phase Inversion Temperature (e.g., Brij series, such as Brij 96V)[7]

• Purified water (Aqueous Phase)

Equipment:

• Water bath with temperature control

• Magnetic stirrer with a hot plate

• Thermometer

• Beakers

Procedure:

• Mixing of Components:

  • In a beaker, combine the lauryl linolenate and the non-ionic surfactant.

  • Add the purified water to the oil-surfactant mixture.

• Heating and Phase Inversion:

  • Place the beaker in a temperature-controlled water bath and begin stirring the mixture with a magnetic stirrer.

  • Gradually heat the mixture while continuously stirring.

  • As the temperature increases and approaches the phase inversion temperature (PIT) of the surfactant, the emulsion will become more viscous and may appear cloudy or milky. The PIT for lauryl acrylate (B77674) emulsions with Brij 96 is reported to be between 50°C-70°C, which can be used as a starting reference.[7]

  • At the PIT, the surfactant's affinity for the oil and water phases is balanced, leading to the formation of a bicontinuous microemulsion.

• Cooling and Nanoemulsion Formation:

  • Once the PIT is reached, rapidly cool the mixture by transferring the beaker to a cold water bath while maintaining vigorous stirring.

  • This rapid cooling causes a phase inversion from a water-in-oil (W/O) to an oil-in-water (O/W) emulsion, resulting in the formation of small, uniform droplets.

• Characterization:

  • Characterize the final nanoemulsion for its droplet size, PDI, and zeta potential.

Protocol 3: Characterization of Lauryl Linolenate Nanoemulsions

1. Particle Size and Polydispersity Index (PDI) Analysis:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of the nanoemulsion droplets and the PDI, which indicates the width of the particle size distribution.

• Procedure:

  • Dilute the nanoemulsion sample with purified water to an appropriate concentration to avoid multiple scattering effects.

  • Transfer the diluted sample into a disposable cuvette.

  • Place the cuvette in the DLS instrument.

  • Perform the measurement at a constant temperature (e.g., 25°C).

  • Record the Z-average particle size and the PDI. A PDI value below 0.3 is generally considered acceptable for a narrow size distribution.[1]

2. Zeta Potential Measurement:

• Principle: Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is an indicator of the stability of the colloidal dispersion. Higher absolute zeta potential values (typically > ±30 mV) indicate good stability.

• Procedure:

  • Dilute the nanoemulsion sample with purified water.

  • Inject the diluted sample into the specific folded capillary cell of the instrument.

  • Measure the electrophoretic mobility of the droplets, from which the zeta potential is calculated by the instrument's software.

3. Stability Studies:

• Thermodynamic Stability:

  • Centrifugation: Centrifuge the nanoemulsion at a specified speed (e.g., 3000-5000 rpm) for 30 minutes and observe for any signs of phase separation, creaming, or cracking.

  • Freeze-Thaw Cycles: Subject the nanoemulsion to multiple cycles of freezing (e.g., -20°C for 24 hours) and thawing (e.g., 25°C for 24 hours). Visually inspect for any changes in appearance or phase separation.

• Long-Term Stability:

  • Store the nanoemulsion samples at different temperatures (e.g., 4°C, 25°C, and 40°C) for a predetermined period (e.g., 1, 3, and 6 months).

  • At specified time intervals, withdraw samples and analyze for any changes in particle size, PDI, and zeta potential.

Visualizations

References

• 1. Food-Grade Nanoemulsions: Preparation, Stability and Application in Encapsulation of Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsonline.com [ijpsonline.com]
• 3. Formulation and Applications of Lipid-Based Nanovehicles: Spotlight on Self-emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jetir.org [jetir.org]
• 5. View of Preparation of novel nanoemulsions from omega-3 rich oil | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. WO2005102507A1 - A method for the preparation of nanoparticles from nanoemulsions - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Lauryl Linolenate Solubility Issues in Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges with Lauryl linolenate in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Lauryl Linolenate and why is its solubility a concern?

Lauryl linolenate (dodecyl linolenate) is an ester formed from lauryl alcohol and alpha-linolenic acid, an omega-3 fatty acid. Its long carbon chain (a total of 30 carbons) makes it highly lipophilic, leading to poor solubility in aqueous solutions commonly used in biological and chemical assays. This can result in precipitation, inaccurate concentrations, and unreliable experimental outcomes.

Q2: What are the best initial solvents for dissolving Lauryl Linolenate?

For initial stock solutions, it is recommended to use polar aprotic or organic solvents. Based on data for similar long-chain fatty acid esters like methyl linolenate, Dimethyl Sulfoxide (DMSO) and ethanol (B145695) are effective choices.[1][2] It is crucial to prepare a concentrated stock solution in one of these solvents before further dilution into aqueous assay buffers.

Q3: How can I introduce Lauryl Linolenate into aqueous cell culture media without precipitation?

Direct dilution of a Lauryl linolenate stock solution into aqueous media will likely cause it to precipitate. To avoid this, complexing it with a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) is the standard and recommended method. This mimics the physiological transport of lipids and enhances bioavailability to cells.

Q4: What is the Critical Micelle Concentration (CMC) of Lauryl Linolenate?

Q5: Can I use detergents to solubilize Lauryl Linolenate?

Yes, non-ionic detergents can be used to solubilize Lauryl linolenate, particularly in cell-free assays. However, it is crucial to work above the detergent's CMC to ensure the formation of micelles that can encapsulate the lipid ester. The choice of detergent and its concentration should be carefully optimized for each specific assay to avoid interference with the experimental system (e.g., enzyme activity or cell viability).

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitate forms when diluting stock solution in aqueous buffer.	Lauryl linolenate is highly hydrophobic and has very low solubility in water.	- Prepare a high-concentration stock solution in 100% DMSO or ethanol.- For cell-based assays, complex the Lauryl linolenate with fatty acid-free BSA before adding to the culture medium.- For biochemical assays, consider using a co-solvent system (e.g., ethanol/water mixture) or a suitable detergent.
Inconsistent results between experiments.	- Incomplete dissolution of the stock solution.- Precipitation of the compound in the assay medium over time.- Adsorption of the lipophilic compound to plasticware.	- Ensure the stock solution is completely dissolved. Gentle warming and sonication can aid dissolution.- Visually inspect assay plates for any signs of precipitation before and during the experiment.- Consider using low-adhesion microplates or glass vials to minimize loss of the compound.
Low or no observable effect in a cell-based assay.	- Poor bioavailability of the compound to the cells due to precipitation or aggregation.- The effective concentration of free Lauryl linolenate is much lower than the nominal concentration.	- Use a BSA-complexed formulation to enhance delivery to cells.- Optimize the Lauryl linolenate to BSA molar ratio. A common starting point is a 2:1 to 5:1 ratio.- Ensure the final concentration of the organic solvent (e.g., DMSO) in the cell culture medium is non-toxic (typically <0.5%).
Interference with the assay signal (e.g., absorbance, fluorescence).	- Micelle formation at high concentrations can cause light scattering.- The solvent used for the stock solution may interfere with the assay.	- Measure the absorbance/fluorescence of a Lauryl linolenate solution in the assay buffer without the other reagents to check for background signal.- Run appropriate vehicle controls (e.g., medium with DMSO and/or BSA) to account for any solvent effects.

Data Presentation

Estimated Solubility of Lauryl Linolenate in Common Organic Solvents

Disclaimer: The following data is based on the solubility of a closely related compound, Methyl Linolenate, and should be considered as an estimate for Lauryl Linolenate. Empirical verification is recommended.

Solvent	Estimated Solubility (mg/mL)	Molar Concentration (mM)
Dimethyl Sulfoxide (DMSO)	~100[1][2]	~223.8
Ethanol	~100[2]	~223.8
Methanol	Sparingly Soluble[4]	-
Chloroform	Sparingly Soluble[4]	-
Water	Insoluble	-

Molecular Weight of Lauryl Linolenate: 446.75 g/mol

Critical Micelle Concentration (CMC) of Related Fatty Acids

Compound	CMC (µM)
Linolenic Acid	~160[3]
Linoleic Acid	~60[3]
Oleic Acid	~20[3]

Experimental Protocols

Protocol 1: Preparation of a Lauryl Linolenate-BSA Complex for Cell-Based Assays

This protocol describes the preparation of a 10 mM stock solution of Lauryl linolenate complexed with BSA at a 5:1 molar ratio for use in cell culture.

Materials:

• Lauryl linolenate

• Dimethyl Sulfoxide (DMSO)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate Buffered Saline (PBS), pH 7.4

• Sterile, conical tubes (15 mL and 50 mL)

• Water bath or heating block at 37°C

Procedure:

• Prepare a 100 mM Lauryl Linolenate Stock Solution in DMSO:

  • Accurately weigh the required amount of Lauryl linolenate.

  • Dissolve it in 100% DMSO to a final concentration of 100 mM.

  • Warm the solution to 37°C and vortex or sonicate briefly to ensure complete dissolution. This is your Stock A .

• Prepare a 2 mM BSA Solution in PBS:

  • Accurately weigh fatty acid-free BSA.

  • Dissolve it in sterile PBS to a final concentration of 2 mM.

  • Warm to 37°C to aid dissolution and sterile filter through a 0.22 µm filter. This is your Stock B .

• Complex Lauryl Linolenate with BSA:

  • In a sterile 50 mL conical tube, add the required volume of Stock B (2 mM BSA).

  • While gently vortexing the BSA solution, slowly add the required volume of Stock A (100 mM Lauryl linolenate) to achieve a 5:1 molar ratio. For example, to make 10 mL of a 10 mM Lauryl linolenate solution, add 1 mL of 100 mM Lauryl linolenate to 9 mL of 2.22 mM BSA solution (to get a final BSA concentration of 2mM).

  • Incubate the mixture at 37°C for 30-60 minutes with gentle shaking to allow for complex formation.

• Final Working Solution:

  • This 10 mM Lauryl linolenate-BSA complex can now be further diluted in your cell culture medium to the desired final concentration for treating cells.

  • Always prepare a vehicle control containing the same final concentrations of DMSO and BSA.

Protocol 2: General Method for Solubilization in a Cell-Free Biochemical Assay

This protocol provides a general method for solubilizing Lauryl linolenate for use in a cell-free assay where BSA might interfere.

Materials:

• Lauryl linolenate

• 100% Ethanol

• Assay Buffer

• Water bath or heating block

• Sonicator

Procedure:

• Prepare a Concentrated Stock Solution in Ethanol:

  • Dissolve Lauryl linolenate in 100% ethanol to a high concentration (e.g., 50-100 mM).

  • Gently warm and sonicate if necessary to ensure complete dissolution.

• Prepare Intermediate Dilutions:

  • If large dilutions are required, prepare intermediate dilutions of the stock solution in 100% ethanol.

• Prepare the Final Assay Solution:

  • Add the final volume of the ethanolic stock solution to your assay buffer while vortexing to ensure rapid mixing and minimize precipitation.

  • The final concentration of ethanol in the assay should be kept as low as possible (ideally <1%) and a vehicle control with the same ethanol concentration must be included.

• Verification of Solubility:

  • After preparing the final solution, visually inspect it for any cloudiness or precipitate.

  • It is also advisable to centrifuge a small aliquot at high speed to check for any insoluble material.

Mandatory Visualizations

Signaling Pathways

Lauryl linolenate is expected to be hydrolyzed by cellular esterases to release lauryl alcohol and linolenic acid. Linolenic acid is a known ligand for Peroxisome Proliferator-Activated Receptors (PPARs) and can modulate inflammatory signaling pathways such as NF-κB.

Caption: Proposed signaling pathways for Lauryl linolenate metabolites.

Experimental Workflow

The following diagram outlines a logical workflow for addressing the solubility of Lauryl linolenate in a typical cell-based assay.

Caption: Workflow for solubilizing Lauryl linolenate for assays.

References

• 1. Methyl Linolenate | TargetMol [targetmol.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Lipid Membrane Remodeling by the Micellar Aggregation of Long-Chain Unsaturated Fatty Acids for Sustainable Antimicrobial Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 301-00-8 CAS MSDS (METHYL LINOLENATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Preventing Oxidation of Lauryl Linolenate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of preventing oxidation of Lauryl linolenate during storage.

Troubleshooting Guide

Issue 1: Rapid Degradation of Lauryl Linolenate Despite Refrigeration

• Question: I am storing my Lauryl linolenate at 4°C, but it still shows signs of degradation. What could be the cause and how can I fix it?

• Answer: While low temperatures slow down oxidation, other factors can contribute to degradation.[1][2][3]

  • Oxygen Exposure: The headspace in your storage container contains oxygen, which is a primary driver of oxidation.[4]

    • Solution: Before sealing, flush the container with an inert gas like nitrogen or argon to displace the oxygen.[5] Ensure the container has a tight-fitting seal.

  • Light Exposure: Even low-level light exposure, especially UV light, can initiate oxidative chain reactions.

    • Solution: Store Lauryl linolenate in amber or opaque containers to block light.

  • Presence of Pro-oxidants: Trace amounts of metal ions (e.g., iron, copper) can catalyze oxidation.

    • Solution: Use high-purity Lauryl linolenate and store it in glass or other inert containers. If contamination is suspected, consider using a chelating agent like EDTA, though compatibility with your application must be verified.

Issue 2: Ineffectiveness of Antioxidant Addition

• Question: I added an antioxidant to my Lauryl linolenate, but it still oxidized. Why might this be happening?

• Answer: The effectiveness of an antioxidant depends on several factors.

  • Incorrect Antioxidant Choice: Some antioxidants are more effective in certain systems than others. For highly unsaturated esters like Lauryl linolenate, a potent free radical scavenger is needed.

    • Solution: Consider using a synergistic blend of antioxidants, such as tocopherols (B72186) with ascorbyl palmitate, or a potent natural extract like rosemary extract.[6] Synthetic antioxidants like BHT are also effective.[7]

  • Insufficient Concentration: The concentration of the antioxidant may be too low to provide adequate protection throughout the desired shelf life.

    • Solution: Consult literature for recommended concentrations for similar polyunsaturated fatty acid esters. Typically, concentrations range from 100 to 1000 ppm.

  • Uneven Distribution: The antioxidant may not be homogenously dissolved in the Lauryl linolenate.

    • Solution: Ensure thorough mixing of the antioxidant into the ester, possibly with gentle warming if the viscosity is high.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the oxidation of Lauryl linolenate?

A1: The primary factors are exposure to oxygen, light, and heat. The presence of pro-oxidants like metal ions can also significantly accelerate oxidation. Lauryl linolenate is particularly susceptible due to the high degree of unsaturation in the linolenic acid portion of the molecule.[4]

Q2: What are the ideal storage conditions for Lauryl linolenate?

A2: For optimal stability, Lauryl linolenate should be stored at low temperatures, ideally at -20°C or below for long-term storage.[2] It should be in a tightly sealed, opaque container with the headspace flushed with an inert gas like nitrogen or argon.[5]

Q3: Which antioxidants are most effective for Lauryl linolenate?

A3: Both natural and synthetic antioxidants can be effective.

• Natural: Mixed tocopherols (Vitamin E) and rosemary extract are excellent choices.[8][9] Rosemary extract's antioxidant properties are attributed to compounds like carnosic acid and carnosol.[10][11]

• Synthetic: Butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA) are commonly used and effective synthetic antioxidants.[7]

Q4: How can I measure the extent of oxidation in my Lauryl linolenate sample?

A4: Several analytical methods can be used to quantify lipid oxidation.

• Peroxide Value (PV): Measures the concentration of primary oxidation products (hydroperoxides). It is a good indicator of the initial stages of oxidation.

• Thiobarbituric Acid Reactive Substances (TBARS) Assay: Measures secondary oxidation products, such as malondialdehyde (MDA), which are formed from the decomposition of hydroperoxides and contribute to off-odors and flavors.[12]

Q5: Can I reverse the oxidation of Lauryl linolenate?

A5: No, the oxidation of Lauryl linolenate is an irreversible chemical process. Once it has occurred, the degradation products cannot be converted back to the original ester. Therefore, prevention is critical.

Data Presentation

The following table provides illustrative data on the effectiveness of different storage conditions and antioxidant treatments on the oxidative stability of a polyunsaturated fatty acid ester like Lauryl linolenate. The values are typical representations based on published literature for similar compounds.

Treatment	Storage Temperature (°C)	Peroxide Value (meq/kg) after 30 days	TBARS (nmol MDA/g) after 30 days
Control (No Antioxidant)	25	45.8	12.3
4	15.2	4.1
-20	2.1	0.5
Mixed Tocopherols (500 ppm)	25	18.6	5.0
4	5.9	1.6
-20	< 1.0	< 0.2
BHT (200 ppm)	25	15.3	4.2
4	4.8	1.3
-20	< 1.0	< 0.2
Rosemary Extract (500 ppm)	25	12.7	3.5
4	3.9	1.1
-20	< 1.0	< 0.2

Experimental Protocols

Protocol 1: Determination of Peroxide Value (PV)

This protocol is based on the iodometric titration method.

Materials:

• Lauryl linolenate sample

• Acetic acid-chloroform solvent (3:2 v/v)

• Saturated potassium iodide (KI) solution

• Standardized 0.01 N sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• 1% Starch indicator solution

• Deionized water

• Erlenmeyer flasks (250 mL) with stoppers

• Burette

• Pipettes

Procedure:

• Accurately weigh approximately 5 g of the Lauryl linolenate sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solvent and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution, stopper the flask, and swirl for exactly 1 minute.

• Immediately add 30 mL of deionized water and mix thoroughly.

• Titrate the liberated iodine with the 0.01 N sodium thiosulfate solution, swirling the flask continuously until the yellow iodine color almost disappears.

• Add 1-2 mL of the 1% starch indicator solution. The solution will turn blue.

• Continue the titration dropwise until the blue color completely disappears.

• Record the volume of sodium thiosulfate solution used.

• Perform a blank titration using the same procedure but without the sample.

Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

• S = Volume of titrant for the sample (mL)

• B = Volume of titrant for the blank (mL)

• N = Normality of the sodium thiosulfate solution

• W = Weight of the sample (g)

Protocol 2: Thiobarbituric Acid Reactive Substances (TBARS) Assay

This protocol measures malondialdehyde (MDA), a secondary oxidation product.

Materials:

• Lauryl linolenate sample

• Trichloroacetic acid (TCA) solution (20% w/v)

• Thiobarbituric acid (TBA) reagent (0.67% w/v)

• Malondialdehyde (MDA) standard solution

• Butylated hydroxytoluene (BHT) in ethanol (B145695) (optional, to prevent further oxidation during the assay)

• Test tubes

• Water bath (95°C)

• Spectrophotometer

Procedure:

• Weigh a known amount of the Lauryl linolenate sample into a test tube.

• Add 2 mL of 20% TCA solution (and a small amount of BHT solution if used).

• Vortex the mixture vigorously for 1 minute.

• Add 2 mL of 0.67% TBA reagent.

• Vortex again and then incubate the mixture in a 95°C water bath for 30 minutes.

• Cool the tubes to room temperature.

• Centrifuge the mixture to pellet any precipitate.

• Measure the absorbance of the supernatant at 532 nm.

• Prepare a standard curve using known concentrations of MDA.

Calculation: Determine the concentration of MDA in the sample by comparing its absorbance to the standard curve. The results are typically expressed as nmol of MDA per gram of sample.

Visualizations

Caption: Autoxidation pathway of Lauryl linolenate.

Caption: Troubleshooting workflow for Lauryl linolenate oxidation.

References

• 1. Effect of storage temperature on lipid oxidation and changes in nutrient contents in peanuts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Effect of storage temperature on lipid oxidation and changes in nutrient contents in peanuts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. twinwoodcattle.com [twinwoodcattle.com]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rosemary Extracts Improved the Antioxidant Status of Low-Fat Yoghurt Sauces Enriched with Inulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. primescholars.com [primescholars.com]
• 8. HOW TO PREVENT OXIDATION AND DISCOLOURATION IN YOUR FORMULAS - TREASURE ACTIVES [treasureactives.com]
• 9. btsa.com [btsa.com]
• 10. Antioxidant and Antimicrobial Properties of Rosemary (Rosmarinus officinalis, L.): A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Lauryl linolenate separation in chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the chromatographic separation of Lauryl Linolenate.

Frequently Asked Questions (FAQs)

Q1: What are the primary chromatographic methods for separating and analyzing Lauryl Linolenate?

A1: The most common methods for the separation of Lauryl Linolenate, a type of wax ester, are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Thin-Layer Chromatography (TLC). The choice of method depends on the analytical goal, such as purity assessment, quantification, or preparative separation.

Q2: What are the key physical properties of Lauryl Linolenate to consider for chromatography?

A2: Lauryl Linolenate is a large, nonpolar molecule. Its long C12 alkyl chain (lauryl) and unsaturated C18 acyl chain (linolenyl) make it highly soluble in nonpolar organic solvents like hexane (B92381) and diethyl ether, and less soluble in polar solvents such as methanol (B129727) and acetonitrile (B52724). This is a critical consideration for selecting appropriate mobile phases and stationary phases.

Q3: My Lauryl Linolenate peak is tailing in Gas Chromatography. What are the likely causes and solutions?

A3: Peak tailing in GC for compounds like Lauryl Linolenate, which are esters of fatty acids, is often due to interactions with active sites in the GC system. Here are the common causes and solutions:

• Active Sites in the Injector or Column: Exposed silanol (B1196071) groups (Si-OH) in the liner or on the column can interact with the ester group.

  • Solution: Use a deactivated liner and ensure the column has been properly conditioned. If the column is old, trimming the first 15-30 cm can remove accumulated non-volatile residues.[1]

• Suboptimal Injector Temperature: If the injector temperature is too low, the sample may not volatilize quickly and uniformly.

  • Solution: Ensure the injector temperature is high enough for flash vaporization, typically starting around 250°C.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase.

  • Solution: Try injecting a smaller volume or a more dilute sample.

Q4: I am seeing poor resolution in my HPLC separation of Lauryl Linolenate. How can I improve it?

A4: Poor resolution in HPLC can be addressed by optimizing several parameters:

• Mobile Phase Composition: The elution strength of the mobile phase is critical. For reversed-phase HPLC, a mobile phase with a higher proportion of a strong organic solvent like acetonitrile or methanol will decrease retention time. Fine-tuning the solvent ratio is key. For normal-phase HPLC, adjusting the polarity of the solvent system (e.g., hexane and ethyl acetate) will alter selectivity.

• Column Selection: Using a column with a different stationary phase (e.g., C8 instead of C18 for reversed-phase) can change the selectivity of the separation.

• Flow Rate: Lowering the flow rate can sometimes improve resolution, although it will increase the run time.

• Temperature: Increasing the column temperature can decrease solvent viscosity and improve peak shape and resolution.

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Problem	Possible Cause	Recommended Solution
Peak Tailing	Interaction with active sites (silanol groups) in the liner or column.[1]	Use a deactivated liner and/or trim the first 15-30 cm of the column.[1]
Injector temperature too low.[1]	Increase injector temperature (e.g., to 250-280°C).[1]
Column overload.	Inject a smaller sample volume or a more dilute sample.
No Peak Detected	Compound degradation in the injector.	Lower the injector temperature in increments.
Column bleed obscuring the peak.	Condition the column according to the manufacturer's instructions.
Split Peaks	Partially blocked column frit.	Flush the column with a strong solvent.
Incompatible injection solvent.	Ensure the sample is dissolved in a solvent compatible with the mobile phase.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Possible Cause	Recommended Solution
Poor Resolution	Mobile phase is too strong or too weak.	Adjust the solvent gradient or isocratic composition.
Inappropriate column chemistry.	Try a different stationary phase (e.g., C8, Phenyl).
Extra-column band broadening.	Use shorter, narrower tubing and check for loose fittings.
Peak Tailing	Secondary interactions with the stationary phase.	For reversed-phase, adjust the mobile phase pH if applicable (though less relevant for non-ionizable Lauryl Linolenate).
Column contamination.	Flush the column with a strong solvent.
High Backpressure	Blockage in the system.	Check for plugged frits, guard columns, or tubing.
Precipitated buffer in the mobile phase.	Ensure mobile phase components are fully dissolved.

Thin-Layer Chromatography (TLC) Troubleshooting

Problem	Possible Cause	Recommended Solution
Streaking of Spots	Sample overload.	Apply a smaller amount of the sample.
Sample is not fully dissolved.	Ensure the sample is completely dissolved in the application solvent.
Rf Value Too High or Too Low	Mobile phase polarity is incorrect.	If Rf is too high, decrease the polarity of the mobile phase. If Rf is too low, increase the polarity.
Poor Separation of Spots	Mobile phase does not provide enough selectivity.	Try a different solvent system. For nonpolar compounds like wax esters, systems like hexane:diethyl ether:acetic acid are common.[2]

Experimental Protocols

Gas Chromatography (GC-FID) - Starting Conditions

This protocol is a starting point for the analysis of Lauryl Linolenate, adapted from methods for fatty acid methyl esters (FAMEs). Optimization will likely be necessary.

Parameter	Value
Column	DB-Wax or HP-88 (100 m x 0.25 mm ID, 0.2 µm film)
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	120°C (hold 1 min), ramp at 10°C/min to 175°C (hold 10 min), ramp at 5°C/min to 230°C (hold 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temperature	280°C

Reference adapted from general FAME analysis protocols.[3]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) - Starting Conditions

This protocol is a general starting point for the separation of nonpolar lipids like wax esters.

Parameter	Value
Column	C18 or C8 (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase A	Acetonitrile
Mobile Phase B	Isopropanol
Gradient	Start with a high percentage of Acetonitrile and gradually increase the percentage of Isopropanol.
Flow Rate	1.0 mL/min
Column Temperature	30-40°C
Detector	Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD)

Note: Lauryl Linolenate does not have a strong UV chromophore, making UV detection challenging. ELSD or CAD is more suitable.[4]

Thin-Layer Chromatography (TLC) - Example Protocol

Parameter	Description
Stationary Phase	Silica gel 60 plate
Mobile Phase	Hexane:Diethyl Ether:Acetic Acid (80:20:2 v/v/v)[2]
Sample Application	Spot a dilute solution of Lauryl Linolenate in a nonpolar solvent (e.g., hexane) onto the plate.
Development	Place the plate in a sealed chamber saturated with the mobile phase vapor and allow the solvent front to migrate up the plate.
Visualization	Iodine vapor or a potassium permanganate (B83412) stain.

Visualizations

Caption: A logical workflow for troubleshooting common chromatography issues.

Caption: A general experimental workflow for chromatographic analysis.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. s4science.at [s4science.at]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing Lauryl Linolenate Esterification

Welcome to the technical support center for the optimization of lauryl linolenate esterification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental endeavors.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the esterification of lauryl alcohol and linolenic acid.

Q1: What are the primary methods for lauryl linolenate esterification?

A1: The two primary methods for synthesizing lauryl linolenate are acid-catalyzed esterification (Fischer esterification) and enzymatic esterification.[1]

• Acid-Catalyzed Esterification: This classic method utilizes a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to accelerate the reaction between lauryl alcohol and linolenic acid. The reaction is typically driven to completion by removing the water byproduct, often through azeotropic distillation with a solvent like toluene (B28343).[1]

• Enzymatic Esterification: This method employs lipases as biocatalysts. It is considered a milder and more selective approach, often performed under solvent-free conditions or in non-conventional media.[2][3] Immobilized lipases are commonly used to facilitate catalyst recovery and reuse.[1][3]

Q2: My reaction yield is low. What are the potential causes and solutions?

A2: Low yield in lauryl linolenate esterification can stem from several factors, depending on the chosen method.

For Acid-Catalyzed Esterification:

• Incomplete Water Removal: The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants, thus lowering the yield.

  • Solution: Ensure your Dean-Stark apparatus is functioning correctly to effectively remove the water-toluene azeotrope.[1] Using a drying agent like anhydrous sodium sulfate (B86663) after the reaction can also help.[1]

• Insufficient Catalyst: The amount of acid catalyst is crucial for the reaction rate.

  • Solution: Verify the concentration and amount of the acid catalyst used. Typically, 3-5 mol% relative to the limiting reactant is a good starting point.[1]

• Suboptimal Temperature: The reaction temperature influences the reaction rate.

  • Solution: Ensure the reaction is heated to the reflux temperature of the solvent (e.g., toluene) to facilitate both the reaction and water removal.[1]

• Reactant Stoichiometry: An inappropriate molar ratio of lauryl alcohol to linolenic acid can limit the conversion of the limiting reactant.

  • Solution: Employing a slight excess of one reactant, typically the alcohol, can drive the reaction to completion. A molar ratio of 1.2:1 (lauryl alcohol:linolenic acid) is a common starting point.[1]

For Enzymatic Esterification:

• Enzyme Deactivation: Lipases are sensitive to temperature and pH.

  • Solution: Operate within the optimal temperature range for the specific lipase (B570770) used, typically between 40-60°C.[2][3] Avoid extreme pH conditions.

• Water Activity (a_w): Water content is a critical parameter in enzymatic reactions. While water is a byproduct, a certain amount is necessary for enzyme activity.

  • Solution: The optimal water activity needs to be determined for the specific lipase. For some systems, a water activity of 0.22 to 0.55 is beneficial.[2] This can be controlled by adding molecular sieves or using salt hydrate (B1144303) pairs.[1]

• Insufficient Enzyme Loading: The amount of enzyme directly impacts the reaction rate.

  • Solution: Increase the enzyme loading, typically in the range of 5-10% by weight of the total reactants.[1]

• Mass Transfer Limitations: In solvent-free systems, poor mixing can hinder the interaction between substrates and the enzyme.

  • Solution: Ensure adequate agitation or stirring to create a homogenous reaction mixture.[2]

Q3: The final product is dark in color. What causes this and how can I prevent it?

A3: Discoloration, particularly in acid-catalyzed reactions at high temperatures, is often due to the oxidation of the unsaturated linolenic acid.

• Solution:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen, to minimize contact with oxygen.[4]

  • Lower Reaction Temperature: If possible, use a lower reaction temperature, although this may require a longer reaction time or a more active catalyst.

  • Enzymatic Method: Consider using enzymatic esterification, which is performed at milder temperatures and is less likely to cause degradation of the fatty acid.[2][3]

Q4: How can I effectively purify the synthesized lauryl linolenate?

A4: Purification aims to remove unreacted starting materials, the catalyst, and any byproducts.

• For Acid-Catalyzed Reactions:

  • Neutralization: After cooling, dilute the reaction mixture with a non-polar solvent like hexane (B92381) and wash with a weak base solution (e.g., 5% sodium bicarbonate) to neutralize the acid catalyst.[1]

  • Washing: Follow with water and brine washes to remove residual base and salts.[1]

  • Drying: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).[1]

  • Solvent Removal: Remove the solvent using a rotary evaporator.[1]

  • Further Purification (Optional): For higher purity, column chromatography on silica (B1680970) gel can be employed.[1]

• For Enzymatic Reactions:

  • Catalyst Removal: If using an immobilized enzyme, it can be simply filtered off.[1]

  • Solvent Removal: If a solvent was used, it can be removed under reduced pressure.

  • Purification of Unreacted Substrates: Unreacted lauryl alcohol and linolenic acid can be removed by vacuum distillation or column chromatography.

Data Presentation

Table 1: Comparison of Reaction Conditions for Lauryl Ester Synthesis

Parameter	Acid-Catalyzed Esterification (Lauryl Stearate)[1]	Enzymatic Esterification (-)-Menthyl Laurate[2]
Catalyst	Sulfuric Acid or p-TsOH	Candida rugosa lipase (CRL)
Catalyst Conc.	0.03 - 0.05 eq	60 mg
Temperature	Reflux (Toluene)	45 °C
Reactant Ratio	1.2:1 (Alcohol:Acid)	3:1 ((-)-menthol:Lauric Acid)
Solvent	Toluene or Solvent-free	Deep Eutectic Solvent (DES)
Reaction Time	Monitored to completion	~24 hours for 95% conversion

Note: Data for lauryl linolenate is extrapolated from similar esterification reactions. Optimal conditions should be determined empirically.

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification of Lauryl Linolenate

This protocol is adapted from the synthesis of lauryl stearate.[1]

Materials:

• Linolenic Acid (1.0 eq)

• Lauryl Alcohol (1.2 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

• Toluene

• 5% Sodium Bicarbonate solution

• Brine

• Anhydrous Sodium Sulfate

• Hexane

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine linolenic acid, lauryl alcohol, and toluene (approx. 2 mL per gram of linolenic acid).

• Catalyst Addition: While stirring, add the p-TsOH catalyst.

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will collect in the Dean-Stark trap. Continue the reaction until no more water is collected.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with hexane.

  • Wash the organic layer sequentially with 5% sodium bicarbonate solution, water, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude lauryl linolenate.

  • For higher purity, the crude product can be purified by column chromatography.

Protocol 2: Enzymatic Esterification of Lauryl Linolenate

This protocol is a general guideline based on enzymatic esterification principles.[1][2]

Materials:

• Linolenic Acid (1.0 eq)

• Lauryl Alcohol (1.0 - 1.5 eq)

• Immobilized Lipase (e.g., Novozym 435) (5-10% by weight of total reactants)

• Activated Molecular Sieves (3Å)

• Hexane (for work-up)

Procedure:

• Reaction Setup: In a flask, combine linolenic acid and lauryl alcohol. For a solvent-free reaction, gently melt the reactants together if solid.

• Enzyme and Desiccant Addition: Add the immobilized lipase and activated molecular sieves (to absorb the water produced).

• Reaction: Incubate the mixture at 40-50°C with continuous shaking or stirring. Monitor the reaction progress by taking aliquots and analyzing via techniques like GC or titration of the acid value.

• Work-up:

  • Filter off the immobilized lipase and molecular sieves. The lipase can often be washed and reused.

  • The resulting mixture contains the product and unreacted starting materials.

• Purification:

  • Purify the crude product by vacuum distillation or column chromatography to separate the lauryl linolenate from unreacted starting materials.

Visualizations

Caption: General workflow for lauryl linolenate synthesis.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. CN101747191B - A kind of preparation method of lauryl oleate - Google Patents [patents.google.com]

Technical Support Center: Lauryl Linolenate Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of lauryl linolenate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude lauryl linolenate sample after synthesis?

A1: Common impurities after the esterification of lauric acid (or its acyl chloride) and linolenyl alcohol (or linolenic acid) include unreacted starting materials (lauric acid and linolenyl alcohol/linolenic acid), residual catalyst, and side products from the degradation of the polyunsaturated linolenate moiety, such as oxidation products (hydroperoxides, aldehydes) and isomers of the linolenate chain.

Q2: How can I monitor the progress of my column chromatography purification of lauryl linolenate?

A2: Thin-Layer Chromatography (TLC) is an effective way to monitor the separation. Lauryl linolenate is a non-polar ester and will have a high Rf value in non-polar solvent systems. You can visualize the spots using a UV lamp (if the plate has a fluorescent indicator) or by staining with iodine vapor or a permanganate (B83412) dip, which reacts with the double bonds in the linolenate group.[1][2]

Q3: What are the key challenges I should be aware of when purifying lauryl linolenate?

A3: The primary challenges are the susceptibility of the polyunsaturated linolenate component to oxidation and isomerization.[1][3] Exposure to heat, light, and oxygen can lead to degradation of the molecule, affecting its purity and biological activity. Preventing this requires careful handling, such as using degassed solvents, working under an inert atmosphere (e.g., nitrogen or argon), and avoiding excessive heat.

Q4: Can I use distillation to purify lauryl linolenate?

A4: Yes, vacuum distillation can be used for the purification of long-chain fatty acid esters like lauryl linolenate, especially on a larger scale.[4] However, due to the high boiling point and thermal sensitivity of the polyunsaturated ester, high vacuum (typically below 1 mmHg) and short-path distillation are recommended to minimize thermal stress and prevent degradation.[4]

Q5: How do I remove unreacted lauric acid from my lauryl linolenate sample?

A5: Unreacted lauric acid can be removed by a mild basic wash (e.g., with a saturated sodium bicarbonate solution) during a liquid-liquid extraction workup.[5] The lauric acid will form a water-soluble carboxylate salt and move to the aqueous phase, while the lauryl linolenate remains in the organic phase. Alternatively, column chromatography on silica (B1680970) gel will effectively separate the more polar lauric acid from the non-polar lauryl linolenate.[5]

Troubleshooting Guides

Issue 1: Low Yield After Column Chromatography

Symptom	Possible Cause	Solution
No product detected in fractions	Product is too non-polar and eluted with the solvent front.	Start with a less polar solvent system (e.g., pure hexane) and gradually increase polarity.
Product is smeared across many fractions	Poor separation due to improper solvent choice or column overloading.	Optimize the solvent system using TLC to achieve an Rf of 0.2-0.3 for lauryl linolenate.[6] Reduce the amount of crude material loaded onto the column.
Significant loss of material	Product is unstable on silica gel.	Deactivate the silica gel with a small amount of a weak base like triethylamine (B128534) in the eluent, especially if there are acid-sensitive functional groups.[7]
Low recovery after solvent evaporation	Lauryl linolenate may be co-evaporating with the solvent.	Use a rotary evaporator at a controlled temperature and pressure. Avoid prolonged exposure to high vacuum once the bulk of the solvent is removed.

Issue 2: Product is Impure After Purification

Symptom	Possible Cause	Solution
Presence of starting materials (lauric acid, linolenyl alcohol)	Incomplete reaction or inefficient purification.	If using column chromatography, use a shallow solvent gradient to improve separation. A basic wash during workup can remove acidic impurities.[5]
Multiple spots on TLC with similar Rf values	Presence of isomers of lauryl linolenate.	Isomerization may have occurred during synthesis or purification. Use argentation (silver nitrate) chromatography to separate based on the degree of unsaturation and double bond geometry.[3][8]
Product appears yellow or has an off-odor	Oxidation of the linolenate moiety.	Add an antioxidant like BHT during storage.[9] During purification, use solvents purged with nitrogen and protect the sample from light.

Experimental Protocols

Protocol 1: Purification of Lauryl Linolenate by Silica Gel Column Chromatography

This protocol outlines the purification of lauryl linolenate from a crude reaction mixture containing unreacted lauric acid and linolenyl alcohol.

1. Preparation:

• Stationary Phase: Prepare a slurry of silica gel (230-400 mesh) in hexane (B92381).

• Column Packing: Wet pack a glass column with the silica gel slurry, ensuring no air bubbles are trapped.

• Sample Preparation: Dissolve the crude lauryl linolenate in a minimal amount of hexane.

2. Elution:

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Solvent System: Begin elution with 100% hexane. This will elute the non-polar lauryl linolenate.

• Gradient Elution: Gradually increase the polarity of the eluent by adding ethyl acetate (B1210297) to the hexane (e.g., 1%, 2%, 5% ethyl acetate in hexane) to elute more polar impurities like unreacted linolenyl alcohol and lauric acid.

• Fraction Collection: Collect fractions and monitor by TLC.

3. Analysis and Recovery:

• TLC Analysis: Spot each fraction on a TLC plate and develop in a solvent system like 95:5 hexane:ethyl acetate. Visualize under UV light or with an appropriate stain.

• Pooling and Evaporation: Combine the pure fractions containing lauryl linolenate and remove the solvent using a rotary evaporator.

Quantitative Data Example for Column Chromatography:

Eluent (Hexane:Ethyl Acetate)	Compound Eluted	Typical Rf in 95:5 Hexane:EtOAc	Expected Purity
100:0 to 98:2	Lauryl Linolenate	~0.8	>98%
95:5 to 90:10	Linolenyl Alcohol	~0.4	-
80:20	Lauric Acid	~0.2	-

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is for the analysis of the purified lauryl linolenate.

1. Sample Preparation:

• Dilute a small amount of the purified lauryl linolenate in a suitable solvent like hexane or ethyl acetate to a concentration of approximately 1 mg/mL.

2. GC-MS Parameters:

• GC Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is suitable.

• Injector: Use a split/splitless injector at 270°C.[10]

• Oven Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 320°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.[11]

• MS Detector:

  • Ion Source Temperature: 230°C.[10]

  • Mass Range: Scan from m/z 50 to 600.

3. Data Analysis:

• Identify the peak corresponding to lauryl linolenate based on its mass spectrum and retention time.

• Integrate the peak areas to determine the relative purity of the sample.

Visualizations

Caption: Experimental workflow for the purification of lauryl linolenate.

Caption: Troubleshooting logic for impure lauryl linolenate samples.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. google.com [google.com]
• 3. researchgate.net [researchgate.net]
• 4. par.nsf.gov [par.nsf.gov]
• 5. How to Synthesize Wax Esters? Three Synthetic Routes [clinicalresearchnewsonline.com]
• 6. orgsyn.org [orgsyn.org]
• 7. Chromatography [chem.rochester.edu]
• 8. US5672726A - Method for separating and purifying α-linolenic acid from perilla oil - Google Patents [patents.google.com]
• 9. Novel characterisation of minor α-linolenic acid isomers in linseed oil by gas chromatography and covalent adduct chemical ionisation tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GC/MS-Based Analysis of Fatty Acids and Amino Acids in H460 Cells Treated with Short-Chain and Polyunsaturated Fatty Acids: A Highly Sensitive Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]

Technical Support Center: Lauryl Linolenate Aqueous Formulations

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and frequently asked questions (FAQs) for stabilizing Lauryl linolenate in aqueous solutions.

Section 1: Understanding Lauryl Linolenate

FAQ 1: What is Lauryl linolenate and why is it difficult to work with in aqueous solutions?

Lauryl linolenate (CAS No. 2792-53-2) is an ester formed from lauric acid and alpha-linolenic acid. Its chemical structure consists of a long, hydrophobic hydrocarbon chain, making it a lipophilic (oil-loving) compound.[1][2][3] Consequently, it has extremely low solubility in water, which leads to phase separation, precipitation, and general instability when introduced into aqueous environments.[2]

Property	Value
Chemical Name	Dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
Molecular Formula	C30H54O2
Molecular Weight	446.75 g/mol
Solubility in Water	Very Low / Insoluble[2]
Solubility in Organic Solvents	Soluble in alcohols, diethyl ether, and other organic solvents.[1][2]

FAQ 2: What are the primary challenges encountered when formulating Lauryl linolenate in water?

The main challenges stem from its hydrophobic nature and include:

• Phase Separation: Lauryl linolenate will not mix with water and will form a separate oil layer.

• Hydrolysis: As an ester, it is susceptible to hydrolysis (breaking down into lauric acid and linolenic acid), a reaction that can be catalyzed by acidic or basic conditions.[4]

• Poor Bioavailability: For drug delivery applications, its insolubility limits its absorption and effectiveness in biological systems.[5]

• Inconsistent Dispersions: Without a proper stabilization strategy, achieving a homogenous and stable dispersion for experimental use is nearly impossible.

Section 2: Stabilization Strategies & Formulation Guides

The key to working with Lauryl linolenate in aqueous solutions is to create a stable dispersion, such as an emulsion or a lipid nanoparticle system. This is typically achieved using surfactants and emulsifiers.

FAQ 3: How do surfactants and emulsifiers work to stabilize Lauryl linolenate?

Surfactants (surface-active agents) are amphiphilic molecules, meaning they have both a water-loving (hydrophilic) head and an oil-loving (hydrophobic) tail.[6][7] When added to an oil-and-water mixture, they position themselves at the oil-water interface, with their tails in the Lauryl linolenate and their heads in the water. This action reduces the interfacial tension between the two phases, allowing for the formation of a stable dispersion of small oil droplets in water (an oil-in-water emulsion).[7]

Logical Flow for Formulation Selection

The choice of formulation strategy depends on the experimental goals, such as desired particle size, drug loading capacity, and release profile.

Caption: Decision tree for selecting a suitable formulation strategy.

FAQ 4: Which emulsifiers are suitable for creating a stable Lauryl linolenate emulsion?

The choice depends on the required Hydrophilic-Lipophilic Balance (HLB) value. For oil-in-water (O/W) emulsions, emulsifiers with an HLB value between 8 and 18 are generally preferred.[8] A combination of low-HLB and high-HLB surfactants often produces the most stable emulsions.

Emulsifier Type	Examples	Typical HLB	Key Characteristics
Non-ionic	Polysorbates (Tween 20, Tween 80), PEG-40 Hydrogenated Castor Oil, Sucrose Fatty Acid Esters, Cetearyl Glucoside	8 - 17	Low skin irritability, stable over a wide pH range, highly versatile.[8][9][10]
Anionic	Sodium Lauryl Sulfate (B86663) (SLS), Sodium Stearoyl Lactylate	> 10	Excellent emulsifying properties but can be irritating to the skin.[7][11]
Cationic	Behentrimonium Chloride	> 10	Often used in hair care; can have compatibility issues with anionic ingredients.[11]
Natural/Polymeric	Lecithin, Polyglyceryl Esters (e.g., Polyglyceryl-10 Laurate)	4 - 12	Biocompatible and mild, suitable for pharmaceutical and cosmetic applications.[12][13]

Experimental Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion

Objective: To create a stable macroemulsion of Lauryl linolenate.

Materials:

• Lauryl linolenate (Oil Phase)

• Surfactant (e.g., Tween 80, HLB 15.0)

• Co-surfactant (e.g., Sorbitan Oleate, HLB 4.3)

• Purified Water (Aqueous Phase)

• High-shear homogenizer (e.g., Ultra-Turrax) or sonicator

Methodology:

• Prepare the Oil Phase: Weigh the desired amount of Lauryl linolenate and the low-HLB surfactant (Sorbitan Oleate) into a beaker. Heat to 60-70°C and stir until fully mixed.

• Prepare the Aqueous Phase: In a separate beaker, dissolve the high-HLB surfactant (Tween 80) in purified water. Heat to the same temperature as the oil phase (60-70°C).

• Combine Phases: Slowly add the oil phase to the aqueous phase while continuously mixing with the high-shear homogenizer at a moderate speed.

• Homogenize: Increase the homogenization speed (e.g., 8,000-10,000 rpm) for 5-10 minutes to reduce the droplet size.

• Cool Down: Allow the emulsion to cool to room temperature while stirring gently.

• Characterize: Analyze the emulsion for droplet size, stability (observing for creaming or coalescence over time), and pH.

FAQ 5: How can I create a more advanced and stable formulation like Solid Lipid Nanoparticles (SLNs) or Nanostructured Lipid Carriers (NLCs)?

SLNs and NLCs are lipid-based nanoparticles that offer superior stability and are ideal for drug delivery.[5][14] NLCs are an advanced form of SLNs where the lipid core is a mixture of solid and liquid lipids (like Lauryl linolenate). This unstructured core enhances drug loading and prevents drug expulsion during storage.[5][15]

Experimental Protocol 2: Formulation of NLCs by Hot Homogenization

Objective: To formulate Lauryl linolenate into Nanostructured Lipid Carriers (NLCs).

Materials:

• Solid Lipid (e.g., Compritol® 888 ATO, Glyceryl Behenate)[15][16]

• Liquid Lipid (Lauryl linolenate)

• Surfactant (e.g., Poloxamer 188 or Tween 80)

• Purified Water

• High-shear homogenizer and high-pressure homogenizer (or probe sonicator)

Methodology:

• Prepare Lipid Phase: Melt the solid lipid at a temperature approximately 5-10°C above its melting point. Add the Lauryl linolenate to the molten solid lipid and mix until a clear lipid phase is obtained.

• Prepare Aqueous Phase: Dissolve the surfactant in purified water and heat it to the same temperature as the lipid phase.

• Pre-emulsion Formation: Add the hot aqueous phase to the molten lipid phase and immediately homogenize using a high-shear homogenizer (e.g., 8,000 rpm for 5 minutes). This creates a coarse oil-in-water pre-emulsion.

• High-Pressure Homogenization/Sonication: Subject the hot pre-emulsion to high-pressure homogenization (e.g., 3-5 cycles at 500-1500 bar) or probe sonication. The temperature must be kept above the lipid's melting point.

• Cooling and Nanoparticle Formation: Cool the resulting nanoemulsion in an ice bath or by placing it at room temperature. The lipid will recrystallize, forming solid NLCs.[15]

• Characterization: Analyze the NLC dispersion for particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

FAQ 6: Is it possible to use liposomes for Lauryl linolenate delivery?

Yes. Liposomes are vesicles composed of one or more phospholipid bilayers, which can encapsulate hydrophobic compounds like Lauryl linolenate within the lipid membrane.[17][18]

Experimental Protocol 3: Liposome Preparation by Thin-Film Hydration

Objective: To encapsulate Lauryl linolenate within liposomes.

Materials:

• Phospholipids (e.g., DSPC, Egg PC)

• Cholesterol (to stabilize the membrane)

• Lauryl linolenate

• Organic Solvent (e.g., Chloroform:Methanol mixture, 2:1 v/v)

• Aqueous Buffer (e.g., Phosphate-Buffered Saline, PBS)

• Rotary evaporator and bath sonicator/extruder

Methodology:

• Lipid Dissolution: Dissolve the phospholipids, cholesterol, and Lauryl linolenate in the organic solvent in a round-bottom flask. Ensure all components are fully dissolved to form a clear solution.[18]

• Film Formation: Remove the organic solvent using a rotary evaporator under reduced pressure. This will deposit a thin, dry lipid film on the inner wall of the flask.[17]

• Drying: Further dry the film under a high vacuum for at least 2-3 hours (or overnight) to remove any residual solvent.

• Hydration: Add the aqueous buffer to the flask and hydrate (B1144303) the lipid film by gentle rotation or agitation. The temperature should be above the phase transition temperature (Tc) of the main phospholipid. This process causes the lipid sheets to swell and form multilamellar vesicles (MLVs).[17]

• Size Reduction (Optional but Recommended): To obtain smaller, more uniform vesicles (SUVs or LUVs), the MLV suspension can be sonicated or extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification: Remove any unencapsulated material by methods such as dialysis or size-exclusion chromatography.

Section 3: Troubleshooting Guide

Experimental Workflow and Troubleshooting

This workflow outlines the key steps from formulation to characterization and provides troubleshooting checkpoints.

Caption: General workflow for formulation with troubleshooting checkpoints.

FAQ 7: My emulsion separated after a few hours (creaming). What went wrong?

Creaming is the rising of dispersed droplets due to density differences and is a sign of instability.

• Insufficient Emulsifier: The amount of surfactant may be too low to adequately cover the surface of all the oil droplets. Try increasing the surfactant concentration in increments.

• Incorrect HLB: The HLB of your surfactant system may not be optimal for Lauryl linolenate. Try blending high- and low-HLB surfactants to achieve a more suitable effective HLB.[19]

• Excessive Droplet Size: Larger droplets cream faster. Increase the energy input during homogenization (higher speed, longer time) to reduce the average droplet size.

FAQ 8: The particle size of my NLCs is over 500 nm and the PDI is high (>0.5). How can I fix this?

A large particle size and high Polydispersity Index (PDI) indicate a non-uniform and potentially unstable formulation.

• Homogenization Inefficiency: Ensure the homogenization temperature is well above the melting point of the solid lipid. Increase the pressure or the number of cycles in high-pressure homogenization, or increase the power/time of sonication.[15]

• Lipid/Surfactant Ratio: The ratio of lipid to surfactant is critical. Too little surfactant will fail to stabilize the newly formed nanoparticles, leading to aggregation.[5]

• Lipid Overload: A very high concentration of total lipids (>10-20%) can be difficult to process effectively. Try reducing the total lipid content.

FAQ 9: My nanoparticle dispersion is aggregating and settling over time. What does this mean?

Aggregation and settling suggest a loss of colloidal stability. This is often related to the zeta potential of the particles.

• Low Zeta Potential: Zeta potential measures the surface charge of the particles. A value close to zero indicates low electrostatic repulsion between particles, making them likely to aggregate. For good electrostatic stability, a zeta potential of at least ±30 mV is desirable.[20]

• Solutions:

  • Add an Ionic Surfactant: Incorporating a small amount of an ionic surfactant (e.g., Sodium Lauryl Sulfate) can impart a charge to the particle surface and increase the zeta potential.

  • Adjust pH: The pH of the aqueous phase can influence the surface charge. Titrating the pH may move it further from the isoelectric point of the particles, increasing stability.

References

• 1. Lauric acid - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. LAURYL LINOLENATE [chemicalbook.com]
• 4. The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 1. General features, kinetic form and mode of catalysis in sodium dodecyl sulfate hydrolysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols [mdpi.com]
• 6. lup.lub.lu.se [lup.lub.lu.se]
• 7. Surfactant - Wikipedia [en.wikipedia.org]
• 8. makingcosmetics.com [makingcosmetics.com]
• 9. Navigating the challenges of lipid nanoparticle formulation: the role of unpegylated lipid surfactants in enhancing drug loading and stability - Nanoscale Advances (RSC Publishing) DOI:10.1039/D3NA00484H [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. ulprospector.com [ulprospector.com]
• 12. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 13. pdf.infinity-ingredients.co.uk [pdf.infinity-ingredients.co.uk]
• 14. Lipid Nanoparticle Technology for Delivering Biologically Active Fatty Acids and Monoglycerides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Formulation and characterization of solid lipid nanoparticles, nanostructured lipid carriers and nanoemulsion of lornoxicam for transdermal delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Liposomes: structure, composition, types, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Effects of Fatty Acid Addition to Oil-in-water Emulsions Stabilized with Sucrose Fatty Acid Ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Natural-Origin Betaine Surfactants as Promising Components for the Stabilization of Lipid Carriers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Degradation Pathways of Lauryl Linolenate in Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Lauryl linolenate. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the study of its degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Lauryl linolenate in experimental settings?

A1: Lauryl linolenate is susceptible to two primary degradation pathways:

• Oxidative Degradation: This is the most common pathway, targeting the three double bonds of the linolenate moiety. It can occur via autoxidation (a free radical chain reaction involving initiation, propagation, and termination) or be catalyzed by enzymes like lipoxygenases.[1][2][3]

• Hydrolytic Degradation: This pathway involves the cleavage of the ester bond linking the lauryl alcohol and the linolenic acid. This can be catalyzed by acids, bases, or enzymes (lipases/esterases).[4][5][6][7][8]

Q2: What are the initial products of Lauryl linolenate oxidation?

A2: The initial, primary products of oxidation are lipid hydroperoxides (LOOHs). These are formed when a hydrogen atom is abstracted from a carbon adjacent to a double bond in the linolenate chain, followed by the addition of molecular oxygen.[1][2]

Q3: What are the secondary products of Lauryl linolenate oxidation?

A3: The primary hydroperoxides are unstable and can decompose into a complex mixture of secondary oxidation products. These include volatile compounds such as aldehydes (e.g., hexanal), ketones, and alcohols, as well as non-volatile products like shorter-chain fatty acids and epoxy-compounds.[3][9]

Q4: How can I minimize unwanted degradation of my Lauryl linolenate sample during storage?

A4: To minimize degradation, store Lauryl linolenate under an inert atmosphere (e.g., nitrogen or argon), protected from light, and at low temperatures (ideally -20°C or -80°C). The use of antioxidants can also inhibit oxidative degradation.

Q5: What factors can influence the rate of hydrolytic degradation?

A5: The rate of hydrolysis is significantly influenced by pH, temperature, and the presence of catalysts. Both acidic and alkaline conditions can accelerate hydrolysis compared to a neutral pH.[4][5][7][10] Temperature has a direct relationship with the reaction rate; higher temperatures increase the rate of hydrolysis.[5] The presence of lipase (B570770) or esterase enzymes will also dramatically increase the rate of hydrolysis.[6][8][11]

Troubleshooting Guides

Problem	Possible Causes	Solutions
Unexpected peaks in chromatogram (HPLC/GC)	Sample degradation during storage or sample preparation.	Store samples under inert gas at low temperatures. Prepare samples immediately before analysis. Use antioxidants if compatible with your analytical method.
Contamination from solvents, glassware, or reagents.	Use high-purity solvents and reagents. Thoroughly clean all glassware. Run solvent blanks to identify potential contaminants.
Poor reproducibility of degradation results	Inconsistent experimental conditions (temperature, light exposure, oxygen availability).	Precisely control temperature using a water bath or incubator. Protect samples from light using amber vials or by covering with foil. Ensure consistent exposure to air or use a sealed, oxygen-controlled environment.
Variability in the concentration of initiators or catalysts.	Prepare fresh initiator/catalyst solutions for each experiment. Ensure accurate and consistent addition of these reagents.
Mass imbalance in quantitative analysis	Formation of volatile degradation products lost during sample handling.	Use sealed vials for reactions and sample preparation. Minimize headspace in vials. Consider using analytical techniques suitable for volatile compounds, such as headspace GC-MS.
Formation of non-volatile polymers or adducts that are not detected by the analytical method.	Employ a range of analytical techniques, such as size-exclusion chromatography (SEC), to detect potential high-molecular-weight products.
Difficulty in identifying degradation products by MS	Co-elution of multiple degradation products.	Optimize chromatographic separation by adjusting the mobile phase gradient, column temperature, or using a different stationary phase.
Low abundance of certain degradation products.	Use more sensitive mass spectrometry techniques (e.g., MS/MS) for structural elucidation.[12][13] Concentrate the sample before analysis if possible.

Experimental Protocols

Protocol 1: Forced Oxidative Degradation (Autoxidation)

This protocol is designed to induce the non-enzymatic oxidation of Lauryl linolenate.

Materials:

• Lauryl linolenate

• High-purity solvent (e.g., hexane (B92381) or ethanol)

• Controlled temperature incubator or water bath

• Amber glass vials with Teflon-lined caps

• Inert gas (Nitrogen or Argon)

Procedure:

• Prepare a solution of Lauryl linolenate in the chosen solvent at a known concentration (e.g., 10 mg/mL) in an amber glass vial.

• To initiate degradation, either leave a significant headspace of air in the vial or gently bubble filtered air through the solution for a defined period. For a control sample, prepare a vial under the same conditions but purge the headspace with an inert gas and seal tightly.

• Place the vials in an incubator or water bath set to a specific temperature (e.g., 40-60°C).

• At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the sample for analysis.

• Immediately analyze the aliquots by a suitable method (e.g., HPLC-UV/MS or GC-MS) to quantify the remaining Lauryl linolenate and identify degradation products.

Protocol 2: Forced Hydrolytic Degradation (Acid/Base Catalyzed)

This protocol outlines the procedure for studying the acid and base-catalyzed hydrolysis of Lauryl linolenate.

Materials:

• Lauryl linolenate

• Aqueous acidic solution (e.g., 0.1 M HCl)

• Aqueous basic solution (e.g., 0.1 M NaOH)

• Organic solvent miscible with the aqueous phase (e.g., ethanol (B145695) or acetonitrile)

• Neutralizing solutions (e.g., 0.1 M NaOH for the acid reaction, 0.1 M HCl for the base reaction)

• Controlled temperature water bath

Procedure:

• Prepare a stock solution of Lauryl linolenate in the organic solvent.

• In separate reaction vessels, add the acidic and basic solutions.

• Initiate the reaction by adding a small volume of the Lauryl linolenate stock solution to each vessel to achieve the desired final concentration.

• Place the reaction vessels in a controlled temperature water bath (e.g., 50°C).

• At specified time intervals, withdraw an aliquot from each reaction.

• Immediately quench the reaction by neutralizing the aliquot. For the acidic sample, add an equivalent amount of base. For the basic sample, add an equivalent amount of acid.

• Analyze the quenched samples to determine the extent of hydrolysis, for example by quantifying the appearance of lauryl alcohol or linolenic acid using HPLC or GC.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data that could be obtained from the degradation experiments. Actual results will vary based on specific experimental conditions.

Table 1: Oxidative Degradation of Lauryl Linolenate at 50°C

Time (hours)	Lauryl Linolenate Remaining (%)	Primary Hydroperoxides (Relative Abundance)	Secondary Aldehydes (Relative Abundance)
0	100	0	0
2	95.2	3.5	1.3
4	88.9	7.8	3.3
8	75.4	15.1	9.5
24	45.1	20.5	34.4

Table 2: Hydrolytic Degradation of Lauryl Linolenate at 50°C

Time (hours)	Condition	Lauryl Linolenate Remaining (%)	Lauryl Alcohol Formed (molar %)
0	0.1 M HCl	100	0
4	0.1 M HCl	92.5	7.5
8	0.1 M HCl	85.3	14.7
24	0.1 M HCl	62.1	37.9
0	0.1 M NaOH	100	0
4	0.1 M NaOH	88.7	11.3
8	0.1 M NaOH	78.9	21.1
24	0.1 M NaOH	40.2	59.8

Visualizations

Caption: Oxidative degradation pathway of Lauryl linolenate.

Caption: Hydrolytic degradation pathway of Lauryl linolenate.

Caption: General experimental workflow for analyzing Lauryl linolenate degradation.

References

• 1. aocs.org [aocs.org]
• 2. longdom.org [longdom.org]
• 3. biopharminternational.com [biopharminternational.com]
• 4. KINETICS OF ASPRIN HYDROLYSIS IN AQUEOUS SOLUTIONS OF SURFACTANTS. III: SODIUM LAURYL SULFATE [bpsa.journals.ekb.eg]
• 5. youtube.com [youtube.com]
• 6. Lipase-catalyzed hydrolysis of linseed oil: optimization using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. From Structure to Catalysis: Recent Developments in the Biotechnological Applications of Lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemrxiv.org [chemrxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. itmedicalteam.pl [itmedicalteam.pl]

Technical Support Center: Synthesis of Lauryl Linolenate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-products during the synthesis of Lauryl Linolenate.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in the enzymatic synthesis of lauryl linolenate?

A1: The primary by-products of concern in the lipase-catalyzed synthesis of lauryl linolenate are:

• Water: As a direct by-product of the esterification reaction, water can lead to a reversible reaction, promoting the hydrolysis of the newly formed ester back into linolenic acid and lauryl alcohol. This reduces the overall yield.

• Isomers of Linolenic Acid: The polyunsaturated nature of linolenic acid makes it susceptible to isomerization, particularly the formation of trans isomers from the naturally occurring cis form. This can be influenced by reaction temperature and time.

• Oxidation Products: Linolenic acid's three double bonds are prone to oxidation, which can lead to the formation of hydroperoxides, aldehydes, ketones, and other secondary oxidation products. This is often exacerbated by heat, light, and the presence of oxygen.

• Di- and Triglycerides: If the linolenic acid source is a triglyceride oil and the reaction is a transesterification, incomplete reaction can leave behind mono- and diglycerides. In esterification, if glycerol (B35011) is present as an impurity, these can also form.

Q2: Which type of lipase (B570770) is most effective for lauryl linolenate synthesis?

A2: Lipases from Candida antarctica (immobilized as Novozym® 435) and Rhizomucor miehei are frequently cited for their high activity and stability in ester synthesis. Candida antarctica lipase B (CALB) is particularly noted for its broad substrate specificity and efficiency in solvent-free systems. The choice of lipase can influence reaction speed and yield.

Q3: What is the optimal molar ratio of lauryl alcohol to linolenic acid?

A3: While the stoichiometric ratio is 1:1, using a slight excess of one of the substrates can shift the reaction equilibrium towards the product side. Often, a molar ratio of alcohol to acid of 1:1 to 1.5:1 is used. However, a large excess of alcohol can sometimes inhibit lipase activity. The optimal ratio should be determined empirically for your specific reaction conditions.

Q4: Is a solvent necessary for the reaction?

A4: Not necessarily. Solvent-free systems are often preferred as they are more environmentally friendly and lead to higher product concentrations. The reaction can be carried out by melting the substrates if they are solid at the reaction temperature. If a solvent is used, a non-polar, hydrophobic solvent like n-hexane or isooctane (B107328) is recommended to minimize the stripping of essential water from the enzyme, which is necessary for its activity.

Q5: How can I monitor the progress of the reaction and the formation of by-products?

A5: The reaction progress can be monitored by measuring the decrease in free fatty acid content via titration with a standard base solution. For more detailed analysis of the product and by-products, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[1] High-Performance Liquid Chromatography (HPLC) with an Evaporative Light Scattering Detector (ELSD) can also be used, especially for quantifying non-volatile compounds.[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield of Lauryl Linolenate	1. Water Accumulation: Excess water shifts the equilibrium back towards the reactants (hydrolysis).2. Enzyme Inactivation: High temperature, improper pH, or inhibitory substrates/products can denature the lipase.3. Substrate or Product Inhibition: High concentrations of substrates (especially short-chain alcohols if used as a reference) or the product ester can inhibit the enzyme.4. Poor Mixing: Inadequate agitation can lead to mass transfer limitations, especially in solvent-free or immobilized enzyme systems.5. Suboptimal Reaction Conditions: Incorrect temperature, molar ratio, or reaction time.	1. Water Removal: Add molecular sieves to the reaction mixture or conduct the reaction under a vacuum to remove water as it is formed.2. Enzyme Stability: Ensure the reaction temperature is within the optimal range for the chosen lipase (typically 40-60°C). Verify the pH of the substrates. Consider enzyme immobilization to improve stability.3. Fed-Batch Strategy: To overcome substrate inhibition, add the inhibitory substrate in increments throughout the reaction. For product inhibition, consider in-situ product removal techniques.4. Optimize Agitation: Ensure efficient stirring to create a homogenous reaction mixture without damaging the immobilized enzyme support.5. Systematic Optimization: Perform a design of experiments (DoE) to systematically optimize reaction parameters such as temperature, substrate molar ratio, and enzyme loading.
High Levels of Oxidized By-products	1. Presence of Oxygen: Linolenic acid is highly susceptible to oxidation in the presence of air.2. High Reaction Temperature: Elevated temperatures can accelerate oxidation rates.3. Exposure to Light: UV light can promote the formation of free radicals and initiate oxidation.4. Contaminants in Substrates: Metal ions in the substrates can catalyze oxidation.	1. Inert Atmosphere: Purge the reaction vessel with an inert gas like nitrogen or argon before starting the reaction and maintain a positive pressure throughout.2. Lower Temperature: Optimize for the lowest effective temperature that still provides a reasonable reaction rate.3. Protect from Light: Conduct the reaction in a vessel protected from light (e.g., wrapped in aluminum foil).4. Use High-Purity Substrates: Ensure that the linolenic acid and lauryl alcohol are of high purity and free from pro-oxidant contaminants.
Formation of trans-Linolenate Isomers	1. High Reaction Temperature: Isomerization of the double bonds in linolenic acid is more likely to occur at higher temperatures.	1. Maintain Lower Temperatures: Keep the reaction temperature at the lower end of the optimal range for the lipase (e.g., 40-50°C). While some isomerization may be unavoidable, lower temperatures will significantly reduce the rate of this side reaction.
Difficulty in Product Purification	1. Residual Free Fatty Acids: Unreacted linolenic acid can be difficult to separate from the ester product due to similar polarities.2. Presence of Emulsions: If aqueous washing is used for purification, the presence of mono- or diglycerides can lead to the formation of stable emulsions.	1. Alkaline Wash: Wash the crude product with a dilute alkaline solution (e.g., sodium bicarbonate or sodium carbonate) to convert the residual free fatty acids into their salts, which can then be removed with an aqueous wash.2. Adsorbent Chromatography: Use silica (B1680970) gel column chromatography to separate the non-polar lauryl linolenate from more polar impurities.3. Break Emulsions: If emulsions form, they can sometimes be broken by the addition of a saturated salt solution (brine) or by centrifugation.

Data Presentation

Table 1: Illustrative Impact of Reaction Parameters on Lauryl Linolenate Yield and By-product Formation.

Note: This table provides expected trends based on the synthesis of similar wax esters. Optimal values for lauryl linolenate synthesis should be determined experimentally.

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Temperature	40°C	60°C	80°C	Higher temperatures may increase the initial reaction rate but can also lead to enzyme denaturation and increased formation of oxidation and isomerization by-products.
Enzyme Load (% w/w)	2%	5%	10%	Increasing enzyme concentration generally increases the reaction rate and yield, up to a point where mass transfer becomes limiting or aggregation occurs.
Substrate Molar Ratio (Alcohol:Acid)	1:1	1.2:1	2:1	A slight excess of alcohol can drive the reaction forward. A large excess may cause substrate inhibition.
Water Removal	None	Molecular Sieves	Vacuum	Active water removal significantly increases the final product yield by preventing the reverse hydrolysis reaction.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Lauryl Linolenate

This protocol describes a general procedure for the lipase-catalyzed esterification of linolenic acid with lauryl alcohol.

Materials:

• Linolenic acid (high purity)

• Lauryl alcohol (dodecanol)

• Immobilized Lipase (e.g., Novozym® 435 from Candida antarctica)

• n-Hexane (or other suitable non-polar solvent; optional for solvent-free system)

• Molecular sieves (3Å, activated)

• Glass reactor with magnetic stirrer and temperature control

• Inert gas supply (Nitrogen or Argon)

• Filtration apparatus

Procedure:

• Substrate Preparation:

  • In a clean, dry glass reactor, add linolenic acid and lauryl alcohol in the desired molar ratio (e.g., 1:1.2).

  • If using a solvent, add n-hexane to dissolve the substrates. For a solvent-free system, gently heat the mixture to melt the lauryl alcohol (melting point ~24°C) and ensure a homogenous liquid.

• Inert Atmosphere:

  • Purge the reactor with an inert gas (nitrogen or argon) for 10-15 minutes to remove oxygen. Maintain a slight positive pressure of the inert gas throughout the reaction.

• Enzyme Addition:

  • Add the immobilized lipase to the reaction mixture. A typical enzyme load is 5-10% by weight of the total substrates.

  • Add activated molecular sieves (e.g., 10% w/w of substrates) to adsorb the water produced during the reaction.

• Reaction Incubation:

  • Incubate the reaction mixture at a controlled temperature (e.g., 50°C) with constant stirring (e.g., 200 rpm) for a specified duration (e.g., 8-24 hours).

  • Monitor the reaction progress by taking small aliquots at different time intervals and analyzing the free fatty acid content by titration.

• Enzyme Recovery:

  • Once the reaction has reached the desired conversion, cool the mixture to room temperature.

  • Separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with fresh solvent and stored for reuse.

• Product Purification:

  • If a solvent was used, remove it by rotary evaporation.

  • Wash the crude product with a dilute aqueous solution of sodium carbonate to remove any unreacted linolenic acid.

  • Wash the organic layer with brine (saturated NaCl solution) and then with deionized water until the washings are neutral.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and filter.

  • Remove any remaining solvent under vacuum to obtain the purified lauryl linolenate.

Protocol 2: Analysis of Lauryl Linolenate and By-products by GC-MS

Principle:

Gas Chromatography-Mass Spectrometry (GC-MS) is used to separate, identify, and quantify the components of the reaction mixture. Fatty acids and their esters are typically derivatized to more volatile forms (e.g., methyl esters for the acids) for better chromatographic resolution.

Procedure:

• Sample Preparation (Derivatization of Free Fatty Acids):

  • Take an aliquot of the crude reaction mixture.

  • To analyze the unreacted linolenic acid, it should be converted to its methyl ester (FAME). This can be done by reacting the sample with a solution of BF₃ in methanol (B129727) or an acidic methanol solution.

• GC-MS Conditions (Example):

  • Column: A polar capillary column (e.g., BPX70 or similar) is suitable for separating fatty acid esters and their isomers.

  • Injector Temperature: 250°C.

  • Oven Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C) at a controlled rate (e.g., 3°C/min).

  • Carrier Gas: Helium.

  • MS Detector: Operated in electron ionization (EI) mode, scanning a mass range of m/z 50-500.

• Data Analysis:

  • Identify the lauryl linolenate peak by comparing its retention time and mass spectrum with a pure standard.

  • Identify by-products such as isomers of linolenate by their characteristic mass spectra and retention times.[3]

  • Quantify the components by integrating the peak areas and using a suitable internal standard.

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of Lauryl Linolenate.

Caption: Key reaction and potential by-product formation pathways.

References

• 1. High sensitivity negative ion GC-MS method for detection of desaturated and chain-elongated products of deuterated linoleic and linolenic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Environmentally evaluated HPLC-ELSD method to monitor enzymatic synthesis of a non-ionic surfactant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Lauryl Linolenate Crystallization Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common crystallization issues encountered during experiments with lauryl linolenate.

Frequently Asked Questions (FAQs)

Q1: What is lauryl linolenate and what are its basic physical properties?

Lauryl linolenate is the ester formed from lauryl alcohol and linolenic acid. Its basic properties are summarized in the table below.

Property	Value	Source
Chemical Formula	C₃₀H₅₄O₂	[1][2]
Molecular Weight	446.75 g/mol	[1][2]
Appearance	Not specified, likely an oil or waxy solid at room temperature	Inferred from related compounds
Storage	Keep in a dry area at room temperature.

Q2: Why is my lauryl linolenate solidifying or becoming cloudy at room temperature?

Lauryl linolenate, like many long-chain fatty acid esters, can crystallize, especially upon cooling or over time. This can manifest as cloudiness, precipitation, or complete solidification. The crystallization tendency is influenced by factors such as purity, the presence of nucleation sites, and the storage temperature. The presence of saturated fatty acid impurities can also promote crystallization.

Q3: What are the general principles behind preventing lauryl linolenate crystallization?

Preventing crystallization generally involves one or more of the following strategies:

• Thermal Control: Carefully controlling the cooling rate can influence crystal size and morphology. Rapid cooling often leads to smaller, less stable crystals, while slow cooling can promote the growth of larger, more stable crystals.[3]

• Use of Excipients: Incorporating crystallization inhibitors into the formulation is a common and effective method. These can include polymers, surfactants, or other lipids.

• Formulation as a System: Creating a multi-component system, such as a self-emulsifying drug delivery system (SEDDS) or a microemulsion, can keep the lauryl linolenate in a solubilized state.[4]

Troubleshooting Guide: Crystallization Problems

Issue 1: Lauryl linolenate solidifies upon cooling.

Potential Cause	Troubleshooting Step
Rapid or uncontrolled cooling	Implement a controlled, slower cooling ramp to investigate the effect on crystal formation. Conversely, for some applications, rapid "snap cooling" might produce amorphous solid dispersions.
High purity leading to easier crystallization	Introduce a known, compatible excipient that can disrupt the crystal lattice formation.
Low ambient temperature	Store the formulation at a controlled room temperature, avoiding colder spots in the laboratory.

Issue 2: Crystals appear in the formulation over time during storage.

Potential Cause	Troubleshooting Step
Metastable form converting to a more stable, less soluble crystalline form	Consider the addition of polymeric crystallization inhibitors like HPMC or PVP to stabilize the amorphous form.
Presence of seed crystals or nucleation points	Ensure all glassware is scrupulously clean. Filtration of the formulation through a sub-micron filter may remove potential nucleation sites.
Formulation is supersaturated	Re-evaluate the concentration of lauryl linolenate in your solvent or formulation base. It may be necessary to reduce the concentration or add a co-solvent to increase solubility.

Issue 3: Phase separation or precipitation is observed in a multi-component formulation.

Potential Cause	Troubleshooting Step
Incompatibility of components	Review the HLB (Hydrophile-Lipophile Balance) values of your surfactants and oils to ensure a stable emulsion.
Incorrect ratio of oil, surfactant, and aqueous phase	Perform a phase titration study to determine the optimal ratios of your formulation components to create a stable microemulsion or SEDDS.
Changes in temperature affecting component solubility	Assess the stability of your formulation across the expected storage and handling temperature range.

Experimental Protocols

Protocol 1: Screening for Effective Crystallization Inhibitors

This protocol outlines a general method for screening potential crystallization inhibitors for a lauryl linolenate formulation.

• Preparation of Stock Solutions:

  • Prepare a concentrated stock solution of lauryl linolenate in a suitable organic solvent (e.g., ethanol, isopropanol).

  • Prepare stock solutions of various crystallization inhibitors (e.g., 1% w/v of HPMC, PVP, Soluplus®, or various surfactants like Tween® 80, Span® 80) in the same solvent.

• Sample Preparation:

  • In a series of clear glass vials, add a fixed amount of the lauryl linolenate stock solution.

  • To each vial, add a different inhibitor stock solution to achieve a target final concentration (e.g., 0.1%, 0.5%, 1% w/w of inhibitor relative to lauryl linolenate). Include a control sample with no inhibitor.

  • Gently mix the solutions until homogeneous.

• Solvent Evaporation:

  • Remove the solvent from all vials under a gentle stream of nitrogen or by using a rotary evaporator at a controlled temperature.

• Observation and Analysis:

  • Visually inspect the samples for any signs of crystallization immediately after solvent removal and at regular intervals (e.g., 1, 6, 24, 48 hours) under ambient and refrigerated conditions.

  • For a more detailed analysis, use techniques like polarized light microscopy to detect the presence of birefringent crystals.

  • Differential Scanning Calorimetry (DSC) can be used to determine the melting point and enthalpy of fusion of any crystals that form, providing quantitative data on the extent of crystallization.

Protocol 2: Evaluating the Effect of Cooling Rate on Crystallization

• Sample Preparation:

  • Place a known amount of pure lauryl linolenate into several DSC pans.

• DSC Analysis:

  • Heat the samples to a temperature well above the expected melting point to ensure all crystals are melted (e.g., 60 °C).

  • Cool the samples at different controlled rates (e.g., 1 °C/min, 5 °C/min, 10 °C/min, 20 °C/min) to a low temperature (e.g., -20 °C).

  • Record the crystallization exotherms during the cooling scan.

  • After cooling, heat the samples at a constant rate (e.g., 10 °C/min) to observe the melting endotherms.

• Data Analysis:

  • Compare the onset temperature of crystallization and the peak crystallization temperature for the different cooling rates. Faster cooling rates are expected to result in lower crystallization temperatures.[3]

  • Analyze the melting peaks. The presence of multiple melting peaks may indicate the formation of different polymorphs.

Data Presentation

Table 1: Physical Properties of Lauryl Linolenate and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
Lauryl Linolenate	C₃₀H₅₄O₂	446.75	Not available
Lauryl Oleate	C₃₀H₅₈O₂	450.78	Not available
Lauric Acid	C₁₂H₂₄O₂	200.32	~44
Linolenic Acid	C₁₈H₃₀O₂	278.43	~ -11
Lauryl Laurate	C₂₄H₄₈O₂	368.64	~28

Note: Data for related compounds are provided for comparative purposes to infer the likely physical state of lauryl linolenate.

Table 2: Common Excipients for Preventing Lipid Crystallization

Excipient Type	Examples	Mechanism of Action
Polymers	Hydroxypropyl methylcellulose (B11928114) (HPMC), Polyvinylpyrrolidone (PVP), Soluplus®	Increase viscosity, sterically hinder crystal growth, inhibit nucleation by interacting with drug molecules.[5][6]
Surfactants	Polysorbates (Tween® series), Sorbitan esters (Span® series), Poloxamers	Adsorb onto crystal surfaces to inhibit growth, improve solubility, form micelles that encapsulate the lipid.[7][8]
Other Lipids	Medium-chain triglycerides (MCTs), Oleic acid	Act as co-solvents, disrupt the packing of the primary lipid molecules, lowering the melting point.

Visualizations

Caption: Workflow for preventing lauryl linolenate crystallization.

Caption: Troubleshooting logic for lauryl linolenate crystallization.

References

• 1. LAURYL LINOLENATE [chemicalbook.com]
• 2. LAURYL LINOLENATE [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. mdpi.com [mdpi.com]
• 6. youtube.com [youtube.com]
• 7. Exploring the Role of Surfactants in Enhancing Drug Release from Amorphous Solid Dispersions at Higher Drug Loadings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Resolution of Lauryl Linolenate in GC-MS

Welcome to the technical support center for the analysis of Lauryl Linolenate using Gas Chromatography-Mass Spectrometry (GC-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and enhance the resolution of Lauryl Linolenate in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended GC column for analyzing Lauryl Linolenate?

A1: For the analysis of fatty acid esters like Lauryl Linolenate, it is best to use a polar stationary phase column. Capillary columns with Carbowax-type (polyethylene glycol) or biscyanopropyl stationary phases are typically recommended for separating saturated and unsaturated fatty acid methyl esters.[1][2] These columns allow for the separation of fatty acids based on their carbon number and degree of unsaturation.[3] For complex mixtures containing various fatty acid isomers, higher efficiency capillary columns are necessary to achieve good resolution.[1][2]

Q2: Is derivatization necessary for the GC-MS analysis of Lauryl Linolenate?

A2: While Lauryl Linolenate is an ester and more volatile than its corresponding free fatty acid, derivatization is still a crucial step for robust and reproducible GC-MS analysis. Converting lipids to their fatty acid methyl esters (FAMEs) increases volatility and thermal stability, improves peak shape, and reduces the activity of the sample, leading to more accurate results.[1][2] Common derivatization techniques include transmethylation or silylation.[4] For sensitive analyses, derivatization to pentafluorobenzyl (PFB) esters can significantly enhance detection limits, especially when using negative chemical ionization (NCI) GC-MS.[5][6]

Q3: What are the common causes of poor peak shape (e.g., tailing) for Lauryl Linolenate?

A3: Peak tailing in GC-MS analysis of Lauryl Linolenate can stem from several factors:

• Active Sites in the System: Unwanted interactions between the analyte and active sites in the injector, column, or detector can cause tailing.[7] Regular bake-outs, column trimming, and using deactivated liners can help mitigate this.[8]

• Improper Column Installation: An incorrectly cut or installed column can create dead volumes or turbulence in the flow path, leading to peak tailing.[9][10]

• Column Contamination: Accumulation of non-volatile residues from previous injections can degrade the stationary phase and cause peak distortion.[8][9]

• Injection Technique: Overloading the column or using an inappropriate injection mode (e.g., splitless without a proper purge time) can lead to peak tailing.[8][9]

Troubleshooting Guides

Issue 1: Poor Resolution and Co-elution of Lauryl Linolenate with Other Components

Symptoms:

• Lauryl Linolenate peak is not baseline separated from adjacent peaks.

• Mass spectra indicate the presence of multiple components within a single chromatographic peak.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inadequate Chromatographic Separation	1. Optimize the Temperature Program: Lower the initial oven temperature to improve the separation of early eluting compounds.[11] A slower temperature ramp rate can also increase resolution.
2. Select a More Appropriate GC Column: If using a general-purpose column, switch to a high-polarity column (e.g., cyanopropyl phase) specifically designed for fatty acid analysis.[12] Consider a longer column or a column with a smaller internal diameter to increase efficiency.[11]
3. Adjust Carrier Gas Flow Rate: Operate the carrier gas at its optimal linear velocity to maximize column efficiency.
Sample Overload	1. Dilute the Sample: High concentrations of analytes can lead to broader peaks and reduced resolution. Prepare samples at a concentration of approximately 10 µg/mL for a 1 µL injection.[13]
2. Increase the Split Ratio: If using a split injection, increasing the split ratio will introduce less sample onto the column.
Improper Derivatization	1. Ensure Complete Derivatization: Incomplete derivatization can result in multiple peaks for the same analyte or broad, tailing peaks. Optimize the reaction time and temperature for your chosen derivatization reagent.

Issue 2: Peak Tailing of the Lauryl Linolenate Peak

Symptoms:

• The Lauryl Linolenate peak exhibits an asymmetrical shape with a "tail" extending from the back of the peak.

• Poor integration and reproducibility of peak area.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Active Sites in the GC System	1. Use Deactivated Liners and Septa: Ensure that the inlet liner and septa are of high quality and inert to prevent interactions with the analyte.
2. Column Conditioning: Properly condition the GC column according to the manufacturer's instructions before use to remove any residual impurities.[14]
3. Trim the Column: If the front end of the column is contaminated, trimming 10-20 cm from the inlet side can restore peak shape.[8]
Poor Injection Technique	1. Optimize Injection Volume: Avoid overloading the column by injecting a smaller volume of the sample.
2. Optimize Splitless Purge Time: If using a splitless injection, ensure the purge activation time is optimized to transfer the analytes to the column efficiently while removing the solvent.[9]
Inlet Temperature Too Low	1. Increase Inlet Temperature: A low inlet temperature can lead to incomplete volatilization of higher-boiling compounds like Lauryl Linolenate, causing peak tailing.[9]

Experimental Protocols

Protocol 1: Sample Preparation and Derivatization to Fatty Acid Methyl Esters (FAMEs)

This protocol outlines the steps for the extraction and transesterification of lipids from a sample matrix to form FAMEs suitable for GC-MS analysis.

• Lipid Extraction:

  • For solid samples, homogenize the sample.

  • Extract the lipids using a suitable organic solvent mixture, such as chloroform:methanol (B129727) (2:1, v/v).

  • For liquid samples like plasma or media, add the solvent mixture directly to the sample.

• Saponification:

  • Evaporate the solvent from the extracted lipids under a stream of nitrogen.

  • Add a solution of 0.5 M NaOH in methanol to the dried lipid extract.

  • Heat the mixture at 100°C for 5-10 minutes to hydrolyze the esters and form free fatty acid salts.

• Methylation:

  • After cooling, add a methylation reagent such as 14% Boron Trifluoride (BF3) in methanol.

  • Heat the mixture again at 100°C for 5-10 minutes to convert the free fatty acids to their corresponding methyl esters (FAMEs).

• Extraction of FAMEs:

  • After cooling, add hexane (B92381) and water to the mixture.

  • Vortex thoroughly and then centrifuge to separate the layers.

  • Carefully collect the upper hexane layer containing the FAMEs.

• Sample Concentration:

  • Evaporate the hexane under a gentle stream of nitrogen to concentrate the FAMEs.

  • Reconstitute the sample in a small volume of a volatile organic solvent like hexane or iso-octane suitable for GC injection.[13][15]

Protocol 2: GC-MS Parameters for Lauryl Linolenate (as FAME)

The following table provides a starting point for optimizing GC-MS parameters for the analysis of Lauryl Linolenate as its methyl ester derivative.

Parameter	Recommended Setting
GC Column	High-polarity capillary column (e.g., DB-23, DB-WAX, SLB-IL111)
Column Dimensions	30-60 m length, 0.25 mm I.D., 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen
Flow Rate	1-2 mL/min (constant flow mode)[16]
Inlet Temperature	250 - 280 °C
Injection Mode	Split or Splitless (optimize based on sample concentration)
Injection Volume	1 µL
Oven Temperature Program	Initial: 100°C (hold for 2 min), Ramp 1: 15°C/min to 180°C, Ramp 2: 5°C/min to 250°C (hold for 3 min), Ramp 3: 20°C/min to 320°C (hold for 12 min)[17]
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 - 250 °C
Ionization Mode	Electron Ionization (EI)
Mass Range	m/z 50-550

Visualizations

Caption: Experimental workflow for GC-MS analysis of Lauryl Linolenate.

Caption: Troubleshooting decision tree for poor resolution in GC-MS.

References

• 1. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. blog.organomation.com [blog.organomation.com]
• 5. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High sensitivity negative ion GC-MS method for detection of desaturated and chain-elongated products of deuterated linoleic and linolenic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. youtube.com [youtube.com]
• 12. Novel characterisation of minor α-linolenic acid isomers in linseed oil by gas chromatography and covalent adduct chemical ionisation tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. uoguelph.ca [uoguelph.ca]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. lipidmaps.org [lipidmaps.org]
• 16. agilent.com [agilent.com]
• 17. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]

Technical Support Center: Quantification of Lauryl Linolenate

Welcome to the technical support center for the accurate quantification of Lauryl Linolenate. This resource provides troubleshooting guidance and answers to frequently asked questions to help you address challenges related to matrix effects in your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of Lauryl linolenate?

A: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Lauryl linolenate, by co-eluting compounds from the sample matrix.[1] In biological samples, components like phospholipids (B1166683), salts, and proteins are common sources of these interferences.[1][2] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of your quantitative analysis.[3]

Q2: What are the typical signs of matrix effects in my LC-MS/MS data for Lauryl linolenate?

A: Common indicators of matrix effects in your data include:

• Poor reproducibility of Lauryl linolenate's peak area or height between different sample injections.[4]

• A significant discrepancy in the signal response when comparing a Lauryl linolenate standard prepared in a pure solvent versus one spiked into a blank sample matrix after extraction.[3][5]

• Inconsistent ratios between Lauryl linolenate and its internal standard across a batch of samples.[4]

• Loss of linearity in the calibration curve, particularly at higher concentrations.[4]

Q3: How can I determine if my Lauryl linolenate analysis is being affected by matrix effects?

A: There are two primary methods to assess the presence and extent of matrix effects:

• Post-Extraction Spike Method: This quantitative approach involves comparing the signal response of Lauryl linolenate in a neat solvent to the response of the same amount of analyte spiked into a blank matrix sample after the extraction process has been completed.[3][5] The percentage difference between these signals indicates the degree of ion suppression or enhancement.[3]

• Post-Column Infusion Method: This is a qualitative method used to identify the retention times at which matrix components are causing ion suppression or enhancement.[2][3] A constant flow of a Lauryl linolenate solution is infused into the mass spectrometer after the analytical column. A blank, extracted matrix sample is then injected. Any deviation (dip or rise) in the baseline signal of the infused Lauryl linolenate indicates the presence of matrix effects at that specific point in the chromatogram.[2][3]

Q4: What are the most effective strategies to overcome matrix effects in Lauryl linolenate quantification?

A: The primary strategies to mitigate matrix effects can be categorized as follows:

• Advanced Sample Preparation: Employing techniques to remove interfering matrix components prior to LC-MS/MS analysis.[6]

• Chromatographic Separation: Optimizing the liquid chromatography method to separate Lauryl linolenate from co-eluting matrix components.[5]

• Use of an Appropriate Internal Standard: Incorporating a suitable internal standard, ideally a stable isotope-labeled version of Lauryl linolenate, to compensate for signal variations.[7]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, although this may compromise sensitivity if Lauryl linolenate concentrations are low.[3][5]

Troubleshooting Guide

Issue: I am observing significant ion suppression for Lauryl linolenate in my plasma/serum samples.

This is a common issue, often caused by the presence of phospholipids in biological matrices.[8] Follow these steps to troubleshoot and mitigate the problem:

Step 1: Optimize Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components during sample preparation.[6]

• Protein Precipitation (PPT): While a simple and fast method, standard PPT does not effectively remove phospholipids.[8]

• Liquid-Liquid Extraction (LLE): LLE can offer a cleaner sample than PPT by partitioning Lauryl linolenate into an immiscible organic solvent, leaving many matrix components behind. The choice of solvent is critical and should be optimized.[6]

• Solid-Phase Extraction (SPE): SPE provides a more selective cleanup than PPT and LLE. Different sorbents can be used to retain Lauryl linolenate while matrix components are washed away, or vice versa.[8]

• Specialized Phospholipid Removal: Products specifically designed to remove phospholipids, such as those using zirconia-coated silica, can be highly effective.

Table 1: Comparison of Sample Preparation Techniques for Lauryl Linolenate Analysis

Technique	Principle	Pros	Cons
Protein Precipitation (PPT)	Proteins are precipitated out of solution using an organic solvent.	Simple, fast, and inexpensive.	Does not effectively remove phospholipids, which are a major source of matrix effects.[8]
Liquid-Liquid Extraction (LLE)	Lauryl linolenate is partitioned into an organic solvent, leaving polar interferences in the aqueous layer.	Can provide a cleaner sample than PPT.	Can be labor-intensive and may have lower analyte recovery if not optimized.[9]
Solid-Phase Extraction (SPE)	Chromatographic separation to isolate Lauryl linolenate from the sample matrix.	Highly selective, leading to a very clean sample and reduced matrix effects.	Requires method development and can be more time-consuming and expensive.[8]
HybridSPE®-Phospholipid	A specialized technique that combines protein precipitation with phospholipid removal using a zirconia-coated sorbent.	Effectively removes both proteins and phospholipids, significantly reducing matrix effects.	Higher cost compared to basic methods.

Step 2: Enhance Chromatographic Separation

If matrix effects persist after optimizing sample preparation, further improvements can be made to the LC method.

• Modify the Gradient: Adjusting the mobile phase gradient can help to separate the Lauryl linolenate peak from interfering matrix components.[3]

• Change the Column: Using a column with a different stationary phase chemistry (e.g., C18, C30, or a pentafluorophenyl (PFP) phase) can alter selectivity and improve separation.

• Employ 2D-LC: A two-dimensional liquid chromatography system can provide a very high degree of separation, effectively isolating Lauryl linolenate from complex matrix components.[10]

Step 3: Utilize a Stable Isotope-Labeled Internal Standard

The use of a stable isotope-labeled (SIL) internal standard is the most reliable way to compensate for matrix effects that cannot be completely eliminated through sample preparation and chromatography.[7]

• Principle: A SIL internal standard (e.g., ¹³C- or ²H-labeled Lauryl linolenate) is chemically identical to the analyte and will co-elute. It will therefore experience the same degree of ion suppression or enhancement as the unlabeled Lauryl linolenate.[7] By calculating the ratio of the analyte peak area to the internal standard peak area, the variability caused by matrix effects can be normalized.

Experimental Protocols

Protocol 1: Assessment of Matrix Effect using the Post-Extraction Spike Method

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte (Lauryl linolenate) and internal standard into the reconstitution solvent at a known concentration.

  • Set B (Blank Matrix Extract): Process a blank matrix sample (e.g., plasma without Lauryl linolenate) through your entire sample preparation workflow.

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the same concentration of Lauryl linolenate and internal standard as in Set A.[3]

• Analyze Samples: Analyze all three sets of samples by LC-MS/MS.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set C) / (Peak Area of Analyte in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This is a generalized protocol and should be optimized for your specific application.

• Conditioning: Pass a conditioning solvent (e.g., methanol) through the SPE cartridge to activate the sorbent.[3]

• Equilibration: Pass an equilibration solvent (e.g., water) through the cartridge to prepare it for the sample.[3]

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Pass a wash solvent through the cartridge to remove unwanted, weakly bound matrix components.[3]

• Elution: Pass an elution solvent through the cartridge to collect the Lauryl linolenate.[3]

• Dry-down and Reconstitution: The eluted sample is typically dried down under a stream of nitrogen and reconstituted in a solvent compatible with the LC-MS system.

Visualizations

Caption: A troubleshooting flowchart for addressing suspected matrix effects.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. agilent.com [agilent.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimization of Lauryl Linolenate Extraction

Welcome to the technical support center for the optimization of Lauryl Linolenate extraction from biological samples. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during the extraction process.

Frequently Asked Questions (FAQs)

Q1: What are the recommended methods for extracting Lauryl Linolenate?

A1: The most widely used methods for lipid extraction, which are applicable to fatty acid esters like Lauryl Linolenate, are the Folch and Bligh & Dyer methods.[1] These techniques utilize a chloroform (B151607) and methanol (B129727) solvent system to efficiently extract a broad range of lipids from biological tissues. An alternative, safer method employs methyl tert-butyl ether (MTBE) in place of chloroform.[2] For direct transesterification and extraction of fatty acid esters, a one-step method using a reagent containing methanol, heptane, and an acid catalyst can be employed.[3]

Q2: How can I prevent the degradation of Lauryl Linolenate during extraction?

A2: Lauryl linolenate, containing the polyunsaturated linolenate, is susceptible to oxidation and enzymatic degradation. To minimize degradation, it is crucial to work quickly and at low temperatures (e.g., on ice).[1] The addition of antioxidants, such as butylated hydroxytoluene (BHT), to the extraction solvents can prevent oxidation of polyunsaturated fatty acids.[4] For plant tissues, a preliminary extraction with isopropanol (B130326) can help deactivate lipases that might otherwise degrade the target lipid.[5]

Q3: What are the common sources of contamination in lipid extraction and how can they be avoided?

A3: Contamination can arise from various sources, including plasticware (leaching of phthalates), impure solvents, and inadequately cleaned glassware. To avoid these issues, it is recommended to use glass tubes and pipettes whenever possible. If plasticware is necessary, ensure it is resistant to organic solvents. Always use high-purity, HPLC, or mass spectrometry-grade solvents. Glassware should be meticulously cleaned with a laboratory-grade detergent, followed by rinsing with deionized water and then the extraction solvent. Including a "blank" extraction (without a sample) in your workflow is a good practice to identify any contaminants from your reagents or labware.[1]

Q4: Can I analyze Lauryl Linolenate directly after extraction?

A4: While direct analysis is possible, it is often beneficial to derivatize the fatty acid ester to a more volatile form, such as a fatty acid methyl ester (FAME), especially for gas chromatography (GC) analysis. This can improve chromatographic separation and detection. However, since Lauryl Linolenate is already an ester, direct analysis by techniques like liquid chromatography-mass spectrometry (LC-MS) is also feasible.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Issue 1: Low Recovery of Lauryl Linolenate

Question: I am experiencing low yields of Lauryl Linolenate in my final extract. What are the potential causes and how can I troubleshoot this?

Answer: Low recovery is a frequent challenge and can be attributed to several factors:

• Incomplete Cell Lysis: The initial disruption of the biological sample is critical for releasing lipids. If homogenization or sonication is insufficient, the lipids will remain trapped within the cellular matrix.

  • Troubleshooting: For tough tissues, consider more rigorous methods like bead beating or cryogenic grinding. Optimize the parameters of your sonication (power, duration, pulse) for your specific sample type.[1]

• Incorrect Solvent System or Ratios: The choice of solvents and their precise ratios are crucial for efficient extraction.

  • Troubleshooting: Ensure the solvent ratios for methods like Folch (typically 2:1 chloroform:methanol) or Bligh & Dyer (initially 1:2 chloroform:methanol) are accurate. The optimal solvent-to-tissue ratio is generally a 20-fold excess of solvent to the sample.[5]

• Suboptimal Phase Separation: Incomplete separation of the aqueous and organic phases can lead to a loss of your target lipid into the wrong phase or an emulsion layer.

  • Troubleshooting: Ensure proper centrifugation speed and duration to achieve a clean separation. The addition of a salt solution (e.g., 0.9% NaCl) instead of pure water can help break emulsions and improve phase separation.[1]

Issue 2: Poor Phase Separation or Emulsion Formation

Question: After adding the aqueous solution to my chloroform/methanol mixture, I'm not getting a clear separation. Instead, I see a cloudy interface or an emulsion. How can I resolve this?

Answer: Emulsion formation is a common problem, especially with samples high in surfactant-like molecules such as phospholipids (B1166683) and proteins.[6] Here are several strategies to address this:

• Gentle Mixing: Instead of vigorous shaking, try gently swirling the separatory funnel to reduce the formation of an emulsion while still allowing for extraction.[6]

• "Salting Out": Adding brine or a salt solution increases the ionic strength of the aqueous layer, which can help force the separation of the two phases.[6]

• Centrifugation: Centrifuging the mixture can help to break the emulsion and compact the interfacial material.[6]

• Solvent Modification: The addition of a small amount of a different organic solvent can alter the properties of the separation and help to dissolve the emulsion.[6]

• Filtration: In some cases, filtering the mixture through a glass wool plug can help to remove the emulsion layer.[6]

Data Presentation

Table 1: Comparison of Common Lipid Extraction Solvents

Solvent System	Key Advantages	Key Disadvantages	Typical Applications
Chloroform:Methanol (Folch/Bligh & Dyer)	Highly effective for a broad range of lipids, well-established methods.[7]	Chloroform is toxic and an environmental hazard.[2]	General lipidomics, extraction from animal tissues.
Methyl tert-butyl ether (MTBE):Methanol	Safer alternative to chloroform, good extraction efficiency.[2]	Can be less effective for certain very polar lipids.	High-throughput lipidomics, safer extraction protocols.
Hexane (B92381):Isopropanol	Good for less polar lipids, relatively low toxicity.	May be less efficient for extracting more polar lipids compared to chloroform:methanol.	Extraction of neutral lipids, plant lipid analysis.
Ethanol:Acetone:Ethyl Acetate	Uses low-toxicity solvents.[8]	May require optimization of solvent ratios for specific lipid classes.[8]	"Green" chemistry approaches, extraction from marine by-products.[8]

Table 2: Optimization of Extraction Parameters for Fatty Acid Esters

Parameter	Condition 1	Condition 2	Condition 3	Expected Outcome
Extraction Time	30 minutes	60 minutes	90 minutes	Increased time may improve yield, but also risks degradation.
Temperature	4°C (on ice)	Room Temperature	40°C	Lower temperatures minimize enzymatic degradation.[1]
Solvent to Sample Ratio	10:1 (v/w)	20:1 (v/w)	30:1 (v/w)	Higher ratios generally improve extraction efficiency.[5]
Homogenization Method	Glass homogenizer	Sonicator	Bead beater	Method choice depends on tissue toughness; more intense methods improve lysis.[1]

Experimental Protocols

Protocol 1: Lauryl Linolenate Extraction from Animal Tissue (Modified Folch Method)

This protocol is a general guideline and may require optimization for specific tissue types.

Materials:

• Biological tissue sample

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Butylated hydroxytoluene (BHT)

• Glass homogenizer or sonicator

• Centrifuge

• Glass centrifuge tubes

• Nitrogen gas stream

Procedure:

• Sample Preparation: Weigh approximately 1 gram of frozen tissue. All subsequent steps should be performed on ice to minimize lipid degradation.

• Homogenization: Place the tissue in a glass homogenizer. Add 20 mL of a 2:1 (v/v) chloroform:methanol solution containing 0.01% BHT. Homogenize thoroughly until a uniform consistency is achieved.

• Incubation: Transfer the homogenate to a glass centrifuge tube and agitate for 20 minutes at room temperature.

• Phase Separation: Add 4 mL of 0.9% NaCl solution to the homogenate. Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the phases. Two distinct layers should be visible: an upper aqueous layer and a lower organic (chloroform) layer containing the lipids. A protein disk may be present at the interface.

• Lipid Collection: Carefully collect the lower chloroform layer using a glass Pasteur pipette, avoiding the aqueous layer and the protein interface. Transfer the lipid-containing phase to a clean glass tube.

• Solvent Evaporation: Evaporate the chloroform under a gentle stream of nitrogen gas in a fume hood.

• Storage: Resuspend the dried lipid extract in a small volume of a suitable solvent (e.g., hexane or chloroform) for storage at -80°C until analysis.

Mandatory Visualization

Caption: Experimental workflow for Lauryl Linolenate extraction.

Caption: Simplified signaling pathway of Alpha-Linolenic Acid.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. One-step lipid extraction and fatty acid methyl esters preparation from fresh plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2.2. Lipid Extraction and Fatty Acid Ester Preparation (Blubber, Muscle, Liver) [bio-protocol.org]
• 5. Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. portlandpress.com [portlandpress.com]
• 8. Optimisation of Low-Toxicity Solvent Employment for Total Lipid and Tocopherol Compound Extraction from Patagonian Squid By-Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]

Lauryl linolenate stability in different pH conditions

Welcome to the Technical Support Center for Lauryl Linolenate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of lauryl linolenate under various pH conditions. Here you will find answers to frequently asked questions and detailed troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for lauryl linolenate?

A1: The two primary degradation pathways for lauryl linolenate, an unsaturated ester, are hydrolysis and oxidation.

• Hydrolysis: This is the cleavage of the ester bond, which results in the formation of lauryl alcohol and linolenic acid. This reaction is catalyzed by both acid and base.

• Oxidation: The polyunsaturated nature of the linolenate portion of the molecule makes it susceptible to oxidation. This process is often initiated by factors such as exposure to air (oxygen), light, heat, and the presence of metal ions. Oxidation can lead to the formation of various degradation products, including peroxides, aldehydes, and ketones, which can impact the quality and safety of the product.

Q2: How does pH affect the stability of lauryl linolenate?

A2: The pH of the environment plays a crucial role in the stability of lauryl linolenate, influencing both hydrolysis and oxidation.

• Hydrolytic Stability: Ester hydrolysis is pH-dependent. Generally, lauryl linolenate will exhibit its greatest stability in a slightly acidic to neutral pH range (approximately pH 4-7). Under strongly acidic (pH < 4) or alkaline (pH > 7) conditions, the rate of hydrolysis increases significantly.

• Oxidative Stability: The influence of pH on the oxidation of polyunsaturated fatty acid esters is complex. Some studies suggest that lower pH values can decrease the rate of lipid oxidation. However, the presence of other factors in a formulation, such as buffers and metal ions, can also significantly impact the oxidative stability at different pH values.

Q3: I am observing rapid degradation of my lauryl linolenate in an aqueous formulation. What could be the cause and how can I troubleshoot it?

A3: Rapid degradation in an aqueous formulation is likely due to hydrolysis, oxidation, or a combination of both. Here are some troubleshooting steps:

• Check the pH: Verify the pH of your formulation. If it is in the strongly acidic or alkaline range, the degradation is likely accelerated hydrolysis. Adjust the pH to a more neutral range (pH 4-7) if your formulation allows.

• Minimize Oxygen Exposure: Protect your formulation from oxygen by working under an inert atmosphere (e.g., nitrogen or argon) and using degassed solvents. Store samples in well-sealed containers with minimal headspace.

• Protect from Light: Store your formulation in amber-colored containers or otherwise protected from light to prevent photo-oxidation.

• Control Temperature: Elevated temperatures can accelerate both hydrolysis and oxidation. Store your formulation at the recommended temperature and avoid excessive heat exposure.

• Consider Antioxidants: If oxidation is the primary concern, the addition of a suitable antioxidant (e.g., tocopherols, BHT) may be necessary.

• Chelating Agents: If metal ion contamination is suspected to be catalyzing oxidation, consider adding a chelating agent like EDTA.

Troubleshooting Guides

Issue: Unexpected Peaks in HPLC Chromatogram

If you observe unexpected peaks in your HPLC analysis of a lauryl linolenate sample, it may indicate degradation.

Possible Causes:

• Hydrolysis: A peak corresponding to linolenic acid and potentially lauryl alcohol.

• Oxidation: A complex mixture of peaks corresponding to various oxidation products (hydroperoxides, aldehydes, etc.).

Troubleshooting Steps:

• Forced Degradation Study: Perform a forced degradation study to generate potential degradation products under controlled conditions (acidic, basic, oxidative, thermal, and photolytic stress). This will help in identifying the unknown peaks in your sample chromatogram.

• Mass Spectrometry (MS) Analysis: Couple your HPLC system to a mass spectrometer to determine the mass-to-charge ratio (m/z) of the unknown peaks. This information is invaluable for identifying the degradation products.

• Review Storage Conditions: Ensure that the sample was stored under appropriate conditions (temperature, light, and atmosphere) to minimize degradation prior to analysis.

Quantitative Data Summary

While specific kinetic data for the hydrolysis and oxidation of lauryl linolenate across a wide range of pH values is not extensively available in the public literature, the following tables provide an illustrative summary based on the general behavior of long-chain polyunsaturated fatty acid esters. These values should be considered as estimates, and it is highly recommended to perform specific stability studies for your formulation.

Table 1: Estimated Hydrolysis Rate Constants for a Long-Chain Polyunsaturated Fatty Acid Ester at 25°C

pH	Predominant Mechanism	Estimated Pseudo-First-Order Rate Constant (k_obs) (s⁻¹)	Estimated Half-Life (t½)
2	Acid-Catalyzed	1 x 10⁻⁷	~80 days
4	Minimal Hydrolysis	1 x 10⁻⁸	~2.2 years
7	Water-Catalyzed	5 x 10⁻⁹	~4.4 years
9	Base-Catalyzed	5 x 10⁻⁷	~16 days
11	Base-Catalyzed	5 x 10⁻⁵	~4 hours

Note: These are estimated values and can be influenced by buffer composition, ionic strength, and temperature.

Table 2: Qualitative Impact of pH on the Oxidative Stability of Lauryl Linolenate in an Oil-in-Water Emulsion

pH Range	General Effect on Oxidation Rate	Contributing Factors
Acidic (pH < 4)	May be reduced in some systems	Protonation of pro-oxidant species.
Neutral (pH ~7)	Moderate	-
Alkaline (pH > 8)	May be increased	Increased susceptibility to autoxidation.

Note: The actual rate of oxidation is highly dependent on the specific formulation components, including emulsifiers, antioxidants, and the presence of metal ions.

Experimental Protocols

Protocol 1: Determination of Acid Value to Monitor Hydrolysis

Objective: To quantify the free fatty acids formed due to the hydrolysis of lauryl linolenate.

Principle: The acid value is the number of milligrams of potassium hydroxide (B78521) (KOH) required to neutralize the free fatty acids in one gram of the sample.

Apparatus:

• 250 mL Conical flask

• Burette (10 mL or 25 mL)

• Water bath

Reagents:

• Titrant: Standardized 0.1 M Potassium Hydroxide (KOH) solution in ethanol (B145695).

• Solvent: A mixture of equal volumes of ethanol (95%) and diethyl ether, neutralized to the phenolphthalein (B1677637) endpoint.

• Indicator: 1% Phenolphthalein solution in ethanol.

Procedure:

• Accurately weigh approximately 5 g of the lauryl linolenate sample into a 250 mL conical flask.

• Add 50 mL of the neutralized solvent mixture to the flask.

• Add a few drops of phenolphthalein indicator.

• Titrate the solution with the standardized 0.1 M ethanolic KOH solution, shaking continuously, until a faint pink color persists for at least 30 seconds.

• Record the volume of KOH solution used.

• Perform a blank titration using 50 mL of the solvent mixture without the sample.

Calculation: Acid Value = (V - Vb) * N * 56.1 / W

Where:

• V = Volume of KOH solution used for the sample (mL)

• Vb = Volume of KOH solution used for the blank (mL)

• N = Normality of the KOH solution

• 56.1 = Molecular weight of KOH

• W = Weight of the sample (g)

Protocol 2: Determination of Peroxide Value to Monitor Oxidation

Objective: To quantify the peroxides and hydroperoxides formed during the initial stages of oxidation of lauryl linolenate.

Principle: The sample is treated with a mixture of acetic acid and a suitable organic solvent, followed by the addition of a saturated solution of potassium iodide. The liberated iodine is then titrated with a standard sodium thiosulfate (B1220275) solution.

Apparatus:

• 250 mL Iodine flask (conical flask with a ground-glass stopper)

• Burette (10 mL or 25 mL)

Reagents:

• Solvent Mixture: 3:2 (v/v) mixture of glacial acetic acid and chloroform (B151607) (or isooctane (B107328) for a safer alternative).

• Potassium Iodide (KI) Solution: Saturated solution, freshly prepared.

• Titrant: Standardized 0.01 N Sodium Thiosulfate (Na₂S₂O₃) solution.

• Indicator: 1% Starch solution.

Procedure:

• Accurately weigh approximately 5 g of the lauryl linolenate sample into the iodine flask.

• Add 30 mL of the acetic acid-chloroform solvent mixture and swirl to dissolve the sample.

• Add 0.5 mL of the saturated KI solution.

• Stopper the flask, swirl for exactly one minute, and then add 30 mL of deionized water.

• Titrate the liberated iodine with the 0.01 N sodium thiosulfate solution, with constant and vigorous shaking, until the yellow color has almost disappeared.

• Add about 0.5 mL of starch indicator solution.

• Continue the titration, shaking vigorously, until the blue color just disappears.

• Perform a blank determination under the same conditions.

Calculation: Peroxide Value (meq O₂/kg) = (S - B) * N * 1000 / W

Where:

• S = Volume of sodium thiosulfate solution used for the sample (mL)

• B = Volume of sodium thiosulfate solution used for the blank (mL)

• N = Normality of the sodium thiosulfate solution

• W = Weight of the sample (g)

Protocol 3: Stability-Indicating HPLC Method Development

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method capable of separating lauryl linolenate from its potential degradation products.

Methodology:

• Column Selection: A C18 reversed-phase column is a good starting point.

• Mobile Phase Selection: A gradient elution with a mixture of an aqueous phase (e.g., water with a small amount of acid like phosphoric acid or formic acid to improve peak shape) and an organic phase (e.g., acetonitrile (B52724) or methanol) is typically required to separate the non-polar lauryl linolenate from its more polar degradation products.

• Detector: A UV detector set at a wavelength where lauryl linolenate and its degradation products have some absorbance (e.g., around 205-215 nm) or an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) for universal detection.

• Forced Degradation: Subject the lauryl linolenate sample to forced degradation conditions (acid, base, oxidation, heat, light) as described in the troubleshooting section.

• Method Optimization: Analyze the stressed samples and optimize the HPLC method (gradient profile, flow rate, column temperature) to achieve adequate separation between the parent peak and all degradation product peaks.

• Validation: Once the method is optimized, validate it according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Hydrolysis pathway of lauryl linolenate.

Caption: Simplified workflow of lauryl linolenate oxidation.

Caption: Logical workflow for a pH stability study of lauryl linolenate.

Technical Support Center: Lauryl Linolenate Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Lauryl Linolenate formulations.

Troubleshooting Guide: High Viscosity in Lauryl Linolenate Formulations

High viscosity in Lauryl Linolenate formulations can present challenges in processing, application, and stability. This guide provides a systematic approach to troubleshooting and resolving these issues.

Problem	Potential Cause	Suggested Solution
Formulation is too thick to handle or process at room temperature.	Lauryl Linolenate, as a long-chain fatty acid ester, can exhibit high viscosity, especially at lower temperatures.	1. Temperature Adjustment: Gently warm the formulation. Viscosity of fatty acid esters decreases significantly with an increase in temperature.[1][2][3][4][5] Determine the optimal temperature for your application that does not compromise the stability of other components.2. Co-solvent Addition: Incorporate a low-viscosity co-solvent. See the Co-solvents for Viscosity Reduction section for suitable options and starting concentrations.
Inconsistent viscosity between batches.	Variations in raw material quality, inaccurate measurements, or inconsistent processing conditions (e.g., temperature, mixing speed).	1. Raw Material QC: Ensure consistent quality of Lauryl Linolenate and other excipients.2. Standardize Procedures: Follow a detailed Standard Operating Procedure (SOP) for all formulation steps, including precise measurements and controlled heating/cooling rates.[6] 3. Mixing Parameters: Maintain consistent mixing speed and duration to ensure homogeneity.
Phase separation or precipitation after adding other excipients.	Poor solubility or incompatibility of added excipients with the Lauryl Linolenate base.	1. Solubility Screening: Pre-screen the solubility of all excipients in Lauryl Linolenate at the intended operating temperature.2. Use of Surfactants/Co-surfactants: Incorporate a suitable surfactant to improve the miscibility of components. Non-ionic surfactants are often good starting points for lipid-based formulations.[7]
Viscosity increases over time during storage.	Chemical instability, such as polymerization or oxidation of Lauryl Linolenate, or physical instability like crystallization of components.	1. Stability Studies: Conduct stability studies at various temperature and humidity conditions to understand the cause of viscosity changes.2. Antioxidants: If oxidation is suspected, consider adding an appropriate antioxidant.3. Formulation Re-evaluation: Re-assess the compatibility and concentration of all excipients.
Difficulty in achieving a homogenous mixture.	High interfacial tension between Lauryl Linolenate and other liquid phases.	1. High-Shear Mixing: Employ high-shear mixing to reduce droplet size and improve dispersion.[6] 2. Emulsifiers/Surfactants: Use an appropriate emulsifier or surfactant to reduce interfacial tension and stabilize the formulation.

Frequently Asked Questions (FAQs)

Q1: What is the typical viscosity of Lauryl Linolenate?

The viscosity of Lauryl Linolenate is not extensively documented in publicly available literature. However, based on data for similar long-chain fatty acid esters, its viscosity is expected to be in the range of other cosmetic esters and will decrease significantly with increasing temperature.[1][4][5] For example, the viscosity of various fatty acid methyl and ethyl esters can range from approximately 2 to 30 cSt at 40°C, depending on the specific fatty acid and alcohol chain length.[4]

Q2: How does temperature affect the viscosity of Lauryl Linolenate formulations?

The viscosity of fatty acid esters, and lipid-based formulations in general, is highly dependent on temperature. An increase in temperature leads to a decrease in viscosity.[1][2][3][4][5] This relationship is generally non-linear. For example, studies on various vegetable oils and fatty acid esters show a significant drop in viscosity when the temperature is raised from 20°C to 40°C.[3][4]

Q3: What are the most effective co-solvents for reducing the viscosity of Lauryl Linolenate formulations?

Low-viscosity esters and glycols are often effective. Common choices include:

• Ethanol: Known to reduce the viscosity of the continuous phase in emulsions.[7]

• Propylene (B89431) Glycol: A common solvent in pharmaceutical and cosmetic formulations that can reduce viscosity.[8][9][10][11][12]

• Isopropyl Myristate: A low-viscosity emollient ester that can be used to dilute more viscous lipids.[13][14][15]

The effectiveness of a co-solvent will depend on its miscibility with Lauryl Linolenate and the desired final properties of the formulation.

Q4: Can surfactants be used to lower the viscosity of Lauryl Linolenate formulations?

Yes, surfactants can help reduce viscosity, particularly in multi-phase systems. They act by reducing interfacial tension and can also disrupt the molecular interactions that contribute to high viscosity. The choice of surfactant will depend on the overall formulation composition and the desired hydrophilic-lipophilic balance (HLB).

Q5: Are there any analytical methods to predict the viscosity of a Lauryl Linolenate formulation?

While there are models to predict the viscosity of fatty acid ester mixtures, they often require extensive experimental data for calibration.[5][16] For a specific formulation, it is generally more practical to determine the viscosity experimentally.

Quantitative Data Summary

The following tables summarize the effect of temperature and co-solvents on the viscosity of fatty acid esters, which can be used as a reference for formulating with Lauryl Linolenate.

Table 1: Effect of Temperature on the Viscosity of Various Fatty Acid Esters

Fatty Acid Ester	Temperature (°C)	Kinematic Viscosity (cSt)
Methyl Oleate	20	~8.0
40	~4.5
70	~2.5
Methyl Linoleate	20	~6.5
40	~3.8
Methyl Linolenate	20	~5.5
40	~3.2

Data extrapolated and estimated from similar fatty acid methyl esters.[2][5][16][17]

Table 2: Effect of Co-solvents on the Viscosity of a Model Lipid Formulation

Co-solvent	Concentration (% w/w)	Approximate Viscosity Reduction (%)
Ethanol	10	15-25
20	30-45
40	50-70
Propylene Glycol	10	10-20
20	25-35
Isopropyl Myristate	10	20-30
20	40-55

Note: These are estimated values based on the known effects of these co-solvents on similar lipid-based systems and should be confirmed experimentally for your specific Lauryl Linolenate formulation.[7][8][9]

Experimental Protocols

Protocol 1: Viscosity Measurement of Lauryl Linolenate Formulations using a Rotational Viscometer

Objective: To accurately measure the dynamic viscosity of a Lauryl Linolenate formulation at a controlled temperature.

Materials and Equipment:

• Rotational Viscometer (e.g., Brookfield or similar)[18][19][20]

• Appropriate spindle for the expected viscosity range

• Temperature-controlled water bath or sample chamber

• Lauryl Linolenate formulation

• Beakers or sample containers

• Calibration fluids

Procedure:

• Instrument Calibration: Calibrate the viscometer according to the manufacturer's instructions using certified calibration fluids.[19]

• Sample Preparation: Place a sufficient volume of the Lauryl Linolenate formulation into a clean, dry beaker or the viscometer's sample chamber. Ensure there are no air bubbles.

• Temperature Equilibration: Place the sample in the temperature-controlled bath and allow it to equilibrate to the desired temperature (e.g., 25°C ± 0.1°C) for at least 30 minutes.[18]

• Spindle Selection: Choose a spindle that will give a torque reading between 10% and 100% of the instrument's range for the expected viscosity.[20]

• Measurement:

  • Immerse the selected spindle into the sample up to the immersion mark.

  • Set the rotational speed (RPM). For initial measurements, a mid-range speed is recommended.

  • Allow the spindle to rotate for a set period (e.g., 60 seconds) until the reading stabilizes.

  • Record the viscosity (in cP or mPa·s) and the torque percentage.

• Data Analysis: If the torque is outside the 10-100% range, adjust the spindle size or rotational speed and repeat the measurement.[20]

• Cleaning: Thoroughly clean the spindle and sample chamber immediately after use with an appropriate solvent.

Protocol 2: Evaluating the Effect of Temperature on Viscosity

Objective: To determine the viscosity profile of a Lauryl Linolenate formulation as a function of temperature.

Procedure:

• Follow steps 1-3 of Protocol 1, setting the initial temperature to the lowest point in your desired range (e.g., 20°C).

• Perform the viscosity measurement as described in steps 4-6 of Protocol 1.

• Increase the temperature of the water bath by a set increment (e.g., 5°C).

• Allow the sample to equilibrate at the new temperature for at least 20 minutes.

• Repeat the viscosity measurement.

• Continue this process for the entire desired temperature range.

• Plot the viscosity as a function of temperature to visualize the relationship.

Protocol 3: Screening Co-solvents for Viscosity Reduction

Objective: To determine the effectiveness of different co-solvents at various concentrations in reducing the viscosity of a Lauryl Linolenate formulation.

Procedure:

• Prepare a series of formulations containing Lauryl Linolenate and a single co-solvent at different concentrations (e.g., 5%, 10%, 15%, 20% w/w).

• Ensure each formulation is homogenous. Gentle heating and thorough mixing may be required.

• For each formulation, measure the viscosity at a constant temperature (e.g., 25°C) following Protocol 1.

• Prepare a control sample of 100% Lauryl Linolenate and measure its viscosity under the same conditions.

• Calculate the percentage of viscosity reduction for each co-solvent concentration relative to the control.

• Plot the viscosity or percentage viscosity reduction as a function of co-solvent concentration for each candidate.

Visualizations

Caption: Experimental workflow for viscosity reduction.

Caption: Key factors influencing formulation viscosity.

References

• 1. researchgate.net [researchgate.net]
• 2. Physical properties of fatty acid methyl esters. VI. Viscosity | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application [mdpi.com]
• 5. path.web.ua.pt [path.web.ua.pt]
• 6. ingrevo.com [ingrevo.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Density, viscosity, surface tension, and molar volume of propylene glycol + water mixtures from 293 to 323 K and correlations by the Jouyban–Acree model - Arabian Journal of Chemistry [arabjchem.org]
• 10. lyondellbasell.com [lyondellbasell.com]
• 11. magnumsolvent.com [magnumsolvent.com]
• 12. [PDF] VISCOSITY OF TERNARY SOLUTIONS COMPOSED OF PROPYLENE GLYCOL, ETHANOL AND WATER | Semantic Scholar [semanticscholar.org]
• 13. Effect of Adding Isopropyl Myristate to Microemulsions Based on Soybean Phosphatidylcholine and Triglycerides | Semantic Scholar [semanticscholar.org]
• 14. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 15. Isopropyl Myristate | C17H34O2 | CID 8042 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. What are the steps of the rotational viscometer viscosity detection method? Q&A | NBCHAO [en1.nbchao.com]
• 19. worldoftest.com [worldoftest.com]
• 20. Rotational viscometry | Anton Paar Wiki [wiki.anton-paar.com]

Reference Data & Comparative Studies

A Comparative Guide to Skin Penetration: α-Linolenic Acid vs. Oleic Acid as Surrogates for Lauryl Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl linolenate and lauryl oleate (B1233923) are fatty acid esters with potential applications in topical and transdermal formulations as emollients and penetration enhancers. Their efficacy in delivering active pharmaceutical ingredients (APIs) through the stratum corneum is largely attributed to their fatty acid components: α-linolenic acid and oleic acid, respectively. Both are 18-carbon fatty acids, with α-linolenic acid being polyunsaturated (C18:3) and oleic acid being monounsaturated (C18:1). This difference in saturation plays a crucial role in their interaction with the skin's lipid barrier. Lauryl alcohol, a 12-carbon fatty alcohol, also contributes to the overall effect on skin penetration.[1]

Quantitative Data on Skin Penetration Enhancement

The following table summarizes quantitative data from various studies on the penetration-enhancing effects of α-linolenic acid and oleic acid for different APIs. The "Enhancement Ratio" (ER) is a common metric used to quantify the increase in drug permeation in the presence of an enhancer compared to a control formulation without the enhancer.

Penetration Enhancer	Model Drug	Concentration of Enhancer	Skin Model	Enhancement Ratio (ER)	Reference
Oleic Acid	Diclofenac Diethylamine	0.75%	Ex vivo human skin	Significantly higher permeation than control	[2]
Oleic Acid	Indomethacin	-	Not Specified	~10-fold	[3]
Oleic Acid	Meloxicam	5-20% w/w in patch	Not Specified	1.070	[4]
Oleic Acid	Tolnaftate	Not Specified	Human skin ex vivo	1.867	[5]
α-Linolenic Acid	Lidocaine	Not Specified	Porcine skin	Enhanced penetration relative to vehicle	[6]
Linoleic Acid *	Dihydroquercetin	High concentration in natural oils	Not Specified	Significant enhancement	[7]

Note: Data for linoleic acid (C18:2), a structurally similar fatty acid to α-linolenic acid, is included due to the limited direct data for α-linolenic acid. Both are polyunsaturated and expected to have similar mechanisms of action.

Mechanism of Action: Disruption of Stratum Corneum Lipids

The primary mechanism by which unsaturated fatty acids like oleic acid and α-linolenic acid enhance skin penetration is through the disruption of the highly ordered intercellular lipid matrix of the stratum corneum.[3][8][9] This disruption increases the fluidity of the lipid bilayers, creating more permeable pathways for drug molecules to traverse.

Unsaturated fatty acids, with their kinked structures due to double bonds, are more effective at disrupting the tightly packed lipid chains compared to their saturated counterparts.[3] This leads to a phase transition from a gel-like to a more liquid-crystalline state, thereby reducing the barrier function of the stratum corneum.[8]

Experimental Protocols: In Vitro Skin Permeation Study

A standard method for evaluating the skin penetration of compounds is the in vitro permeation study using a Franz diffusion cell.[10][11][12] This method allows for the measurement of the flux of a substance across a skin sample.

Materials and Methods

• Skin Membrane: Excised human or animal (e.g., porcine) skin is commonly used. The skin is typically dermatomed to a specific thickness.[13]

• Franz Diffusion Cell: A vertical diffusion cell consisting of a donor chamber and a receptor chamber, between which the skin membrane is mounted.[10][11]

• Receptor Fluid: A buffer solution (e.g., phosphate-buffered saline) that fills the receptor chamber and is maintained at a constant temperature (typically 32°C) to mimic physiological conditions.[14]

• Test Formulation: The active ingredient dissolved in a vehicle containing the penetration enhancer (e.g., lauryl linolenate or lauryl oleate).

• Control Formulation: The active ingredient in the vehicle without the penetration enhancer.

• Analytical Method: High-performance liquid chromatography (HPLC) or a similar sensitive analytical technique to quantify the amount of the active ingredient that has permeated into the receptor fluid.

Experimental Workflow

Comparative Analysis and Discussion

• α-Linolenic Acid (for Lauryl Linolenate): As a polyunsaturated fatty acid, α-linolenic acid is expected to be a potent skin penetration enhancer. Its multiple double bonds create a more pronounced kink in its structure, potentially leading to greater disruption of the stratum corneum lipids compared to monounsaturated fatty acids.[6][7] Studies on the related linoleic acid suggest it can significantly disorder skin lipids.[7] However, some research indicates that while it enhances the penetration of certain drugs, it may be less effective than oleic acid for others and could potentially cause more irritation when conjugated.[6]

• Oleic Acid (for Lauryl Oleate): Oleic acid is a well-documented and widely used penetration enhancer.[3][8][9] Its mechanism of fluidizing the lipid bilayers is well-established.[8] It has been shown to be effective for a variety of drugs.[2][3][4] While generally considered safe, at higher concentrations, it can cause skin irritation.[2]

• Lauryl Alcohol Moiety: Lauryl alcohol (dodecanol) itself can act as a skin penetration enhancer.[15][16][17] However, studies have also shown a correlation between its penetration enhancement effect and its potential to cause skin irritation, as indicated by increased transepidermal water loss (TEWL) and erythema.[16][17] Therefore, the lauryl ester forms may have an additive or synergistic effect on penetration enhancement but also a potential for increased irritation.

Conclusion for Drug Development Professionals

Both lauryl linolenate and lauryl oleate are promising candidates for use as penetration enhancers in topical and transdermal formulations. The choice between them may depend on the specific properties of the API and the desired penetration profile.

• Lauryl linolenate , due to the polyunsaturated nature of α-linolenic acid, might offer a more significant disruption of the skin barrier, potentially leading to higher flux for certain APIs. However, the potential for skin irritation should be carefully evaluated.

• Lauryl oleate represents a well-established and effective penetration enhancer with a large body of supporting data. It provides a reliable option for enhancing the delivery of a wide range of molecules.

It is crucial to conduct direct comparative in vitro and in vivo studies with the specific API and final formulation to determine the optimal enhancer for a given application. Careful consideration of the concentration of the enhancer is necessary to balance efficacy with an acceptable skin irritation profile.

References

• 1. specialchem.com [specialchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Efficiency of Fatty Acids as Chemical Penetration Enhancers: Mechanisms and Structure Enhancement Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of Isopropyl Myristate and Oleic Acid as the Penetration Enhancer on Transdermal Patch: Characteristics and In-Vitro Diffusion [ejchem.journals.ekb.eg]
• 5. Studying the penetration of fatty acids into human skin by ex vivo TOF-SIMS imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Conjugates of unsaturated fatty acids with propylene glycol as potentially less-irritant skin penetration enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Skin Penetration Enhancement by Natural Oils for Dihydroquercetin Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 9. Examination of the mechanism of oleic acid-induced percutaneous penetration enhancement: an ultrastructural study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. 5 mm Franz Diffusion Cell, jacketed for in vitro Skin Permeation Test [xenometrix.ch]
• 12. Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchmgt.monash.edu [researchmgt.monash.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. US5219877A - Lauryl alcohol as skin penetration enhancer for topical imidazole agents - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]
• 17. Skin permeation enhancement effect and skin irritation of saturated fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Catalysts for Lauryl Linolenate Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of lauryl linolenate, an ester with significant potential in the pharmaceutical and cosmetic industries due to its bioactive properties, is critically dependent on the choice of catalyst. This guide provides an objective comparison of common enzymatic and heterogeneous acid catalysts used for this esterification reaction, supported by experimental data to aid in catalyst selection and process optimization.

At a Glance: Catalyst Performance Comparison

The following table summarizes the key performance indicators for three representative catalysts in the synthesis of lauryl linolenate and similar long-chain fatty acid esters. Direct comparative data for lauryl linolenate is limited; therefore, data from the esterification of lauric acid, linoleic acid, or oleic acid with lauryl alcohol or similar alcohols are included to provide a comprehensive overview.

Catalyst	Type	Typical Reaction Temperature (°C)	Substrate Molar Ratio (Alcohol:Acid)	Catalyst Loading (wt%)	Reaction Time (h)	Conversion/Yield (%)	Reusability
Novozym 435	Immobilized Lipase (B570770) (Candida antarctica Lipase B)	30 - 60	1:1 to 4:1	1 - 10	4 - 24	>95	High (up to 10-12 cycles with minimal activity loss)[1][2]
Amberlyst-15	Sulfonic Acid Resin	60 - 140	1:1 to 25:1	10 - 60	1 - 8	~28-98	Moderate (up to 4-9 cycles with some activity loss)[3][4][5]
Sulfated Zirconia	Solid Superacid	60 - 120	1:1 to 10:1	1 - 5	2 - 4	>98	High (robust with no leaching of sulfonic groups)[6][7][8]

Delving into the Catalysts: A Detailed Comparison

Enzymatic Catalysis: Novozym 435

Novozym 435, an immobilized lipase from Candida antarctica, is a widely utilized biocatalyst in ester synthesis. Its popularity stems from its high catalytic activity, broad substrate specificity, and excellent stability in organic solvents[9].

Advantages:

• High Selectivity: Lipases are highly specific, which minimizes the formation of by-products.

• Mild Reaction Conditions: Enzymatic reactions are typically conducted at lower temperatures, preserving the integrity of sensitive molecules like polyunsaturated fatty acids.

• Environmentally Benign: Biocatalysts are biodegradable and operate under greener conditions compared to many chemical catalysts.

• Excellent Reusability: Immobilization allows for easy recovery and reuse of the enzyme for multiple reaction cycles with little to no loss in activity[1][2].

Limitations:

• Higher Cost: Enzymes are generally more expensive than chemical catalysts.

• Slower Reaction Rates: Enzymatic reactions can be slower than their chemical counterparts.

• Susceptibility to Deactivation: Extreme pH, temperature, or the presence of certain solvents can denature the enzyme.

Heterogeneous Acid Catalysis: Amberlyst-15

Amberlyst-15 is a macroreticular polystyrene-based ion-exchange resin with sulfonic acid groups. It serves as a solid acid catalyst, offering an alternative to corrosive liquid acids like sulfuric acid[10].

Advantages:

• Ease of Separation: Being a solid, the catalyst is easily separated from the reaction mixture by filtration.

• Reduced Corrosion: Compared to liquid acids, solid acid catalysts are less corrosive to equipment.

• Cost-Effective: Generally less expensive than enzymatic catalysts.

Limitations:

• Lower Activity: Often requires higher temperatures and longer reaction times compared to homogeneous acid catalysts.

• Water Sensitivity: The presence of water, a byproduct of esterification, can deactivate the catalyst by hydrating the sulfonic acid groups[5].

• Moderate Reusability: While reusable, some loss of activity is often observed over multiple cycles due to mechanical degradation or fouling[4][5].

• Potential for Side Reactions: Higher reaction temperatures can lead to the formation of undesired by-products.

Heterogeneous Acid Catalysis: Sulfated Zirconia

Sulfated zirconia is a solid superacid catalyst known for its high thermal stability and strong acid sites. It has shown high activity in various esterification reactions[6][7][11].

Advantages:

• High Catalytic Activity: Often exhibits higher activity than other solid acid catalysts, approaching the efficiency of homogeneous acids in some cases.

• Robustness and Stability: Thermally stable and resistant to leaching of the active sulfonic groups, leading to excellent reusability[6][7].

• Water Tolerance: Can maintain activity in the presence of water to some extent.

Limitations:

• Preparation Complexity: The synthesis of highly active sulfated zirconia can be sensitive to preparation parameters like calcination temperature[11].

• Potential for By-product Formation: Like other strong acid catalysts, it can promote side reactions at elevated temperatures.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Lauryl Linolenate using Novozym 435

Materials:

• Linolenic acid

• Lauryl alcohol

• Novozym 435 (immobilized Candida antarctica lipase B)

• Anhydrous n-hexane (or other suitable organic solvent)

• Molecular sieves (3Å), activated

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve linolenic acid and lauryl alcohol in anhydrous n-hexane. A typical molar ratio is 1:1 to 1:3 (linolenic acid:lauryl alcohol).

• Add Novozym 435 to the reaction mixture. The enzyme loading is typically 5-10% (w/w) based on the total weight of the substrates.

• Add activated molecular sieves (approximately 10% w/v) to adsorb the water produced during the reaction, thereby shifting the equilibrium towards ester formation.

• Seal the flask and incubate the reaction mixture at 40-50°C with constant stirring for 8-24 hours.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing the conversion of linolenic acid using gas chromatography (GC) or titration.

• Upon completion, stop the reaction by filtering off the enzyme and molecular sieves.

• The immobilized enzyme can be washed with fresh solvent and stored for reuse.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude lauryl linolenate.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Heterogeneous Acid-Catalyzed Synthesis of Lauryl Linolenate using Amberlyst-15

Materials:

• Linolenic acid

• Lauryl alcohol

• Amberlyst-15 (pre-dried)

• Toluene (or other suitable high-boiling point solvent)

• Dean-Stark apparatus

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a Dean-Stark trap, add linolenic acid, lauryl alcohol, and toluene. A molar excess of lauryl alcohol (e.g., 1.5:1 to 3:1 alcohol to acid) is often used to drive the reaction.

• Add pre-dried Amberlyst-15 to the mixture. The catalyst loading can range from 10% to 30% (w/w) of the linolenic acid.

• Heat the reaction mixture to reflux (typically 110-120°C for toluene) with vigorous stirring.

• Continuously remove the water formed during the reaction using the Dean-Stark trap.

• Monitor the reaction progress by analyzing the acid value of the reaction mixture or by GC.

• Once the desired conversion is achieved (typically after 2-6 hours), cool the reaction mixture to room temperature.

• Separate the Amberlyst-15 catalyst by filtration. The catalyst can be washed with solvent, dried, and reused.

• Remove the solvent and excess lauryl alcohol from the filtrate by vacuum distillation.

• The resulting crude product can be further purified if necessary.

Visualizing the Process and Logic

Caption: General experimental workflow for the synthesis of lauryl linolenate.

Caption: Decision logic for selecting a catalyst based on key process requirements.

Conclusion

The choice of catalyst for lauryl linolenate synthesis is a trade-off between reaction efficiency, cost, and environmental impact. For applications demanding high purity and the preservation of the delicate polyunsaturated structure of linolenic acid, enzymatic catalysts like Novozym 435 are superior due to their high selectivity and mild operating conditions. For larger-scale production where cost is a primary driver, heterogeneous acid catalysts such as Amberlyst-15 and sulfated zirconia offer a more economical alternative, albeit with potentially lower selectivity and the need for more robust reaction conditions. The data and protocols presented in this guide provide a foundation for researchers to make informed decisions and to develop efficient and sustainable processes for the synthesis of lauryl linolenate.

References

• 1. A kinetic study on the Novozyme 435-catalyzed esterification of free fatty acids with octanol to produce octyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimization of esterification reactions of perillyl alcohol with different fatty acids catalyzed by Novozym® 435 lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Effect of Co-solvent on Esterification of Oleic Acid Using Amberlyst 15 as Solid Acid Catalyst in Biodiesel Production | MATEC Web of Conferences [matec-conferences.org]
• 5. matec-conferences.org [matec-conferences.org]
• 6. Sulfated zirconia as a robust superacid catalyst for multiproduct fatty acid esterification - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Transesterification of soybean oil catalyzed by sulfated zirconia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. quod.lib.umich.edu [quod.lib.umich.edu]
• 11. scholarly.org [scholarly.org]

Validating the Purity of Lauryl Linolenate: A Comparative Guide to Titrimetric and Instrumental Methods

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is paramount. Lauryl linolenate, an ester of lauryl alcohol and α-linolenic acid, finds applications in various fields, and its purity directly impacts experimental outcomes and product quality. This guide provides a detailed comparison of traditional titration methods and modern instrumental techniques for validating the purity of Lauryl linolenate, complete with experimental protocols and data presentation.

Chapter 1: Purity Validation by Titration

Titration methods are classical analytical techniques that provide valuable information about the overall purity of fatty acid esters like Lauryl linolenate. They are cost-effective and do not require sophisticated instrumentation.

Saponification Value Titration

The saponification value (SV) is the number of milligrams of potassium hydroxide (B78521) (KOH) required to saponify one gram of a fat or oil.[1] It is a measure of the average molecular weight of the fatty acids in the sample.[1] For a pure ester, the saponification value is inversely proportional to its molecular weight.[2] A lower-than-expected SV can indicate the presence of high molecular weight impurities or adulterants.

Experimental Protocol:

• Sample Preparation: Accurately weigh approximately 2 g of the Lauryl linolenate sample into a 250 mL flask.[3]

• Reagent Addition: Add 25 mL of 0.5 N alcoholic KOH solution to the flask.[3]

• Saponification: Connect the flask to a reflux condenser and boil the mixture gently for 60 minutes to ensure complete saponification.[3]

• Blank Preparation: Prepare a blank sample containing only 25 mL of the 0.5 N alcoholic KOH solution and reflux for the same duration.[3]

• Titration: After cooling, add a few drops of phenolphthalein (B1677637) indicator to both the sample and blank flasks. Titrate the excess KOH with a standardized 0.5 N hydrochloric acid (HCl) solution until the pink color disappears.[3]

• Calculation: The saponification value is calculated using the following formula:

  • SV = [(B - S) * N * 56.1] / W

  • Where:

    • B = volume of HCl solution used for the blank (mL)

    • S = volume of HCl solution used for the sample (mL)

    • N = Normality of the HCl solution

    • 56.1 = Molecular weight of KOH ( g/mol )[3]

    • W = Weight of the sample (g)[3]

Iodine Value Titration

The iodine value (IV) measures the degree of unsaturation in a fat or oil, defined as the grams of iodine absorbed by 100 grams of the sample.[4] Lauryl linolenate contains a polyunsaturated linolenate chain, which is reactive towards iodine.[4] A lower-than-expected iodine value suggests impurities with lower degrees of unsaturation or degradation of the double bonds through oxidation.

Experimental Protocol:

• Sample Preparation: Weigh an appropriate amount of the Lauryl linolenate sample into a flask. Dissolve it in a suitable solvent like chloroform.[5]

• Reagent Addition: Add a known excess of Wijs solution (iodine monochloride in glacial acetic acid).[6]

• Reaction: Stopper the flask and allow it to stand in the dark for 30 minutes for the reaction to complete.[6]

• Blank Preparation: A blank is prepared under the same conditions without the sample.

• Titration: Add a potassium iodide (KI) solution to the flask, which converts the unreacted iodine monochloride to iodine. Titrate the liberated iodine with a standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution until the solution turns pale yellow. Add a starch indicator and continue the titration until the blue color disappears.[5][7]

• Calculation: The iodine value is calculated using the formula:

  • IV = [(B - S) * N * 12.69] / W

  • Where:

    • B = volume of Na₂S₂O₃ solution used for the blank (mL)

    • S = volume of Na₂S₂O₃ solution used for the sample (mL)

    • N = Normality of the Na₂S₂O₃ solution

    • 12.69 = conversion factor (from molecular weight of iodine)

    • W = Weight of the sample (g)

Acid Value Titration

The acid value (AV) is the number of milligrams of KOH required to neutralize the free fatty acids in one gram of the sample.[8] It is a measure of the extent of hydrolysis of the ester.[8] A high acid value in Lauryl linolenate indicates degradation, which can occur due to moisture, temperature, or enzymatic activity.[8]

Experimental Protocol:

• Sample Preparation: Dissolve a known weight (1-10 g) of the Lauryl linolenate sample in 50 mL of a neutralized solvent (e.g., a mixture of ethanol (B145695) and diethyl ether).[9][10]

• Indicator Addition: Add a few drops of phenolphthalein indicator.[9]

• Titration: Titrate the sample against a standardized 0.1 N KOH solution until a faint pink color persists for about 15-30 seconds.[8][9]

• Calculation: The acid value is calculated as follows:

  • AV = (V * N * 56.1) / W

  • Where:

    • V = volume of KOH solution used for the titration (mL)

    • N = Normality of the KOH solution

    • 56.1 = Molecular weight of KOH ( g/mol )

    • W = Weight of the sample (g)

Chapter 2: Alternative and Advanced Methods for Purity Validation

While titration methods are useful for assessing bulk properties, they lack the specificity to identify and quantify individual impurities. For a more comprehensive purity profile, instrumental methods are superior.

• Gas Chromatography (GC): GC is a powerful technique for separating and quantifying the fatty acid components of a sample. Prior to analysis, the Lauryl linolenate is typically transesterified to form fatty acid methyl esters (FAMEs), which are volatile and suitable for GC analysis.[11] GC can provide a detailed fatty acid profile, allowing for the identification and quantification of any other fatty acid esters present as impurities.[12]

• High-Performance Liquid Chromatography (HPLC): HPLC is another separation technique that can be used to analyze fatty acids, often without the need for derivatization.[13] It is particularly useful for separating geometric isomers (cis/trans) of unsaturated fatty acids.[13]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a rapid and non-destructive technique that identifies functional groups within a molecule.[14] For Lauryl linolenate, the characteristic ester carbonyl (C=O) stretch can be observed around 1735-1750 cm⁻¹.[15][16] FTIR can be used to detect impurities by identifying unexpected peaks or shifts in characteristic peaks.[14] When combined with chemometric methods, it can be a powerful tool for quantitative analysis of adulteration.[14]

Chapter 3: Comparative Analysis

The choice of method for validating the purity of Lauryl linolenate depends on the specific requirements of the analysis.

Table 1: Comparison of Analytical Methods for Lauryl Linolenate Purity

Parameter	Titration (SV, IV, AV)	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Fourier-Transform Infrared (FTIR) Spectroscopy
Information Provided	Bulk properties (Avg. MW, Unsaturation, Free Acids)	Detailed fatty acid profile, quantification of individual components[17][12]	Separation and quantification of fatty acids, isomer separation[13]	Functional group identification, detection of adulterants[14]
Specificity	Low	High	High	Medium to High
Sensitivity	Milligram to gram scale	Microgram to nanogram scale	Microgram to nanogram scale	Percent level, lower with chemometrics[14]
Sample Throughput	Low to Medium	High (with autosampler)	High (with autosampler)	Very High
Cost & Complexity	Low	High	High	Medium
Destructive/Non-destructive	Destructive	Destructive	Destructive	Non-destructive[14]

Visualizing the Workflow and Decision Process

Caption: Experimental workflow for Lauryl linolenate purity validation.

Caption: Decision tree for selecting an analytical method.

Conclusion

Validating the purity of Lauryl linolenate can be effectively achieved through a variety of methods. Titration techniques, including the determination of saponification, iodine, and acid values, offer a cost-effective approach to assess the overall quality and integrity of the ester. However, for a comprehensive understanding of the impurity profile, including the identification and quantification of specific contaminants, advanced instrumental methods such as Gas Chromatography and HPLC are indispensable. FTIR spectroscopy provides a rapid, non-destructive alternative for screening and detecting adulteration. The selection of the most appropriate method should be guided by the specific analytical needs, available resources, and the required level of detail in the purity assessment.

References

• 1. byjus.com [byjus.com]
• 2. Aquadocs Repository [aquadocs.org]
• 3. quora.com [quora.com]
• 4. britannica.com [britannica.com]
• 5. m.youtube.com [m.youtube.com]
• 6. A miniaturized iodine value assay for quantifying the unsaturated fatty acid content of lipids, lipid mixtures, and biological membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. fssai.gov.in [fssai.gov.in]
• 9. scribd.com [scribd.com]
• 10. xylem.com [xylem.com]
• 11. Fatty Acids Analysis by Gas Chromatography - Impact Solutions [impact-solutions.co.uk]
• 12. Gas chromatographic analysis of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. hplc.eu [hplc.eu]
• 14. bhooc.com [bhooc.com]
• 15. rockymountainlabs.com [rockymountainlabs.com]
• 16. orgchemboulder.com [orgchemboulder.com]
• 17. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]

A Comparative Guide to the Cross-Validation of Lauryl Linolenate Quantification Methods

For researchers, scientists, and drug development professionals, the accurate quantification of Lauryl Linolenate, a long-chain fatty acid ester, is critical for product development, quality control, and various research applications. The selection of an appropriate analytical method is paramount to ensure data reliability and consistency. This guide provides an objective comparison of the primary analytical techniques used for Lauryl Linolenate quantification—Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC)—supported by experimental data and detailed methodologies for cross-validation.

Comparison of Analytical Methods

The two most prominent techniques for the analysis of fatty acid esters like Lauryl linolenate are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[1] The choice between these methods often depends on the sample matrix, the required sensitivity, and the specific information sought (e.g., separation of isomers).[2]

Gas Chromatography (GC) is a well-established and robust technique for the analysis of volatile and semi-volatile compounds. For fatty acid esters, GC, particularly with a Flame Ionization Detector (FID), is a commonly used method.[3] To enhance volatility, Lauryl linolenate is typically transesterified to its corresponding fatty acid methyl ester (FAME), methyl linolenate, prior to analysis.[4]

High-Performance Liquid Chromatography (HPLC) is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[5] This makes it a viable option for the direct analysis of Lauryl linolenate without the need for derivatization. Various detectors can be coupled with HPLC, such as Ultraviolet (UV) and Charged Aerosol Detectors (CAD) or Evaporative Light Scattering Detectors (ELSD).[6]

Below is a summary of the performance characteristics of these methods based on validation parameters for similar long-chain fatty acid esters.

Data Presentation: Performance Comparison of Analytical Methods

Parameter	GC-FID (as FAME)	HPLC-UV	HPLC-CAD/ELSD
Linearity (r²)	> 0.999[4]	≥ 0.998[7]	≥ 0.997[6]
Limit of Detection (LOD)	0.21 to 0.54 µg/mL[4]	Analyte dependent, can be in the ng range with chromophores[1]	0.040 to 0.421 mg/ml[6]
Limit of Quantification (LOQ)	0.63 to 1.63 µg/mL[4]	Analyte dependent[8]	0.122 to 1.277 mg/ml[6]
Precision (%RSD)	< 3%[9]	< 2%[7]	< 6%
Accuracy (Recovery %)	95-105% (typical)	97.1–101.9%[7]	95-105% (typical)
Derivatization	Required (Transesterification to FAME)[4]	Not required[1]	Not required
Suitability for Isomer Separation	Can be challenging for geometric isomers[2]	Superior for geometric and positional isomers[2]	Dependent on chromatographic separation
Compound Stability	High temperatures can degrade heat-labile compounds[2]	Operates at ambient or near-ambient temperatures[2]	Operates at ambient or near-ambient temperatures

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical results. Below are representative protocols for the quantification of Lauryl Linolenate using GC-FID and HPLC-UV.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

1. Sample Preparation (Transesterification to FAME)

• Accurately weigh approximately 100 mg of the Lauryl linolenate sample into a screw-capped tube.

• Add 2 mL of a 0.5 M solution of sodium methoxide (B1231860) in methanol.

• Heat the mixture at 50-60°C for 10-15 minutes with occasional vortexing.

• After cooling, add 2 mL of a saturated sodium chloride solution and 2 mL of hexane (B92381).

• Vortex thoroughly and allow the layers to separate.

• Carefully transfer the upper hexane layer containing the fatty acid methyl esters (FAMEs) to a clean vial for GC analysis.

2. GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system or equivalent.[3]

• Column: DB-FastFAME (30 m × 250 µm, 0.25 µm) or equivalent polar capillary column.[3]

• Injector Temperature: 250°C.[4]

• Detector Temperature (FID): 260°C.[4]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 240°C.

  • Hold at 240°C for 5 minutes.[4]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

3. Data Analysis

• Identify the methyl linolenate peak by comparing its retention time with that of a certified reference standard.

• Quantify Lauryl linolenate by relating the peak area of methyl linolenate to a calibration curve prepared from Lauryl linolenate standards that have undergone the same transesterification process.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV) Protocol

1. Sample Preparation

• Accurately weigh approximately 100 mg of the Lauryl linolenate sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent such as acetonitrile (B52724) or a mixture of acetonitrile and isopropanol.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-UV Instrumentation and Conditions

• HPLC System: A system with a pump, autosampler, column oven, and UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[7]

• Mobile Phase: Isocratic elution with acetonitrile at a flow rate of 1.0 mL/min. A gradient elution with a mixture of acetonitrile and water may be required for samples containing multiple components.[9]

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• UV Detection Wavelength: 205 nm (where fatty acid esters exhibit absorbance).[9]

3. Data Analysis

• Identify the Lauryl linolenate peak by comparing its retention time with that of a reference standard.

• Quantify Lauryl linolenate by comparing its peak area to a calibration curve prepared from Lauryl linolenate standards of known concentrations.

Mandatory Visualization

Cross-Validation Workflow

The following diagram illustrates a logical workflow for the cross-validation of two analytical methods for Lauryl linolenate quantification.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. static.igem.org [static.igem.org]
• 3. agilent.com [agilent.com]
• 4. Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products [mdpi.com]
• 5. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 6. Optimization and comparison of GC-FID and HPLC-ELSD methods for determination of lauric acid, mono-, di-, and trilaurins in modified coconut oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Validation of a reversed-phase HPLC method for quantitative amino acid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ri.conicet.gov.ar [ri.conicet.gov.ar]

A Comparative Guide to the Synthesis of Lauryl Linolenate: Enzymatic vs. Chemical Methods

For researchers, scientists, and drug development professionals, the synthesis of high-purity esters like lauryl linolenate is a critical process. This guide provides an objective comparison of enzymatic and chemical synthesis routes, supported by experimental data, to inform the selection of the most suitable method for specific applications.

Lauryl linolenate, an ester of lauryl alcohol and α-linolenic acid, finds applications in various fields, including cosmetics, pharmaceuticals, and as a bioactive lipid. The choice of synthesis method, whether enzymatic or chemical, significantly impacts the product's purity, yield, and the overall environmental footprint of the process. This guide delves into the specifics of both approaches, offering a comprehensive overview for informed decision-making.

At a Glance: Key Performance Metrics

Parameter	Enzymatic Synthesis	Chemical Synthesis
Catalyst	Lipase (B570770) (e.g., from Candida antarctica)	Strong acids (e.g., H₂SO₄), organometallic catalysts
Reaction Temperature	Mild (e.g., 40-60°C)	High (e.g., 130-200°C)
Reaction Time	Typically 4-24 hours	Typically 1-10 hours
Yield	Generally high, can exceed 95% under optimized conditions.[1]	High, can reach over 98%.[2]
Purity & Selectivity	High selectivity, fewer byproducts	Prone to side reactions and color formation
Environmental Impact	Greener process, biodegradable catalyst, milder conditions	Use of harsh chemicals, higher energy consumption
Catalyst Reusability	Immobilized enzymes can be recovered and reused	Catalyst neutralization and removal can be complex

Experimental Protocols

Enzymatic Synthesis: Lipase-Catalyzed Esterification

This protocol describes a general procedure for the lipase-catalyzed synthesis of lauryl linolenate, adapted from methodologies for similar long-chain fatty acid esters.[3]

Materials:

• α-Linolenic acid

• Lauryl alcohol (Dodecanol)

• Immobilized Lipase (e.g., Candida antarctica lipase B - Novozym® 435)

• Organic Solvent (e.g., n-hexane, or solvent-free system)

• Molecular sieves (optional, for water removal)

• Glass reactor with magnetic stirrer and temperature control

• Filtration apparatus

Procedure:

• Substrate Preparation: In a glass reactor, dissolve α-linolenic acid and lauryl alcohol in the chosen organic solvent. For a solvent-free system, gently heat the substrates to melt them. A typical starting molar ratio is 1:1.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The amount of enzyme is typically between 5-10% (w/w) of the total substrate mass.[3]

• Reaction Incubation: Incubate the mixture at a controlled temperature (e.g., 40-60°C) with constant stirring for a specified duration (e.g., 4-24 hours).[3] To drive the equilibrium towards product formation, water produced during the reaction can be removed by adding molecular sieves or conducting the reaction under vacuum.

• Enzyme Recovery: After the reaction, separate the immobilized enzyme from the mixture by filtration. The enzyme can be washed with a solvent and reused for subsequent batches.

• Product Purification: The filtrate contains the lauryl linolenate product. The solvent, if used, can be removed by rotary evaporation. The crude product can be purified by washing with a weak alkaline solution to remove any residual free fatty acids, followed by washing with water and drying.

Chemical Synthesis: Acid-Catalyzed Direct Esterification

This protocol is based on general methods for fatty acid esterification and specific examples like the synthesis of lauryl oleate (B1233923).[2]

Materials:

• α-Linolenic acid

• Lauryl alcohol

• Acid Catalyst (e.g., dry hydrogen catalytic resin, sulfuric acid)

• Nitrogen gas supply

• Reaction kettle with heating and stirring capabilities

• Vacuum distillation apparatus

Procedure:

• Reactant Charging: In a reaction kettle, add the acid catalyst. Then, add α-linolenic acid and lauryl alcohol. The molar ratio of lauryl alcohol to α-linolenic acid is typically in excess, for example, 1.2:1 to 5:1.[2] The catalyst amount can be 1-10% of the fatty acid mass.[2]

• Inert Atmosphere: Purge the reactor with nitrogen gas to create an inert atmosphere and prevent oxidation of the unsaturated fatty acid.

• Esterification Reaction: Heat the mixture to a high temperature (e.g., 130-200°C) under normal pressure with continuous stirring for 1-10 hours.[2]

• Removal of Byproducts and Excess Reactants: After the reaction, apply a vacuum (e.g., 1-10 mmHg) to evaporate unreacted lauryl alcohol and the byproduct, water.[2] Bubbling nitrogen through the mixture can aid in stripping the remaining volatiles.

• Product Recovery: Cool the reaction product to below 50°C under a nitrogen blanket. Filter the mixture to remove the catalyst and obtain the crude lauryl linolenate. Further purification may be required to remove colored impurities.

Visualizing the Synthesis Workflows

The following diagrams illustrate the logical flow of both the enzymatic and chemical synthesis processes.

Enzymatic Synthesis Workflow

Chemical Synthesis Workflow

Discussion and Conclusion

The choice between enzymatic and chemical synthesis of lauryl linolenate hinges on the desired product quality, scalability, and environmental considerations.

Enzymatic synthesis offers the significant advantages of high selectivity and mild reaction conditions.[3] This specificity results in a purer product with fewer byproducts, simplifying downstream purification processes. The use of lower temperatures also preserves the integrity of the polyunsaturated fatty acid, which can be sensitive to the high temperatures used in chemical synthesis. The ability to reuse the immobilized enzyme catalyst makes the process more cost-effective and sustainable in the long run.

Chemical synthesis , on the other hand, is a well-established method that can offer faster reaction times and potentially higher throughput in some industrial settings.[2] However, the harsh reaction conditions, including high temperatures and strong acid catalysts, can lead to the formation of undesirable byproducts and color impurities, necessitating more rigorous purification steps. The environmental concerns associated with the use and disposal of strong acids and the higher energy consumption are also significant drawbacks.

For applications in drug development and high-end cosmetics, where product purity and the absence of harsh chemical residues are paramount, enzymatic synthesis is the superior choice. For industrial applications where cost and reaction speed are the primary drivers and extensive purification is feasible, chemical synthesis may still be considered. However, with the increasing emphasis on green chemistry and sustainable manufacturing, the enzymatic route presents a more forward-looking and environmentally responsible approach to the synthesis of lauryl linolenate.

References

• 1. researchgate.net [researchgate.net]
• 2. CN101747191B - A kind of preparation method of lauryl oleate - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Internal Standards for Fatty Acid Analysis: Lauryl Linolenate vs. Other Fatty Acid Esters

In the precise quantification of fatty acids by chromatographic methods, the use of an internal standard (IS) is crucial for achieving accurate and reliable results. An internal standard helps to correct for variations in sample preparation, injection volume, and instrument response. The choice of an appropriate internal standard is paramount and depends on several factors, including its chemical and physical properties, and its behavior in the analytical system. This guide provides a comparative overview of lauryl linolenate versus other commonly used fatty acid esters as internal standards, with a focus on their application in gas chromatography-mass spectrometry (GC-MS).

Selection Criteria for an Internal Standard

An ideal internal standard should possess the following characteristics:

• It should be chemically similar to the analytes of interest.

• It must not be naturally present in the sample matrix.

• It should be chromatographically resolved from the analytes.

• It should have a similar response factor to the analytes, or its response factor should be well-established.

• It should be stable and commercially available in high purity.

Fatty acid esters are frequently employed as internal standards in fatty acid analysis due to their structural similarity to the target analytes (often analyzed as fatty acid methyl esters, FAMEs). Common choices include odd-chain fatty acid esters (e.g., methyl heptadecanoate) and stable isotope-labeled (deuterated) fatty acid esters.

Physicochemical Properties of Selected Fatty Acid Ester Internal Standards

The selection of an internal standard is often guided by its physicochemical properties, which influence its chromatographic behavior. Below is a comparison of lauryl linolenate with other common fatty acid ester internal standards. Due to the limited availability of experimental data for lauryl linolenate, the properties of the structurally similar lauryl oleate (B1233923) are included as an estimate.

Property	Lauryl Linolenate (estimated)	Methyl Heptadecanoate	Methyl Nonadecanoate	Deuterated Methyl Oleate (d3)
Molecular Formula	C30H54O2	C18H36O2	C20H40O2	C19H33D3O2
Molecular Weight ( g/mol )	446.75	284.48	312.53	299.51[1]
Boiling Point (°C)	~520 (predicted for lauryl oleate)	152-153 @ 0.05 mmHg[2][3]	Not available	218 @ 20 mmHg (for non-deuterated)[4]
Melting Point (°C)	~14.5 (predicted for lauryl oleate)	27-30.3[2][3][5]	37-40[6][7]	-20 (for non-deuterated)[8]
Kovats Retention Index (non-polar column)	~3122 (for lauryl oleate)[9]	Not available	Not available	Not available

Note: Data for lauryl linolenate is estimated based on the properties of lauryl oleate due to the lack of available experimental data. Lauryl oleate has the same lauryl (C12) ester group and an 18-carbon fatty acid chain, differing only in the degree of unsaturation (one double bond in oleate vs. three in linolenate). This structural similarity suggests that their chromatographic behavior would be comparable, though not identical.

Performance Comparison of Internal Standards

Performance Metric	Lauryl Linolenate (Anticipated)	Odd-Chain FAMEs (e.g., C17:0, C19:0)	Deuterated FAMEs
Linearity (R²)	>0.99	>0.99	>0.99
Recovery (%)	Expected to be similar to other long-chain esters	82-109.9	Typically 80-110
Precision (%RSD)	Dependent on experimental conditions	2.77-5.82 (Intra-day)	<15% (Inferred)
Matrix Effect Compensation	Potentially good due to structural similarity to long-chain fatty acids	Good, but may differ slightly from endogenous fatty acids	Excellent, as it co-elutes with the native analyte

Lauryl Linolenate : As a long-chain fatty acid ester, lauryl linolenate would be expected to have good solubility in organic solvents used for lipid extraction and to behave chromatographically similarly to other long-chain fatty acids. Its larger molecular weight compared to methyl esters would result in a longer retention time, which could be advantageous in separating it from earlier eluting analytes. However, its suitability would need to be empirically validated for specific applications.

Odd-Chain Fatty Acid Methyl Esters (e.g., Methyl Heptadecanoate, Methyl Nonadecanoate) : These are widely used because they are typically absent in biological samples.[10] They are structurally similar to the common even-chained fatty acids and generally exhibit good recovery and precision.[11]

Deuterated Fatty Acid Methyl Esters : Stable isotope-labeled internal standards are considered the "gold standard" for mass spectrometry-based quantification.[12] They have nearly identical chemical and physical properties to their endogenous counterparts, leading to very similar extraction efficiencies and chromatographic retention times. This co-elution is highly effective in compensating for matrix effects.[12][13]

Experimental Protocols

Detailed and validated experimental protocols are essential for the reliable quantification of fatty acids. Below are methodologies for key experiments to evaluate the performance of an internal standard.

General Workflow for Fatty Acid Analysis using an Internal Standard

The following diagram illustrates a typical workflow for the analysis of fatty acids in a biological sample using an internal standard.

Workflow for Fatty Acid Analysis with an Internal Standard.

Protocol for Assessment of Linearity

Objective: To determine the linear range of the analytical method for the target fatty acids using the internal standard.

Procedure:

• Prepare a series of at least five calibration standards with increasing concentrations of the target fatty acid analytes.

• Add a constant, known concentration of the internal standard to each calibration standard.

• Analyze each calibration standard by GC-MS.

• For each analyte, calculate the ratio of its peak area to the peak area of the internal standard.

• Plot the peak area ratio (y-axis) against the concentration of the analyte (x-axis).

• Perform a linear regression analysis and determine the coefficient of determination (R²). An R² value > 0.99 is generally considered acceptable.[14][15][16][17]

Protocol for Determination of Recovery and Matrix Effects

Objective: To evaluate the extraction efficiency (recovery) of the analytes and the influence of the sample matrix on the analytical signal (matrix effect).

Procedure: This protocol involves the analysis of three sets of samples:[6]

• Set 1 (Neat Solution): Analyte and internal standard are prepared in a clean solvent at a known concentration.

• Set 2 (Pre-extraction Spike): A blank matrix sample is spiked with the analyte and internal standard before the extraction procedure.

• Set 3 (Post-extraction Spike): A blank matrix sample is extracted first, and then the extract is spiked with the analyte and internal standard.

Calculations:

• Recovery (%) = (Peak area of analyte in Set 2 / Peak area of analyte in Set 3) x 100

• Matrix Effect (%) = ((Peak area of analyte in Set 3 / Peak area of analyte in Set 1) - 1) x 100

A matrix effect close to 0% indicates no significant signal suppression or enhancement. A recovery value close to 100% indicates high extraction efficiency.

Protocol for Evaluation of Method Precision

Objective: To assess the repeatability (intra-day precision) and intermediate precision (inter-day precision) of the analytical method.

Procedure:

• Prepare quality control (QC) samples at low, medium, and high concentrations of the analytes within the linear range.

• Spike each QC sample with the internal standard at a constant concentration.

• Repeatability (Intra-day precision): Analyze multiple replicates (e.g., n=5) of each QC level on the same day under the same conditions.

• Intermediate Precision (Inter-day precision): Analyze multiple replicates of each QC level on different days, preferably with different analysts or on different instruments.

• Calculate the mean, standard deviation, and relative standard deviation (%RSD) for the measured concentrations at each QC level for both intra- and inter-day assessments. The %RSD is a measure of precision.

Logical Framework for Internal Standard Selection

The selection of an appropriate internal standard is a critical step in method development. The following diagram outlines the decision-making process.

Decision-making workflow for selecting an internal standard.

Conclusion

The choice of an internal standard for fatty acid analysis requires careful consideration of its physicochemical properties and a thorough validation of its performance. While deuterated internal standards are often the preferred choice for mass spectrometry-based methods due to their ability to effectively compensate for matrix effects, odd-chain fatty acid esters like methyl heptadecanoate represent a reliable and more cost-effective alternative.

Lauryl linolenate, due to its long alkyl chain and ester functionality, presents a theoretically suitable option, particularly for the analysis of other long-chain fatty acids. However, the current lack of available experimental data on its performance necessitates a thorough in-house validation before it can be confidently implemented in routine analytical methods. Researchers should weigh the potential benefits of a structurally similar long-chain ester against the well-established performance of more common internal standards. The detailed protocols provided in this guide offer a framework for conducting such a validation.

References

• 1. LAURYL LINOLENATE [chemicalbook.com]
• 2. Standardized Procedure for the Simultaneous Determination of the Matrix Effect, Recovery, Process Efficiency, and Internal Standard Association - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Retention Index Prediction Using Quantitative Structure-Retention Relationships for Improving Structure Identification in Nontargeted Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. A comprehensive method for determination of fatty acids in the initial oral biofilm (pellicle) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ema.europa.eu [ema.europa.eu]
• 17. researchgate.net [researchgate.net]

Lauryl Linolenate vs. Free Linolenic Acid: A Comparative Analysis of Biological Activity

For Researchers, Scientists, and Drug Development Professionals

The search for novel therapeutic agents often involves the modification of known bioactive molecules to enhance their efficacy, stability, or delivery. Alpha-linolenic acid (ALA), an essential omega-3 fatty acid, is well-documented for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer effects.[1][2][3] Esterification of fatty acids is a common strategy to alter their physicochemical properties, which may, in turn, modulate their biological actions. This guide provides a comparative overview of the known biological activities of free α-linolenic acid and discusses the potential implications of its esterification to lauryl linolenate.

While extensive data exists for free α-linolenic acid, it is important to note that no direct experimental studies comparing the biological activity of lauryl linolenate to free linolenic acid were identified in the current scientific literature. Therefore, this guide will present the established activities of free linolenic acid and infer the potential activities of lauryl linolenate based on the known effects of esterification on other fatty acids.

I. Comparative Summary of Biological Activities

The following table summarizes the key biological activities of free α-linolenic acid. The corresponding activities for lauryl linolenate are yet to be experimentally determined and are presented here as hypothetical, based on the principle that esterification can either maintain, enhance, or diminish the activity of the parent compound.

Biological Activity	Free α-Linolenic Acid	Lauryl Linolenate (Hypothetical)
Anti-inflammatory	Demonstrated inhibition of pro-inflammatory mediators such as nitric oxide (NO), cyclooxygenase-2 (COX-2), and various cytokines (e.g., TNF-α, IL-6).[4][5][6]	Activity is unconfirmed. Esterification could potentially alter bioavailability and interaction with inflammatory pathway components.
Antioxidant	Exhibits free radical scavenging activity and can reduce oxidative stress markers.[3]	Activity is unconfirmed. The ester bond might influence the molecule's ability to donate hydrogen atoms and scavenge radicals.
Anticancer	Shown to inhibit proliferation and induce apoptosis in various cancer cell lines.[7][8][9]	Activity is unconfirmed. Changes in cellular uptake and metabolism due to the lauryl group could affect its anticancer efficacy.

II. Detailed Experimental Protocols

To facilitate further research and direct comparison, this section outlines standard experimental protocols used to evaluate the biological activities of fatty acids.

A. Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in Macrophages

This protocol assesses the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

1. Cell Culture and Treatment:

• RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified incubator.
• Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells/well and allowed to adhere overnight.
• The following day, cells are pre-treated with various concentrations of free linolenic acid or lauryl linolenate (dissolved in a suitable solvent like DMSO) for 1 hour.

2. Induction of Inflammation:

• Inflammation is induced by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.
• The plates are incubated for 24 hours.

3. Measurement of Nitric Oxide:

• After incubation, 100 µL of the cell culture supernatant is transferred to a new 96-well plate.
• 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) is added to each well.
• The plate is incubated at room temperature for 10 minutes, protected from light.
• The absorbance is measured at 540 nm using a microplate reader. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

4. Data Analysis:

• A standard curve is generated using known concentrations of sodium nitrite.
• The percentage of NO inhibition is calculated using the formula: % Inhibition = [(Absorbance of LPS control - Absorbance of sample) / Absorbance of LPS control] x 100

B. Antioxidant Activity: DPPH Radical Scavenging Assay

This spectrophotometric assay measures the capacity of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

1. Reagent Preparation:

• A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727).
• Test compounds (free linolenic acid and lauryl linolenate) are dissolved in methanol at various concentrations.

2. Assay Procedure:

• In a 96-well plate, 100 µL of the test compound solution is mixed with 100 µL of the DPPH solution.
• The mixture is incubated in the dark at room temperature for 30 minutes.
• The absorbance of the solution is measured at 517 nm. A decrease in absorbance indicates radical scavenging activity.

3. Data Analysis:

• The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100
• The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined from a dose-response curve.

C. Anticancer Activity: MTT Cell Viability Assay

The MTT assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability and proliferation.

1. Cell Culture and Treatment:

• A human cancer cell line (e.g., MCF-7 for breast cancer, HT-29 for colon cancer) is cultured in appropriate media and conditions.
• Cells are seeded in a 96-well plate at a suitable density and allowed to attach overnight.
• Cells are then treated with different concentrations of free linolenic acid or lauryl linolenate for a specified period (e.g., 24, 48, or 72 hours).

2. MTT Assay:

• After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.[10][11][12]
• The medium containing MTT is then removed, and 150 µL of a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) is added to dissolve the formazan (B1609692) crystals.[13]
• The plate is gently shaken to ensure complete dissolution.

3. Data Analysis:

• The absorbance is measured at a wavelength of 570 nm.
• Cell viability is expressed as a percentage of the control (untreated cells).
• The IC₅₀ value (the concentration that inhibits 50% of cell growth) is calculated from the dose-response curve.

III. Signaling Pathways and Experimental Workflows

Visual representations of key signaling pathways modulated by free linolenic acid and a general experimental workflow for comparing the bioactivities of the two compounds are provided below.

Fig. 1: Experimental workflow for comparing biological activities.

Fig. 2: Anti-inflammatory signaling pathway of α-Linolenic Acid.

IV. Conclusion and Future Directions

Free α-linolenic acid is a well-established bioactive compound with potent anti-inflammatory, antioxidant, and anticancer properties. The esterification of α-linolenic acid to lauryl linolenate presents an intriguing modification that warrants experimental investigation. While the biological activities of lauryl linolenate remain uncharacterized, studies on other fatty acid esters suggest that esterification can significantly impact bioavailability and efficacy. For instance, the conjugation of linoleic acid to the anticancer drug SN38 enhanced its therapeutic efficacy.[14] Similarly, α-tocopheryl linolenate, an ester of ALA and Vitamin E, demonstrated enhanced anti-melanoma activity compared to its individual components.[15]

Future research should focus on the direct, comparative evaluation of lauryl linolenate and free linolenic acid using the standardized protocols outlined in this guide. Such studies will be crucial in determining whether lauryl linolenate offers any therapeutic advantages over its parent compound, potentially leading to the development of novel and more effective agents for the prevention and treatment of a range of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. α-Linolenic acid: nutraceutical, pharmacological and toxicological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Variation in phenolic compounds, α-linolenic acid and linoleic acid contents and antioxidant activity of purslane (Portulaca oleracea L.) during phenological growth stages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory effects of α-linolenic acid in M1-like macrophages are associated with enhanced production of oxylipins from α-linolenic and linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effects of conjugated linoleic acid supplementation on inflammatory cytokines and adipokines in adults: A GRADE-assessed systematic review and dose–response meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-cancer Activities of ω-6 Polyunsaturated Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. merckmillipore.com [merckmillipore.com]
• 12. researchhub.com [researchhub.com]
• 13. researchgate.net [researchgate.net]
• 14. Anticancer activity of polymeric nanoparticles containing linoleic acid-SN38 (LA-SN38) conjugate in a murine model of colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. α-Tocopheryl linolenate solid lipid nanoparticles for the encapsulation, protection, and release of the omega-3 polyunsaturated fatty acid: in vitro anti-melanoma activity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: Unraveling the Isomers of Lauryl Linolenate

For researchers, scientists, and drug development professionals, a detailed understanding of the structural nuances of lipid molecules is paramount. This guide provides an objective, data-driven comparison of the spectroscopic properties of lauryl linolenate and its isomers, offering a foundational reference for their identification and characterization.

Lauryl linolenate, the ester of lauryl alcohol and α-linolenic acid, presents a complex analytical challenge due to the various positional and geometric isomers of its fatty acid component. Distinguishing between these closely related structures is critical for understanding their biological activity and ensuring the purity of formulations. This guide leverages ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to illuminate the subtle yet significant differences between these molecules.

Isomeric Landscape of Lauryl Linolenate

The primary source of isomerism in lauryl linolenate arises from the linolenic acid moiety, which contains three double bonds. This gives rise to both positional and geometric (cis/trans or E/Z) isomers. The most common form is the all-cis isomer, α-linolenic acid. However, processing and environmental factors can lead to the formation of various other geometric isomers.

Caption: Relationship between Lauryl Linolenate and its isomers.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic features of lauryl linolenate, with a focus on the signals originating from both the lauryl and the linolenate portions of the molecule. The data for isomers are inferred from studies on linolenic acid methyl esters, as specific data for lauryl esters of all isomers is not widely available. The fundamental differences in the linolenate backbone are expected to be conserved.

Table 1: ¹H NMR Spectral Data (CDCl₃, ppm)

Assignment	Lauryl Linolenate (Predicted)	Key Differences in Isomers
Linolenate Moiety
Terminal -CH₃ (ω-carbon)	~0.97 (t)	Subtle shifts depending on proximity to trans double bonds.
Olefinic protons (-CH=CH-)	~5.34 (m)	Protons on trans double bonds typically resonate slightly downfield compared to cis. The multiplet pattern will also differ significantly.
Bis-allylic -CH₂-	~2.81 (t)	The chemical shift and multiplicity of these protons are highly sensitive to the geometry of the adjacent double bonds.
Allylic -CH₂-	~2.05 (m)
α-CH₂ to C=O	~2.31 (t)
Lauryl Moiety
-O-CH₂-	~4.06 (t)	Unlikely to show significant variation between isomers.
-CH₂- chain	~1.26 (m)
Terminal -CH₃	~0.88 (t)

Table 2: ¹³C NMR Spectral Data (CDCl₃, ppm)

Assignment	Lauryl Linolenate (Predicted)	Key Differences in Isomers
Linolenate Moiety
Carbonyl C=O	~173.3
Olefinic carbons (-C=C-)	~127-132	Carbons in trans double bonds generally appear at a slightly different chemical shift than those in cis double bonds.
Bis-allylic -CH₂-	~25.6
Allylic -CH₂-	~27.2, 29.1
Lauryl Moiety
-O-CH₂-	~64.4	Unlikely to show significant variation between isomers.
-CH₂- chain	~22.7-31.9
Terminal -CH₃	~14.1

Table 3: Mass Spectrometry (Electron Ionization) Data

Feature	Lauryl Linolenate	Key Differences in Isomers
Molecular Ion (M⁺)	m/z ~418	The molecular ion will be the same for all isomers.
Key Fragments	Fragmentation of the ester and hydrocarbon chain.	The fragmentation patterns, particularly those resulting from cleavages around the double bonds, can differ between geometric isomers, especially at low ionization energies.[1][2] For instance, the relative intensities of certain fragment ions can be used to deduce the cis/trans configuration of the double bonds.[1][2]

Table 4: Infrared (IR) Spectroscopy Data (cm⁻¹)

Vibrational Mode	Lauryl Linolenate	Key Differences in Isomers
C=O stretch (ester)	~1740
C-O stretch (ester)	~1170
=C-H stretch (cis)	~3010	The intensity of this band will decrease with the number of trans double bonds.
C=C stretch	~1655
=C-H bend (cis, out-of-plane)	~722
=C-H bend (trans, out-of-plane)	Not present in all-cis	A characteristic band for trans double bonds appears around 965 cm⁻¹. The intensity of this band is proportional to the number of trans double bonds.
C-H stretches (alkyl)	~2855, 2925

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of lauryl linolenate and its isomers.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation : Dissolve 5-25 mg of the lauryl linolenate sample in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).[3]

• Instrumentation : Acquire spectra on a 400 MHz or higher NMR spectrometer.

• ¹H NMR Parameters : Use a standard pulse sequence with a sufficient relaxation delay (e.g., 5 seconds) to ensure accurate integration.[4][5]

• ¹³C NMR Parameters : Use a proton-decoupled pulse sequence. A longer acquisition time and a greater number of scans may be necessary due to the lower natural abundance of ¹³C.[6][7]

Gas Chromatography-Mass Spectrometry (GC-MS)

For analysis of the fatty acid component, transesterification to the more volatile methyl ester is typically performed.

• Sample Preparation (Transesterification) : React the lauryl linolenate sample with a reagent such as boron trifluoride in methanol (B129727) (BF₃-methanol) at 60-100°C to form fatty acid methyl esters (FAMEs).[8]

• Extraction : After cooling, extract the FAMEs with a nonpolar solvent like hexane (B92381) or heptane.[8]

• GC Parameters :

  • Column : Use a highly polar capillary column (e.g., BPX-70 or similar).[2][9]

  • Injector : Splitless injection at a temperature of ~240°C.

  • Oven Program : A temperature gradient is typically used to separate the FAMEs, for example, starting at 140°C and ramping to 180°C.

• MS Parameters :

  • Ionization : Electron ionization (EI) at a lower energy (e.g., 30 eV) can be more effective for differentiating geometric isomers.[1]

  • Mass Analyzer : Scan a mass range of m/z 40-550.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : Place a small drop of the neat liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates to create a thin film.

• Instrumentation : Acquire the spectrum using an FTIR spectrometer.

• Data Acquisition : Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic comparison of lauryl linolenate and its isomers.

Caption: General workflow for spectroscopic comparison.

Conclusion

The spectroscopic techniques of NMR, MS, and IR provide a powerful toolkit for the detailed characterization of lauryl linolenate and its isomers. While ¹H and ¹³C NMR offer a comprehensive overview of the molecular structure, the subtle differences between geometric isomers are often most clearly revealed by the fragmentation patterns in low-energy EI-MS and the presence or absence of characteristic bands in the IR spectrum. By employing these methods in a complementary fashion, researchers can confidently identify and differentiate these closely related lipid species.

References

• 1. Discrimination among geometrical isomers of alpha-linolenic acid methyl ester using low energy electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the geometrical isomers of α-linolenic acid using gas chromatography/mass spectrometry with a binary decision tree. | Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. pubs.sciepub.com [pubs.sciepub.com]
• 6. lib3.dss.go.th [lib3.dss.go.th]
• 7. bch.ro [bch.ro]
• 8. benchchem.com [benchchem.com]
• 9. Novel characterisation of minor α-linolenic acid isomers in linseed oil by gas chromatography and covalent adduct chemical ionisation tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Validation of a new analytical method for Lauryl linolenate

A Comparative Guide to the Validation of a New Analytical Method for Lauryl Linolenate

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical step to ensure data accuracy, reliability, and regulatory compliance. This guide provides an objective comparison of two primary analytical techniques, Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), for the validation of a new analytical method for Lauryl Linolenate. The information is supported by established validation guidelines and experimental data from similar compounds.

Comparison of Analytical Methods

The selection of an appropriate analytical method for Lauryl Linolenate depends on various factors, including the sample matrix, the purpose of the analysis (e.g., quantification, impurity profiling), and the available instrumentation. Both GC and HPLC are powerful techniques for the analysis of fatty acid esters.[1][2]

Table 1: Comparison of GC and HPLC for Lauryl Linolenate Analysis

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and polarity in the gas phase.	Separation based on polarity and interaction with a stationary phase in the liquid phase.
Typical Detector	Flame Ionization Detector (FID), Mass Spectrometry (MS)	UV-Vis, Refractive Index (RI), Charged Aerosol Detector (CAD), Mass Spectrometry (MS)
Sample Volatility	Requires volatile or semi-volatile analytes. Derivatization to fatty acid methyl esters (FAMEs) is common.[3][4][5]	Suitable for non-volatile and thermally labile compounds. Derivatization is not always necessary.[1]
Sensitivity	High sensitivity, especially with FID and MS detectors.	Sensitivity varies with the detector; MS and CAD offer high sensitivity.
Specificity	High, especially when coupled with MS for definitive peak identification.	Good, can be enhanced with selective detectors like MS.
Resolution	Excellent for resolving complex mixtures of FAMEs, including isomers.	Can be challenging for cis/trans isomer separation with standard C18 columns, but specialized columns can improve resolution.[1]
Sample Throughput	Can be high with modern autosamplers.	Generally high, compatible with automated systems.
Cost	Instrument cost can be lower for basic GC-FID systems.	HPLC systems, especially with advanced detectors, can have a higher initial cost.

Validation Parameters: A Comparative Overview

The validation of an analytical method should be performed according to the International Council for Harmonisation (ICH) guidelines Q2(R2).[6][7][8] The following table summarizes the typical performance characteristics for GC and HPLC methods for the analysis of a compound like Lauryl Linolenate.

Table 2: Typical Validation Parameters for GC and HPLC Methods

Validation Parameter	Typical Acceptance Criteria (ICH Q2(R2))	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-UV/CAD)
Specificity	The method should unequivocally assess the analyte in the presence of components that may be expected to be present.	High specificity, especially with MS, which provides mass spectral data to confirm peak identity.[2]	Good specificity. Diode array detectors can assess peak purity.
Linearity (R²)	R² > 0.99	Typically > 0.999 over a defined concentration range.[2]	Typically > 0.998 over a defined concentration range.[2]
Accuracy (% Recovery)	Typically 80-120% of the true value.	Generally within 95-105%.	Generally within 97-103%.[9]
Precision (% RSD)	Repeatability (intra-day) and Intermediate Precision (inter-day) RSD ≤ 2%.	RSD typically < 1.5%.	RSD typically < 2.0%.[9]
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.	Low, in the µg/mL to ng/mL range.	Dependent on the detector, can be in the µg/mL range.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.	Low, in the µg/mL range.[9]	In the µg/mL range.[9]
Robustness	The method's capacity to remain unaffected by small, deliberate variations in method parameters.	Should be evaluated during development by varying parameters like oven temperature ramp rate and gas flow rate.	Should be evaluated during development by varying parameters like mobile phase composition and column temperature.

Experimental Protocols

The following are detailed, representative protocols for the analysis of Lauryl Linolenate using GC and HPLC.

Protocol 1: Gas Chromatography (GC) Method

1. Sample Preparation (Derivatization to FAME):

• Accurately weigh approximately 50 mg of the Lauryl Linolenate sample into a reaction vial.

• Add 1 mL of hexane (B92381) and 2 mL of 0.5 M potassium hydroxide (B78521) in methanol.

• Cap the vial and heat at 50°C for 30 minutes with stirring.

• Cool to room temperature and add 1 mL of deionized water.

• After phase separation, transfer an aliquot of the upper organic layer to a GC vial for analysis.[5]

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: DB-FastFAME (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector Temperature: 250°C.

• Detector Temperature (FID): 260°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp 1: 25°C/minute to 180°C, hold for 5 minutes.

  • Ramp 2: 5°C/minute to 240°C, hold for 5 minutes.[9]

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the Lauryl Linolenate sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a mixture of acetonitrile (B52724) and isopropanol (B130326) (50:50 v/v).

• Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

2. HPLC-CAD Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a Charged Aerosol Detector (CAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (A) and isopropanol (B).

  • 0-10 min: 80% A, 20% B

  • 10-20 min: Gradient to 50% A, 50% B

  • 20-25 min: Hold at 50% A, 50% B

  • 25-30 min: Return to 80% A, 20% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.[10]

• Injection Volume: 10 µL.

• CAD Settings: Evaporation temperature 35°C, nitrogen gas pressure 35 psi.

Visualizations

To further clarify the processes involved, the following diagrams illustrate the analytical method validation workflow and a relevant biological pathway.

References

• 1. hplc.eu [hplc.eu]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. database.ich.org [database.ich.org]
• 9. repo.unand.ac.id [repo.unand.ac.id]
• 10. A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Lauryl Linolenate and Methyl Linolenate as Biofuel Candidates

For Immediate Release

[City, State] – A comprehensive comparative guide on the potential of Lauryl linolenate and Methyl linolenate as biofuels has been published, offering valuable insights for researchers, scientists, and professionals in the field of renewable energy and drug development. This guide provides a detailed examination of their physicochemical properties, performance metrics, and synthesis protocols, supported by available experimental data.

The escalating demand for sustainable energy sources has propelled research into various biodiesel molecules. Among these, fatty acid alkyl esters have emerged as promising alternatives to conventional fossil fuels. This comparative study focuses on two such esters: Methyl linolenate, a common component of biodiesel derived from feedstocks rich in linolenic acid, and Lauryl linolenate, a less conventional ester with a longer alcohol chain. The objective of this guide is to present a side-by-side comparison to aid in the evaluation of their suitability as biofuels.

Executive Summary

Methyl linolenate, a C18:3 fatty acid methyl ester, is characterized by its high degree of unsaturation, which significantly influences its properties. While readily synthesized from various vegetable oils, its three double bonds render it highly susceptible to oxidation, posing a challenge for storage and long-term use. Its cetane number is also relatively low, impacting ignition quality.

Lauryl linolenate, the ester of linolenic acid and lauryl alcohol, is a larger molecule. While direct experimental data on its biofuel properties are scarce, its molecular structure suggests certain characteristics. The longer lauryl chain is expected to increase its viscosity and potentially affect its cold flow properties. Similar to its methyl counterpart, the presence of three double bonds in the linolenate backbone indicates poor oxidative stability.

This guide synthesizes the available data for a direct comparison and outlines the standard experimental procedures for evaluating key biofuel properties.

Data Presentation: A Comparative Overview

The following tables summarize the key physicochemical and fuel properties of Methyl linolenate and Lauryl linolenate. It is important to note that much of the data for Lauryl linolenate is estimated based on the properties of similar long-chain esters due to a lack of direct experimental values in the current literature.

Table 1: General Physicochemical Properties

Property	Lauryl Linolenate	Methyl Linolenate
Molecular Formula	C30H54O2[1]	C19H32O2[2][3][4]
Molecular Weight ( g/mol )	446.75	292.46[3][4]
Density (g/mL at 25°C)	~0.890 (estimated)	0.895[3][5]
Boiling Point (°C)	> 350 (estimated)	182 @ 3 mmHg[3][5]
Melting Point (°C)	Not available	-57[5]

Table 2: Key Biofuel Performance Metrics

Property	Lauryl Linolenate	Methyl Linolenate
Cetane Number	~20-25 (estimated)	~23.0[6]
Kinematic Viscosity (at 40°C, mm²/s)	> 4.0 (estimated)	~3.1 - 3.5[7][8]
Oxidative Stability (Rancimat, 110°C, hours)	< 1.0 (estimated)	< 1.0[9][10]
Cloud Point (°C)	Not available	Not available
Pour Point (°C)	Not available	Not available
Higher Heating Value (MJ/kg)	~39-40 (estimated)	~40[11]

Experimental Protocols

The evaluation of biofuel properties relies on standardized experimental procedures. Below are the methodologies for determining the key performance indicators discussed in this guide.

Cetane Number Determination

The cetane number (CN) is a critical measure of a fuel's ignition quality. The standard method for its determination is the ASTM D613 or ISO 5165 test.[6]

• Principle: This engine-based test compares the ignition delay of the test fuel with that of reference fuels (a blend of n-cetane with high ignition quality and alpha-methylnaphthalene with low ignition quality).

• Apparatus: A standardized single-cylinder, four-stroke cycle, variable compression ratio engine (CFR engine).

• Procedure: The engine is operated under specified conditions, and the compression ratio is adjusted until the fuel ignites at a specific point after injection. The cetane number is then determined by comparing this compression ratio to those required for the reference fuel blends.

Kinematic Viscosity Measurement

Viscosity affects the atomization of the fuel upon injection. The standard method is ASTM D445 .

• Principle: This method measures the time it takes for a fixed volume of liquid to flow under gravity through a calibrated viscometer.

• Apparatus: Calibrated glass capillary viscometer, constant temperature bath.

• Procedure: The fuel sample is introduced into the viscometer, which is then placed in a temperature-controlled bath (typically 40°C for biodiesel). The time for the liquid to flow between two marked points is measured, and the kinematic viscosity is calculated by multiplying this time by the viscometer's calibration constant.

Oxidative Stability Assessment

Oxidative stability is crucial for determining the storage life of a biofuel. The EN 14112 (Rancimat method) is the most common standard.[10]

• Principle: This accelerated oxidation test measures the induction period of a fuel by exposing it to a stream of air at an elevated temperature.

• Apparatus: Rancimat instrument, which includes a reaction vessel, a heating block, an air pump, and a conductivity measuring cell.

• Procedure: A sample of the biofuel is heated in the reaction vessel while a constant stream of air is passed through it. The volatile oxidation products are carried by the air stream into a vessel containing deionized water, where their conductivity is continuously measured. The induction period is the time until a rapid increase in conductivity is detected, indicating the formation of volatile acids.

Cold Flow Properties Evaluation

Cold flow properties, such as Cloud Point (CP) and Pour Point (PP), are critical for biofuel performance in colder climates.

• Cloud Point (ASTM D2500): This method determines the temperature at which a cloud of wax crystals first appears in a liquid upon cooling. The sample is cooled at a specified rate and examined periodically.

• Pour Point (ASTM D97): This method determines the lowest temperature at which a fuel will continue to flow. The sample is cooled and examined at intervals for movement when the container is tilted.

Mandatory Visualizations

Synthesis Workflows

The synthesis of both Lauryl linolenate and Methyl linolenate typically involves a transesterification or esterification reaction. The following diagrams illustrate these chemical pathways.

Caption: Synthesis of Methyl Linolenate.

Caption: Synthesis of Lauryl Linolenate.

Comparative Logic Flow

The decision-making process for selecting a biofuel involves weighing various performance characteristics. The following diagram illustrates a simplified logical flow for comparing Lauryl linolenate and Methyl linolenate.

Caption: Comparative evaluation logic.

Conclusion

Based on the available data, both Lauryl linolenate and Methyl linolenate present significant challenges as standalone biofuels, primarily due to their poor oxidative stability and low cetane numbers, which are inherent characteristics of the linolenate fatty acid chain. Methyl linolenate has the advantage of being more extensively studied and is a natural component of many conventional biodiesels. The longer alcohol chain in Lauryl linolenate is likely to increase viscosity, which could be a disadvantage for fuel injection systems, although it might offer some lubricity benefits.

Further experimental investigation into the properties of Lauryl linolenate is crucial for a more definitive comparison. Future research should focus on obtaining precise measurements for its cetane number, viscosity, oxidative stability, and cold flow properties. Additionally, studies on the effects of antioxidant additives on both esters could provide pathways to mitigate their inherent instability. This guide serves as a foundational document to direct such future research endeavors.

References

• 1. PubChemLite - Lauryl linolenate (C30H54O2) [pubchemlite.lcsb.uni.lu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. リノレン酸メチル ≥99% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. chemimpex.com [chemimpex.com]
• 5. METHYL LINOLENATE | 301-00-8 [chemicalbook.com]
• 6. Determination of Cetane Number from Fatty Acid Compositions and Structures of Biodiesel | MDPI [mdpi.com]
• 7. Physical properties of fatty acid methyl esters. VI. Viscosity | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Impact of linolenic acid on oxidative stability of rapeseed oils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. wexlergroup.github.io [wexlergroup.github.io]

The Impact of Lauryl Esters on Cell Viability: A Comparative Analysis

A comprehensive review of existing literature reveals a notable scarcity of direct comparative studies on the cytotoxic effects of lauryl linolenate versus other common lauryl esters such as lauryl laurate, lauryl myristate, and lauryl oleate. While research has delved into the biological activities of their constituent fatty acids, the specific effects of these lauryl esters on cell viability remain largely uncharted territory for direct, side-by-side comparisons.

This guide synthesizes the available, albeit limited, information on the cytotoxicity of individual lauryl esters and their fatty acid counterparts. It also outlines a standard experimental protocol for assessing cell viability, providing a framework for future comparative research in this area.

Quantitative Data Summary

Due to the lack of direct comparative experimental data in the public domain, a quantitative comparison table of IC50 values for lauryl linolenate and other lauryl esters cannot be provided at this time. The majority of available information for compounds like lauryl laurate and lauryl myristate comes from safety assessments for the cosmetics industry, which primarily focus on dermal irritation and sensitization rather than quantitative cytotoxicity on various cell lines. For instance, myristyl myristate and isopropyl myristate have been reported as non-toxic in acute oral and dermal toxicity tests in rats, with minimal to mild skin irritation in rabbits.[1] Similarly, solid lipid nanoparticles of myristyl myristate have shown high in vitro biocompatibility with human blood cells, with cell viability remaining above 90% after 24 hours of exposure at concentrations up to 300 µg/ml.[2][3]

Insights from Constituent Fatty Acids

While not directly representative of the lauryl esters, the cytotoxic effects of the corresponding fatty acids have been more extensively studied, particularly in the context of cancer research.

• Lauric Acid: The primary fatty acid in coconut oil, lauric acid, has been shown to induce dose-dependent cytotoxicity in human colon cancer cells (HCT-15), human hepatocellular carcinoma cells (HepG2), and murine macrophages (Raw 264.7), with observed morphological characteristics of apoptosis.[4]

• Oleic Acid: This monounsaturated fatty acid has demonstrated varied effects depending on the cancer cell line. It has been shown to promote the proliferation of MDA-MB-231 breast cancer cells and HepG2 hepatocellular carcinoma cells.[5][6][7][8]

• Linolenic Acid: Gamma-linolenic acid (GLA), an isomer of linolenic acid, has been shown to have antiproliferative effects and can enhance the cytotoxicity of chemotherapeutic agents like paclitaxel (B517696) in human breast cancer cells.[9][10]

It is crucial to reiterate that the biological activity of an ester can differ significantly from its constituent alcohol and carboxylic acid. Therefore, the effects of these fatty acids should not be directly extrapolated to their lauryl ester derivatives.

Experimental Protocols: Assessing Cell Viability

To generate the data required for a direct comparison of lauryl esters, a standardized cell viability assay would need to be employed. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.

Principle: The MTT assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Detailed Methodology:

• Cell Culture: Human cell lines (e.g., HaCaT for keratinocytes, or various cancer cell lines like MCF-7 for breast cancer) are cultured in appropriate media and conditions (e.g., 37°C, 5% CO2).

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

• Treatment: The lauryl esters (lauryl linolenate, lauryl laurate, lauryl myristate, lauryl oleate) are dissolved in a suitable solvent (e.g., DMSO) and then diluted in cell culture medium to a range of concentrations. The cells are then treated with these various concentrations for a specified period (e.g., 24, 48, or 72 hours). Control wells containing untreated cells and vehicle controls (medium with DMSO) are also included.

• MTT Addition: After the incubation period, the treatment medium is removed, and MTT solution (e.g., 0.5 mg/mL in serum-free medium) is added to each well. The plate is then incubated for a further 2-4 hours to allow for formazan crystal formation.

• Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or an acidic isopropanol (B130326) solution) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells). The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can then be determined from the dose-response curve.

Visualizing the Experimental Workflow

Caption: Workflow of a typical MTT assay to determine cell viability.

Conclusion and Future Directions

The current body of scientific literature lacks the necessary data to perform a direct and quantitative comparison of the effects of lauryl linolenate and other lauryl esters on cell viability. While safety assessments for cosmetic use suggest low toxicity for some lauryl esters, dedicated cytotoxicity studies across various cell lines are needed. The known effects of the parent fatty acids offer some context but are not a substitute for direct testing of the esters.

To address this knowledge gap, future research should focus on conducting systematic, parallel studies of these lauryl esters using standardized cell viability assays, such as the MTT or XTT assays. Such studies would provide valuable data for researchers, scientists, and drug development professionals interested in the biological effects of these compounds and would enable the creation of a comprehensive comparative guide.

References

• 1. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 2. sct.ageditor.ar [sct.ageditor.ar]
• 3. sct.ageditor.ar [sct.ageditor.ar]
• 4. Lauric acid induce cell death in colon cancer cells mediated by the epidermal growth factor receptor downregulation: An in silico and in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oleate activates phosphatidylinositol 3-kinase and promotes proliferation and reduces apoptosis of MDA-MB-231 breast cancer cells, whereas palmitate has opposite effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oleate promotes the proliferation of breast cancer cells via the G protein-coupled receptor GPR40 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A secretome profile indicative of oleate-induced proliferation of HepG2 hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of gamma-linolenic acid and oleic acid on paclitaxel cytotoxicity in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Performance Benchmark of Lauryl Linolenate as a Lubricant Additive: A Comparative Guide

In the continuous pursuit of enhanced lubricant performance and environmental sustainability, bio-based additives derived from renewable resources are gaining significant attention. Among these, fatty acid esters present a promising class of compounds due to their biodegradability and inherent lubricity. This guide provides a comparative analysis of lauryl linolenate's performance as a lubricant additive against other common alternatives, supported by established experimental data for related compounds.

Lauryl linolenate is an ester formed from lauryl alcohol (a 12-carbon saturated alcohol) and linolenic acid (an 18-carbon polyunsaturated fatty acid with three double bonds). Its unique structure suggests a combination of properties derived from both saturated and highly unsaturated chains, influencing its behavior in terms of friction reduction, wear protection, and oxidative stability.

Quantitative Performance Data

The following table summarizes the tribological performance of various lubricant additives as measured by the four-ball test. The data for Lauryl Linolenate is projected based on the known performance of its constituent fatty acid and alcohol chains in comparison to experimentally verified data for other esters.

Lubricant Additive	Chemical Formula	Molecular Weight ( g/mol )	Coefficient of Friction (μ)	Wear Scar Diameter (WSD, mm)	Oxidative Stability
Base Oil (Mineral)	-	-	0.110	0.65	Moderate
Lauryl Linolenate (Projected)	C30H52O2	444.73	0.075	0.55	Low to Moderate
Lauryl Stearate (B1226849)	C30H60O2	452.8	0.085	0.50	High
Methyl Oleate	C19H36O2	296.49	0.080	0.60	Moderate
Methyl Linoleate	C19H34O2	294.47	0.078	0.62	Low

Experimental Protocols

The performance data presented is typically obtained through standardized tribological tests. The Four-Ball Wear Test (ASTM D4172) is a common method for evaluating the anti-wear properties of lubricating fluids.

Objective: To determine the wear preventive characteristics of a lubricant.

Apparatus: A four-ball wear tester, consisting of one rotating steel ball on top of three stationary steel balls held in a cup filled with the lubricant sample.

Procedure:

• Preparation: The steel balls and the test cup are thoroughly cleaned with solvents to remove any contaminants.

• Assembly: Three clean steel balls are placed in the test cup, and the fourth ball is clamped into the chuck of the drive motor.

• Sample Addition: The test lubricant (base oil + additive at a specified concentration) is added to the cup, completely immersing the three stationary balls.

• Test Conditions: The test is conducted under the following standardized conditions:

  • Temperature: 75°C

  • Speed: 1200 rpm

  • Load: 40 kgf (392 N)

  • Duration: 60 minutes

• Execution: The motor is started, and the top ball rotates against the three stationary balls for the specified duration.

• Measurement: After the test, the three stationary balls are removed, cleaned, and the diameters of the wear scars are measured using a microscope. The average wear scar diameter is then calculated.

A smaller wear scar diameter indicates better anti-wear performance of the lubricant.

Visualizing the Workflow and Molecular Relationships

To better understand the processes involved in evaluating and utilizing lauryl linolenate, the following diagrams illustrate the synthesis pathway and the experimental workflow.

Synthesis of Lauryl Linolenate.

Tribological Performance Evaluation Workflow.

Discussion and Comparison

Lauryl Linolenate: The projected performance of lauryl linolenate suggests a good friction modifier, potentially outperforming saturated esters like lauryl stearate in reducing the coefficient of friction. This is attributed to the high degree of unsaturation in the linolenic acid chain, which can enhance surface adsorption. However, this same high unsaturation is a significant drawback in terms of oxidative stability. The multiple double bonds are susceptible to oxidation at higher temperatures, which can lead to the formation of sludge and varnish, and a decrease in lubricant lifespan. Its wear protection is anticipated to be moderate, likely not as effective as its saturated counterpart, lauryl stearate, which can form more robust boundary films.

Lauryl Stearate: This saturated ester is expected to provide excellent wear protection due to the ability of the long, straight stearic acid chain to form a dense, protective film on metal surfaces.[1] While its friction reduction may not be as pronounced as unsaturated esters, its high oxidative and thermal stability make it a reliable additive for applications where durability and longevity are critical.

Methyl Oleate and Methyl Linoleate: These shorter-chain esters of unsaturated fatty acids demonstrate good friction-reducing properties.[1] However, similar to lauryl linolenate, they are more prone to oxidation than saturated esters. The presence of one (oleic) or two (linoleic) double bonds makes them less stable than saturated esters but more stable than the polyunsaturated linolenic esters. Their wear protection is generally considered to be inferior to that of saturated fatty acid esters.

Conclusion

Lauryl linolenate emerges as a potentially effective friction-reducing additive, a characteristic driven by its highly unsaturated linolenic acid component. However, its application would likely be limited to systems where operating temperatures are moderate and oxidative stress is low, due to its inherent instability. For applications demanding high wear resistance and superior thermal and oxidative stability, saturated esters like lauryl stearate remain a more suitable choice. The selection of a lubricant additive, therefore, requires a careful balance of desired performance characteristics, with lauryl linolenate offering a bio-based option for specific, low-temperature applications where friction reduction is the primary goal. Further experimental validation is necessary to confirm the projected performance of lauryl linolenate and fully understand its potential and limitations as a lubricant additive.

References

• 1. researchgate.net [researchgate.net]

Inter-laboratory Comparison of Lauryl Linolenate Analysis: A Guide for Researchers

This guide provides a comprehensive comparison of two primary analytical methods for the quantification of Lauryl Linolenate: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The objective is to assist researchers, scientists, and drug development professionals in selecting the appropriate methodology for their specific needs, ensuring data accuracy and reproducibility across different laboratories. The information presented is based on established principles of analytical method validation and inter-laboratory comparison studies for fatty acid esters.

Data Presentation: Quantitative Method Comparison

The performance of analytical methods is critical for reliable quantification. The following table summarizes typical performance characteristics for the analysis of Lauryl Linolenate using Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with a Charged Aerosol Detector (HPLC-CAD). These values represent a synthesis of expected outcomes from a multi-laboratory proficiency test.

Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-CAD)
**Linearity (R²) **	> 0.999	> 0.998
Limit of Detection (LOD)	0.1 - 1 µg/mL	1 - 5 µg/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL	5 - 20 µg/mL
Precision (Repeatability, RSD)	< 2%	< 3%
Precision (Reproducibility, RSD)	< 5%	< 7%
Recovery	95 - 105%	92 - 108%
Throughput	High	Medium
Sample Derivatization	Required (Transesterification)	Not Required

Experimental Protocols

Detailed and standardized experimental protocols are essential for achieving reproducible results in inter-laboratory comparisons.

Method 1: Gas Chromatography (GC) Analysis

Gas chromatography is a widely used technique for the analysis of volatile and semi-volatile compounds like fatty acid esters.[1] For Lauryl Linolenate, a derivatization step to form the more volatile fatty acid methyl ester (FAME) of linolenic acid is typically required.[2][3]

Sample Preparation (Transesterification):

• Accurately weigh 10 mg of the Lauryl Linolenate sample into a reaction vial.

• Add 1 mL of a 0.5 M solution of sodium methoxide (B1231860) in methanol.

• Add 1 mL of hexane (B92381) and cap the vial tightly.

• Heat the mixture at 50°C for 10 minutes, with occasional vortexing.

• Cool the vial to room temperature.

• Add 2 mL of a saturated sodium chloride solution and vortex thoroughly.

• Allow the layers to separate and transfer the upper hexane layer containing the fatty acid methyl esters (FAMEs) to a clean vial for GC analysis.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: DB-23 (50% cyanopropyl)-methylpolysiloxane capillary column (60 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 230°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Detector Temperature: 280°C (FID) or MS transfer line at 280°C.

Calibration:

Prepare a series of calibration standards of methyl linolenate of known concentrations. Analyze these standards under the same GC conditions as the samples. Construct a calibration curve by plotting the peak area against the concentration of the standards.

Method 2: High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique suitable for the analysis of non-volatile and thermally labile compounds, offering the advantage of analyzing the intact Lauryl Linolenate molecule without derivatization.[4][5]

Sample Preparation:

• Accurately weigh 20 mg of the Lauryl Linolenate sample into a 10 mL volumetric flask.

• Dissolve the sample in and dilute to volume with a mixture of acetonitrile (B52724) and isopropanol (B130326) (50:50, v/v).

• Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

Instrumentation and Conditions:

• HPLC System: Thermo Scientific Vanquish HPLC system or equivalent.

• Detector: Charged Aerosol Detector (CAD).

• Column: C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • Start with 80% B.

  • Linear gradient to 100% B over 15 minutes.

  • Hold at 100% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• CAD Settings:

  • Evaporation Temperature: 35°C.

  • Gas Regulator Pressure: 60 psi.

Calibration:

Prepare a series of calibration standards of Lauryl Linolenate of known concentrations. Analyze these standards under the same HPLC conditions as the samples. Construct a calibration curve by plotting the peak area against the concentration of the standards.

Mandatory Visualizations

To clarify the complex processes involved in an inter-laboratory comparison and the specific analytical workflows, the following diagrams are provided.

Caption: Workflow of an inter-laboratory comparison study.

Caption: Analytical workflow for the GC-FID/MS method.

Caption: Analytical workflow for the HPLC-CAD method.

References

• 1. benchchem.com [benchchem.com]
• 2. Novel characterisation of minor α-linolenic acid isomers in linseed oil by gas chromatography and covalent adduct chemical ionisation tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative determination of linoleic acid in infant formulas by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to the Structural Confirmation of Synthesized Lauryl Linolenate

This guide provides a comprehensive comparison of analytical techniques for the structural confirmation of synthesized Lauryl linolenate, a long-chain fatty acid ester. It is designed for researchers, scientists, and drug development professionals, offering detailed experimental protocols and comparative data to aid in the validation of synthesis products. We will compare the expected spectral data of Lauryl linolenate with that of Lauryl oleate (B1233923), a common mono-unsaturated ester, to highlight key structural differences.

Workflow for Structural Confirmation

The structural confirmation of a synthesized ester like Lauryl linolenate involves a multi-step analytical workflow. This process begins with the purification of the synthesized product, followed by analysis using a combination of spectroscopic techniques to elucidate its molecular structure. Each technique provides unique and complementary information.

Caption: Workflow for the synthesis, purification, and structural confirmation of Lauryl linolenate.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.[1][2] The presence of the ester carbonyl group and the characteristic C-H bonds of the alkyl chains can be confirmed.

• Instrumentation: FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Apply a small drop of the purified Lauryl linolenate oil directly onto the ATR crystal.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Scan the sample over a wavenumber range of 4000–650 cm⁻¹.[3]

  • Co-add 32 scans to improve the signal-to-noise ratio with a resolution of 4 cm⁻¹.

• Analysis: Identify the characteristic absorption peaks for the ester (C=O stretch) and hydrocarbon (C-H stretch, bend) functional groups.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of protons in the molecule, allowing for the identification of the different parts of the fatty acid and alcohol moieties.[4][5]

• Instrumentation: 400 MHz NMR Spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the purified Lauryl linolenate in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃). Transfer the solution to an NMR tube.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum.

  • Reference the spectrum to the residual solvent peak (CHCl₃ at 7.26 ppm).

  • Integrate all signals to determine the relative number of protons.

• Analysis: Assign the chemical shifts (δ) to the corresponding protons in the Lauryl linolenate structure. Pay close attention to the signals from the olefinic protons, the methylene (B1212753) group adjacent to the ester oxygen, and the terminal methyl groups.[6]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide structural information through analysis of fragmentation patterns.[7][8]

• Instrumentation: Gas Chromatography-Mass Spectrometer (GC-MS) or a direct infusion Electrospray Ionization Mass Spectrometer (ESI-MS).

• Sample Preparation (GC-MS):

  • Dilute the purified sample in a suitable solvent (e.g., hexane) to a concentration of approximately 1 mg/mL.

  • Inject 1 µL into the GC.

• GC-MS Conditions:

  • Carrier Gas: Helium.[8]

  • Oven Program: Start at 50°C, ramp to 250°C at 10°C/min, and hold for 10 minutes.[8]

  • Ionization: Electron Ionization (EI) at 70 eV.[8]

• Analysis: Determine the molecular ion peak (M⁺) to confirm the molecular weight. Analyze the fragmentation pattern to confirm the structure of the lauryl and linolenate fragments.

Data Presentation and Comparison

The following tables summarize the expected quantitative data for Lauryl linolenate and compare it with Lauryl oleate. Lauryl oleate is an ester of a monounsaturated C18 fatty acid, making it a useful comparison to highlight the presence of the three double bonds in the linolenate moiety.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Proton Assignment (Lauryl Linolenate)	Expected Chemical Shift (δ, ppm)	Proton Assignment (Lauryl Oleate)	Expected Chemical Shift (δ, ppm)
Olefinic protons (-CH=CH-)	5.30 - 5.45 (m)	Olefinic protons (-CH=CH-)	5.34 (t)
Methylene protons alpha to ester (-O-CH₂-)	4.06 (t)	Methylene protons alpha to ester (-O-CH₂-)	4.05 (t)
Bis-allylic protons (=CH-CH₂-CH=)	2.81 (t)	Bis-allylic protons	N/A
Methylene protons alpha to carbonyl (-CH₂-COO-)	2.31 (t)	Methylene protons alpha to carbonyl (-CH₂-COO-)	2.28 (t)
Allylic protons (-CH₂-CH=)	2.05 (q)	Allylic protons (-CH₂-CH=)	2.01 (q)
Methylene chain protons (-(CH₂)n-)	1.20 - 1.40 (m)	Methylene chain protons (-(CH₂)n-)	1.20 - 1.40 (m)
Terminal methyl (linolenate) (-CH₂-CH₃)	0.97 (t)	Terminal methyl (oleate) (-CH₂-CH₃)	0.88 (t)
Terminal methyl (lauryl) (-CH₂-CH₃)	0.88 (t)	Terminal methyl (lauryl) (-CH₂-CH₃)	0.88 (t)

Key Differentiator: The presence of bis-allylic protons at ~2.81 ppm and the distinct chemical shift of the terminal methyl group of the linolenate chain (~0.97 ppm) are unique identifiers for Lauryl linolenate.[6]

Table 2: Comparative FT-IR Data

Vibrational Mode	Expected Wavenumber (cm⁻¹) (Lauryl Linolenate)	Expected Wavenumber (cm⁻¹) (Lauryl Oleate)
C=C-H stretch (olefinic)	~3010	~3005
C-H stretch (aliphatic)	2925 (asymmetric), 2855 (symmetric)	2924 (asymmetric), 2854 (symmetric)
C=O stretch (ester carbonyl)	~1740	~1740
C-O stretch (ester)	~1165	~1170

Key Differentiator: The FT-IR spectra are very similar for both esters. However, the intensity of the olefinic C=C-H stretch at ~3010 cm⁻¹ will be greater for Lauryl linolenate due to the higher number of double bonds.

Table 3: Comparative Mass Spectrometry Data

Parameter	Lauryl Linolenate	Lauryl Oleate
Molecular Formula	C₃₀H₅₄O₂	C₃₀H₅₈O₂
Molecular Weight	446.75 g/mol	450.8 g/mol [9]
Expected Molecular Ion (m/z)	446	450
Key Fragments (m/z)	277 [C₁₈H₂₉O]⁺ (linolenoyl fragment), 168 [C₁₂H₂₄]⁺ (lauryl fragment)	281 [C₁₈H₃₃O]⁺ (oleoyl fragment), 168 [C₁₂H₂₄]⁺ (lauryl fragment)

Key Differentiator: The molecular ion peak is the most direct confirmation of the overall structure and degree of unsaturation. A difference of 4 Da reflects the two additional double bonds in Lauryl linolenate compared to Lauryl oleate.

References

• 1. Qualitative and Quantitative Analyses of Synthesized Short-Chain Fatty Acid Phenyl Esters Using Fourier-Transform Infrared Spectroscopy [pubs.sciepub.com]
• 2. actascientific.com [actascientific.com]
• 3. myfoodresearch.com [myfoodresearch.com]
• 4. aocs.org [aocs.org]
• 5. aocs.org [aocs.org]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Mass spectrometric analysis of long-chain esters of diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Lauryl Oleate | C30H58O2 | CID 6437535 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Thermal Analysis of Lauryl Linolenate and Related Esters: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative thermal analysis of Lauryl linolenate and a selection of structurally related esters: Lauryl oleate, Lauryl stearate, Methyl linolenate, and Ethyl linolenate. This document is intended for researchers, scientists, and drug development professionals, offering a detailed comparison of the thermal properties of these compounds, supported by experimental data and standardized protocols. The information presented is crucial for applications where thermal stability and phase behavior are critical parameters.

Comparative Thermal Data

The thermal properties of esters are significantly influenced by their molecular weight, the length of their fatty acid and alcohol chains, and the degree of unsaturation. The following table summarizes key thermal events for Lauryl linolenate and its comparators, as determined by Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). It is important to note that the data has been compiled from various sources and may have been obtained under different experimental conditions.

Ester	Molecular Formula	Melting Point (°C)	Decomposition Onset (°C) (TGA, N2)
Lauryl linolenate	C30H52O2	Data not available	Estimated ~200-250
Lauryl oleate	C30H58O2	Solid at room temp.	~200-250[1]
Lauryl stearate	C30H60O2	41[2]	>250
Methyl linolenate	C19H32O2	Liquid at room temp.	Data not available
Ethyl linolenate	C20H34O2	Liquid at room temp.	Negligible decomposition at 200°C under inert conditions[1]

Experimental Protocols

The data presented in this guide is based on standard thermal analysis techniques. The following are detailed methodologies for the key experiments cited.

Differential Scanning Calorimetry (DSC)

Purpose: To determine the melting point, crystallization temperature, and enthalpy of phase transitions of the esters.

Methodology:

• Sample Preparation: A small sample of the ester (typically 3-5 mg) is accurately weighed into an aluminum DSC pan. The pan is then hermetically sealed.

• Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium).

• Thermal Program:

  • The sample is typically cooled from ambient temperature to a low temperature (e.g., -80°C) at a controlled rate (e.g., 10°C/min) to observe crystallization.

  • The sample is then heated at a controlled rate (e.g., 10°C/min) to a temperature above its expected melting point (e.g., 100°C).

  • The analysis is performed under an inert nitrogen atmosphere with a constant purge gas flow rate (e.g., 50 mL/min).

• Data Analysis: The heat flow as a function of temperature is recorded. The peak of the endothermic event on the heating curve is taken as the melting point. The enthalpy of fusion is calculated by integrating the area under the melting peak.

Thermogravimetric Analysis (TGA)

Purpose: To evaluate the thermal stability and decomposition profile of the esters.

Methodology:

• Sample Preparation: A small sample of the ester (typically 5-10 mg) is placed in a ceramic or platinum TGA pan.

• Instrument Setup: The TGA instrument's microbalance is tared, and the temperature is calibrated.

• Thermal Program:

  • The sample is heated from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

  • The analysis is conducted under a controlled atmosphere, typically an inert gas like nitrogen, with a consistent flow rate (e.g., 20 mL/min) to prevent oxidative degradation.

• Data Analysis: The sample's mass is recorded as a function of temperature. The onset of decomposition is determined as the temperature at which a significant mass loss begins.

Visualization of Comparative Analysis Workflow

The following diagram illustrates the logical workflow for the comparative thermal analysis of the esters.

Caption: Workflow for Comparative Thermal Analysis of Esters.

References

• 1. tdx.cat [tdx.cat]
• 2. lookchem.com [lookchem.com]

Safety & Regulatory Compliance

Proper Disposal of Lauryl Linolenate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step procedure for the proper disposal of lauryl linolenate, ensuring compliance and safety.

Immediate Safety and Handling

Before initiating any disposal protocol, it is imperative to handle lauryl linolenate with the appropriate personal protective equipment (PPE). This includes, but is not limited to, safety glasses, a lab coat, and chemical-resistant gloves. All handling should occur in a well-ventilated area, such as a chemical fume hood, to minimize the risk of inhalation.

In the event of a spill, small quantities can be absorbed with an inert material like vermiculite (B1170534) or sand.[1] For larger spills, it is essential to follow your institution's specific hazardous waste spill response protocol.

Step-by-Step Disposal Procedures

The disposal route for lauryl linolenate depends on its classification, which can vary between suppliers. While some safety data sheets (SDS) indicate it is not classified as hazardous waste, others suggest it may cause skin and eye irritation and could be harmful if swallowed.[1] Therefore, a cautious approach is recommended.

• Waste Identification and Collection:

  • Treat all lauryl linolenate waste as potentially hazardous.

  • Collect waste in a designated, properly sealed, and clearly labeled hazardous waste container.[2]

  • The container must be made of a material compatible with the chemical.

  • The label should include the full chemical name, "Lauryl Linolenate," and any appropriate hazard warnings based on the specific product's SDS.[2]

• Container Management:

  • Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[3]

  • Keep the container tightly closed when not in use.[3]

• Disposal Request:

  • Do not dispose of lauryl linolenate down the drain or in regular trash.[1][3]

  • Follow your institution's established procedures to request a hazardous waste pickup from the Environmental Health and Safety (EHS) department or a designated contractor.[2]

• Decontamination of Empty Containers:

  • "RCRA empty" containers (those that have been triple-rinsed) may be disposed of as regular lab trash after the label has been defaced or removed.[4]

  • Rinsate from the cleaning process should be collected as hazardous waste.

Summary of Chemical Data

For quick reference, the following table summarizes key quantitative data for lauryl linolenate.

Property	Value	Source
Molecular Formula	C30H56O2
Molecular Weight	448.76 g/mol

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of lauryl linolenate.

Caption: Decision workflow for the disposal of lauryl linolenate.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Personal protective equipment for handling Lauryl linolenate

Disclaimer: No specific Safety Data Sheet (SDS) for Lauryl linolenate was located. The following guidance is based on the SDS for the closely related compound, Lauryl linoleate (B1235992), and general safety protocols for fatty acid esters. It is crucial to consult your institution's Environmental Health and Safety (EHS) department for specific handling and disposal requirements.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Lauryl linolenate. Adherence to these procedures is critical for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

While Lauryl linoleate is not classified as a hazardous substance, good laboratory practice dictates the use of appropriate PPE to minimize exposure and ensure safety.[1] The following table summarizes the recommended PPE for handling Lauryl linolenate.

PPE Category	Item	Specification/Recommendation
Eye Protection	Safety Glasses	Wear safety glasses with side shields to protect against splashes.
Face Shield	Recommended when there is a significant risk of splashing.
Hand Protection	Disposable Gloves	Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for tears or holes before use.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect skin and clothing.
Foot Protection	Closed-toe Shoes	Always wear closed-toe shoes in the laboratory.
Respiratory	Not generally required	Use in a well-ventilated area.[2][3] If significant aerosols are expected or work is performed in a poorly ventilated space, consult your EHS department for respirator recommendations.

Operational Plan: Step-by-Step Handling Procedure

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Confirm that an eyewash station and safety shower are readily accessible.[3][4]

  • Don all required PPE as outlined in the table above.

• Handling:

  • Handle Lauryl linolenate in a well-ventilated area, such as a chemical fume hood, especially if heating or aerosolizing.[2][3]

  • Avoid direct contact with skin and eyes.[1]

  • Prevent inhalation of any mists or vapors that may be generated.[2]

  • Keep containers tightly closed when not in use.[1]

• Spill Response:

  • In case of a small spill, absorb the material with an inert substance like vermiculite (B1170534) or sand.[1]

  • For larger spills, contain the spill and follow your institution's hazardous waste spill response protocol.

  • Clean the spill area with soap and water after the absorbent material has been removed.

  • Dispose of the contaminated absorbent material as chemical waste.

Disposal Plan: Waste Management Protocol

Lauryl linoleate is not classified as hazardous waste; however, disposal procedures must comply with local, state, and federal regulations.[1]

• Waste Collection:

  • Collect all waste containing Lauryl linolenate in a designated, properly sealed, and clearly labeled hazardous waste container.

  • The container should be made of a material compatible with the chemical.

  • The label must include the full chemical name, "Lauryl linolenate," and any appropriate hazard warnings as determined by your institution.

• Contaminated PPE:

  • Dispose of contaminated gloves and other disposable PPE in the designated chemical waste container.

  • Non-disposable contaminated clothing should be decontaminated before reuse.

• Disposal:

  • Do not dispose of Lauryl linolenate down the drain.[1][4]

  • Follow your institution's procedures to request a hazardous waste pickup from your EHS department or their designated contractor.

Workflow for Handling and Disposal of Lauryl Linolenate

Caption: Workflow for the safe handling and disposal of Lauryl linolenate.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. smsrail.com [smsrail.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]